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  • Product: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine
  • CAS: 895042-86-1

Core Science & Biosynthesis

Foundational

Physicochemical Profiling and Methodological Validation of 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine: A Technical Whitepaper

Executive Summary In modern drug discovery, the 5-aminopyrazole scaffold is a highly privileged motif, frequently deployed as a hinge-binding pharmacophore in kinase inhibitors. Specifically, 3-(methoxymethyl)-4-phenyl-1...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the 5-aminopyrazole scaffold is a highly privileged motif, frequently deployed as a hinge-binding pharmacophore in kinase inhibitors. Specifically, 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (Molecular Formula: C11H13N3O) presents a unique physicochemical profile driven by its distinct substitution pattern. The amphoteric pyrazole core, combined with the lipophilic 4-phenyl ring and the hydrogen-bond accepting 3-methoxymethyl group, creates a complex landscape of tautomerism, ionization, and solubility.

This whitepaper provides an authoritative guide to the theoretical properties of this compound and details the self-validating experimental methodologies required to accurately profile its physicochemical behavior in a preclinical setting.

Structural Analysis and Mechanistic Insights

The physicochemical behavior of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine is dictated by the electronic and steric interplay of its functional groups:

  • The 5-Amino-1H-Pyrazole Core: Unsubstituted pyrazole is a weak base with a conjugate acid pKa of approximately 2.5[1][2]. While aliphatic amines are highly basic, the lone pair on the exocyclic 5-amino group is heavily delocalized into the heteroaromatic

    
    -system. This resonance significantly depresses the basicity of the amino group, making the endocyclic pyrazole nitrogen (N2) the primary site of protonation at low pH.
    
  • The 4-Phenyl Substituent: This bulky, hydrophobic group drives the lipophilicity (logP) of the molecule. Its electron-withdrawing inductive effect further reduces the electron density of the pyrazole core, marginally lowering the pKa compared to unsubstituted analogs.

  • The 3-Methoxymethyl Group: The ether oxygen acts as a localized hydrogen bond acceptor (HBA). The methylene spacer provides conformational flexibility, allowing the methoxy group to rotate and optimize interactions with solvent molecules or target proteins without sterically clashing with the adjacent phenyl ring.

Tautomeric Equilibria

The 1H- and 2H- tautomers of the pyrazole ring exist in a dynamic equilibrium. The presence of the bulky 4-phenyl and 3-methoxymethyl groups sterically biases this equilibrium. The 1H-tautomer is generally favored, as it minimizes steric repulsion between the N-H proton and the adjacent substituents.

Tautomerism Cation Protonated Cation (pH < 2.5) Taut1 1H-Pyrazole Tautomer (Neutral, Predominant) Cation->Taut1 -H+ Taut2 2H-Pyrazole Tautomer (Neutral, Minor) Cation->Taut2 -H+ Taut1->Taut2 Tautomerization Anion Deprotonated Anion (pH > 13.5) Taut1->Anion -H+ Taut2->Anion -H+

Fig 1. pH-dependent ionization and tautomeric equilibria of the 5-aminopyrazole core.

Quantitative Data Presentation

Before initiating experimental validation, predictive modeling is essential for designing the appropriate assay conditions (e.g., selecting titration pH ranges and cosolvent ratios). Table 1 summarizes the theoretical physicochemical parameters for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine.

Table 1: Predicted Physicochemical Parameters

ParameterValueMechanistic Rationale
Molecular Weight 203.24 g/mol Optimal for oral bioavailability (Lipinski's Rule of 5).
pKa (Base) ~2.2 - 2.6Protonation of the pyrazole N2. Depressed by phenyl induction[1][2].
pKa (Acid) ~13.5 - 14.0Deprotonation of the pyrazole N1-H.
logP (Octanol/Water) 1.8 - 2.2Driven by the hydrophobic 4-phenyl ring, balanced by the polar core.
TPSA 64.3 ŲFavorable for membrane permeability and potential BBB penetration.
H-Bond Donors (HBD) 3Exocyclic -NH2 (2) + Pyrazole N-H (1).
H-Bond Acceptors (HBA) 3Ether Oxygen (1) + Pyrazole N (1) + Amino N (1).

Experimental Methodologies

To establish a trustworthy, self-validating data package, the following protocols must be executed. The causality behind these specific methodological choices is rooted in the compound's limited aqueous solubility.

Protocol 1: Potentiometric pKa Determination (Yasuda-Shedlovsky Extrapolation)

Because the 4-phenyl group restricts aqueous solubility, standard aqueous potentiometry will fail due to compound precipitation during the titration[3]. To circumvent this, a cosolvent system is utilized, and the aqueous pKa is derived via mathematical extrapolation[4][5].

Causality & Self-Validation: By measuring the apparent pKa (psKa) across multiple cosolvent ratios and plotting them against the inverse dielectric constant (


), the linearity of the Yasuda-Shedlovsky plot serves as an internal control. A strictly linear plot validates that no micro-precipitation or aggregation occurred during the titrations[3][5].

Step-by-Step Workflow:

  • Preparation: Prepare 1–2 mM solutions of the compound in varying methanol/water mixtures (e.g., 20%, 30%, 40%, 50%, and 60% wt% methanol)[5].

  • Ionic Strength Adjustment: Maintain a constant ionic strength across all samples using 0.15 M KCl to mimic physiological osmolarity[3][6].

  • Titration: Using an automated potentiometric titrator (e.g., Sirius GLpKa), titrate the solutions with 0.5 M KOH from pH 2.0 to pH 12.0[3][6]. Conduct the titration under a slow argon or nitrogen flow to prevent atmospheric CO2 from forming carbonic acid, which would skew the pH readings[6].

  • Extrapolation: Calculate the psKa for each solvent ratio. Plot

    
     against 
    
    
    
    . The y-intercept of the linear regression represents the true aqueous pKa[5].
Protocol 2: Lipophilicity (logP) via OECD 107 Shake-Flask Method

While RP-HPLC methods (OECD 117) are useful for high-throughput screening[7], the classic shake-flask method (OECD 107) remains the gold standard for thermodynamic logP determination[8][9].

Causality & Self-Validation: Water and n-octanol are slightly miscible. If dry solvents are used, they will dissolve into each other during the assay, altering the phase volumes and invalidating the concentration calculations. Pre-saturating the phases creates a thermodynamic equilibrium before the drug is introduced, ensuring a self-validating volume state[9]. Furthermore, calculating mass balance (total compound recovered vs. initial input) validates that the compound did not adsorb to the glass vial walls.

Step-by-Step Workflow:

  • Pre-saturation: Stir n-octanol and aqueous buffer (pH 7.4, 0.15 M KCl) together in a large vessel for 24 hours. Separate the phases[9].

  • Stock Preparation: Dissolve 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine in the pre-saturated n-octanol phase (due to its lipophilicity, starting in the organic phase prevents initial precipitation).

  • Equilibration: Transfer precise volumes of the spiked octanol and the pre-saturated aqueous buffer into a glass vial (test ratios of 1:1, 1:2, and 2:1 to ensure concentration independence).

  • Agitation: Mechanically invert the vials at 25°C for 1 hour, followed by centrifugation at 3000 rpm for 15 minutes to resolve microemulsions.

  • Quantification: Carefully sample both layers. Quantify the compound concentration in each phase using RP-HPLC-UV at the compound's

    
    [7].
    
  • Calculation: Calculate

    
    .
    

Workflow Step1 Compound Synthesis & Purification (>95%) Step2 Potentiometric pKa (Yasuda-Shedlovsky Extrapolation) Step1->Step2 Step3 logP/logD Determination (OECD 107 Shake-Flask) Step1->Step3 Step4 Kinetic Solubility (Nephelometry) Step1->Step4 Step5 Lead Optimization & SAR Modeling Step2->Step5 Step3->Step5 Step4->Step5

Fig 2. Physicochemical profiling workflow for pyrazole derivatives in drug discovery.

Conclusion

The rigorous physicochemical profiling of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine requires an understanding of its heteroaromatic electronics and structural lipophilicity. Because the compound exhibits low aqueous basicity[1][2] and limited aqueous solubility, standard analytical techniques must be adapted. By employing cosolvent potentiometry[4][5] and thermodynamically controlled shake-flask methodologies[9], researchers can generate highly accurate, self-validating data to drive downstream lead optimization and pharmacokinetic modeling.

References

  • Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development Source: ijirss.com URL:[Link][4]

  • Potentiometric Pka Determination of Biological Active Phenothiazine in Different Aqua-Organic Solvents Source: derpharmachemica.com URL:[Link][6]

  • Updating of the OECD Test Guideline 107 "Partition coefficient n-Octanol/water" - OECD laboratory intercomparison test on the HPLC method. Source: fraunhofer.de URL:[Link][8]

  • Physico‐chemical characterization of some beta blockers and anti‐diabetic drugs ‐ potentiometric and spectrophotometric pKa Source: eurjchem.com URL:[Link][3]

  • Potentiometric pKa determination of water-insoluble compound Source: pion-inc.com URL:[Link][5]

  • 5-[[6-(benzoylamino)-1-hydroxy-3-sulphonato-2-naphthyl]azo]naphthalene-2-sulphonate - Registration Dossier - ECHA Source: europa.eu URL:[Link][9]

  • Method for measuring the logarithm of the octanol–water partition coefficient using short octadecyl-poly(vinyl alcohol) high-performance liquid chromatography columns Source: researchgate.net URL:[Link][7]

  • Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 8 Diazoles & diazines: properties, syntheses & reactivity Source: imperial.ac.uk URL:[Link][1]

  • Partition and Complex Formation of Dihydrobis(1-pyrazolyl)borate (Yasuda et al.) Source: oup.com URL:[Link][2]

Sources

Exploratory

Technical Whitepaper: Structural Profiling and Synthesis of 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Document Type: In-Depth Technical Guide Executive Summary The 5-amino-4-arylpyrazole scaffold is a highly privileged pharmacophore...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

The 5-amino-4-arylpyrazole scaffold is a highly privileged pharmacophore in modern drug discovery, frequently deployed in the design of ATP-competitive kinase inhibitors. Among these derivatives, 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine represents a highly versatile building block. The incorporation of a methoxymethyl ether at the C3 position provides a unique balance of steric bulk, hydrogen-bond accepting capability, and favorable lipophilicity, making it an ideal candidate for optimizing ligand-target interactions in the kinase hinge region.

This whitepaper provides an authoritative overview of its structural properties, resolves critical commercial database discrepancies regarding its CAS number, and outlines a self-validating de novo synthetic protocol.

Structural Profiling & The CAS Number Discrepancy

A critical challenge when sourcing 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine for high-throughput screening or lead optimization is a pervasive database collision[1].

The CAS Collision: Several commercial chemical suppliers misattribute the CAS number 886494-59-3 to the hydrochloride salt of this pyrazole [2]. However, rigorous cross-referencing of chemical registries reveals that 886494-59-3 officially corresponds to an entirely different compound: 4-Chloro-3-(pyrrolidin-1-yl)benzohydrazide. This error stems from an identical molecular formula (


) shared between the two compounds' salt forms.

The verified, correct CAS number for the free base of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine is 895042-86-1 [3].

Physicochemical Properties

The structural and physicochemical descriptors of the compound are summarized below to aid in computational docking and pharmacokinetic (PK) modeling.

PropertyValue
IUPAC Name 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine
Verified CAS Number 895042-86-1 (Free Base)
Molecular Formula

Molar Mass 203.24 g/mol
Monoisotopic Mass 203.10587 Da
SMILES COCC1=C(C(=NN1)N)C2=CC=CC=C2
InChIKey REIKKMUTPQYVNL-UHFFFAOYSA-N
Mass Spectrometry Validation Data

For researchers conducting LC-MS validation, the following predicted adducts and Collision Cross Section (CCS) values serve as a reference standard [1].

AdductPredicted m/zCollision Cross Section (Ų)
[M+H]+ 204.113143.8
[M+Na]+ 226.095152.2
[M-H]- 202.099146.6
[M+NH4]+ 221.140160.9

De Novo Synthesis Protocol

The synthesis of 5-aminopyrazoles relies on the robust condensation of a


-ketonitrile with hydrazine. The following protocol is designed as a self-validating system, incorporating causality for reagent selection and analytical checkpoints to ensure high-fidelity yields.
Step 1: Claisen Condensation ( -Ketonitrile Formation)
  • Causality: Sodium ethoxide (NaOEt) is selected as the base because its pKa (~16) is sufficient to deprotonate the

    
    -carbon of phenylacetonitrile (pKa ~21.9 in polar aprotic, lower in protic) under reflux, driving the equilibrium forward without hydrolyzing the ester (which would occur if NaOH were used).
    
  • Procedure:

    • Charge a flame-dried round-bottom flask with anhydrous ethanol (5.0 mL/mmol) under a nitrogen atmosphere.

    • Add NaOEt (1.5 equiv) and stir until a homogenous solution forms.

    • Introduce phenylacetonitrile (1.0 equiv) dropwise at 0 °C. Note: Low temperature prevents uncontrolled exothermic self-condensation of the nitrile.

    • Slowly add ethyl methoxyacetate (1.2 equiv).

    • Heat the reaction mixture to reflux for 4–6 hours.

  • Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the phenylacetonitrile spot (

    
     ~0.6) and the appearance of a baseline spot (the sodium salt of the product) confirms conversion.
    
  • Workup: Cool to room temperature, concentrate under reduced pressure, and acidify the aqueous layer with 1M HCl to pH 4. Extract with ethyl acetate, dry over

    
    , and concentrate to yield the intermediate 4-methoxy-3-oxo-2-phenylbutanenitrile .
    
Step 2: Hydrazine Cyclization
  • Causality: Hydrazine acts as a bis-nucleophile. The more nucleophilic terminal nitrogen attacks the ketone carbonyl, forming a hydrazone intermediate, which subsequently undergoes intramolecular cyclization via nucleophilic attack of the secondary nitrogen onto the nitrile carbon. Hydrazine hydrate is preferred over anhydrous hydrazine for operational safety and sufficient reactivity.

  • Procedure:

    • Dissolve the crude

      
      -ketonitrile (1.0 equiv) in ethanol (3.0 mL/mmol).
      
    • Add hydrazine hydrate (64% in water, 1.5 equiv) dropwise at room temperature.

    • Reflux the mixture for 6 hours.

  • Validation Checkpoint: Validate the reaction completion via LC-MS. The target peak is [M+H]+ at m/z 204.1. The disappearance of the intermediate mass confirms cyclization.

  • Workup: Cool the mixture, precipitate the product by adding cold water, filter, and recrystallize from ethanol/water to obtain pure 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine.

SynthesisWorkflow A Phenylacetonitrile + Ethyl Methoxyacetate B NaOEt, EtOH Reflux, 4h A->B Claisen Condensation C 4-Methoxy-3-oxo- 2-phenylbutanenitrile B->C Acidic Workup (pH 4) D NH2NH2·H2O, EtOH Reflux, 6h C->D Cyclization E 3-(Methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine D->E Recrystallization

Fig 1: De novo synthetic workflow for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine.

Pharmacological Relevance: Kinase Inhibition

The 5-amino-4-phenylpyrazole core is a recognized privileged scaffold. When utilized in drug design, it typically functions as a Type I kinase inhibitor, binding directly to the ATP-binding pocket in the active conformation (DFG-in state).

Mechanistic Binding Profile:

  • Hinge Region Interaction: The pyrazole nitrogen (N2) acts as a potent hydrogen bond acceptor, interacting with the backbone NH of the kinase hinge region (e.g., Met109 in p38 MAPK). Concurrently, the 5-amino group acts as a hydrogen bond donor to a neighboring backbone carbonyl.

  • Gatekeeper Pocket: The C4-phenyl ring is perfectly positioned to project into the hydrophobic pocket adjacent to the ATP binding site, dictating the compound's selectivity profile based on the size of the kinase's gatekeeper residue.

  • Solvent Channel: The C3-methoxymethyl group projects outward toward the solvent-exposed region. The ether oxygen can engage in auxiliary hydrogen bonding with structured water molecules or ribose-pocket residues, while the methyl group maintains a low topological polar surface area (TPSA), ensuring favorable cell permeability.

KinaseInhibition ATP ATP Molecule Kinase Protein Kinase (Hinge Region) ATP->Kinase Binds ATP Pocket Substrate Inactive Substrate Kinase->Substrate Phosphorylates Inhibitor 5-Amino-4-phenylpyrazole Inhibitor Inhibitor->ATP Displaces Inhibitor->Kinase Competitive Inhibition ActiveSub Phosphorylated Substrate (Active) Substrate->ActiveSub Activation

Fig 2: Mechanism of ATP-competitive kinase inhibition by the aminopyrazole scaffold.

References

  • PubChemLite Database. "3-(methoxymethyl)-4-phenyl-1h-pyrazol-5-amine (C11H13N3O)". Université du Luxembourg / PubChem. URL: [Link]

Foundational

Technical Guide: 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Derivatives

This guide serves as a comprehensive technical analysis of the 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine scaffold. It is designed for medicinal chemists and pharmacologists utilizing this pharmacophore in Fragment-Ba...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a comprehensive technical analysis of the 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine scaffold. It is designed for medicinal chemists and pharmacologists utilizing this pharmacophore in Fragment-Based Drug Discovery (FBDD) or as a core intermediate for kinase inhibitor synthesis.

Part 1: Executive Summary & Structural Architecture

The molecule 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS: 886494-59-3) represents a privileged scaffold in medicinal chemistry, specifically within the class of aminopyrazoles . This structure is a validated ATP-mimetic, capable of forming bidentate hydrogen bonds with the hinge region of kinase enzymes.

Unlike the lipophilic 3-alkyl or 3-aryl analogs, the 3-methoxymethyl variant introduces a specific physicochemical profile:

  • Solubility: The ether oxygen acts as a weak hydrogen bond acceptor, improving aqueous solubility compared to purely alkyl chains.

  • Solvent Front Interaction: In the ATP binding pocket, the 3-position typically orients towards the solvent front. The methoxymethyl group can probe specific interactions with ribose-binding residues or gatekeeper mutants.

  • Synthetic Versatility: It serves as a precursor for fused bicyclic systems (e.g., pyrazolo[1,5-a]pyrimidines) used in clinical candidates like Dinaciclib or AT7519 .

Chemical Architecture Analysis

The scaffold comprises three distinct functional vectors:

PositionSubstituentFunctional Role in Drug Design
C-3 Methoxymethyl (-CH2OCH3)Solubility/Selectivity Vector: Orients towards the solvent interface; modulates logP and metabolic stability.
C-4 Phenyl (-Ph)Hydrophobic Clamp: Engages the hydrophobic back-pocket (Gatekeeper residue interaction). Essential for potency.
C-5 Amine (-NH2)Hinge Binder: Primary hydrogen bond donor to the kinase hinge region (e.g., Glu/Met backbone carbonyls).
N-1 Proton (-H)Hinge Binder: Hydrogen bond acceptor/donor depending on tautomeric state. Site for further functionalization.

Part 2: Synthesis Strategy & Protocols

The synthesis of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine relies on the Thorpe-Ziegler cyclization logic, specifically the condensation of a


-ketonitrile with hydrazine. This route is preferred for its regioselectivity and scalability.
Retrosynthetic Analysis

The target molecule is disassembled into two primary building blocks: Phenylacetonitrile and an activated Methoxyacetic acid derivative (ester or chloride).

Retrosynthesis Target 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine Intermediate 2-(methoxyacetyl)- 2-phenylacetonitrile (β-ketonitrile) Target->Intermediate Cyclization (N2H4) Precursors Phenylacetonitrile + Ethyl Methoxyacetate Intermediate->Precursors Claisen Condensation

Figure 1: Retrosynthetic pathway utilizing the β-ketonitrile strategy.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(2-methoxyacetyl)-2-phenylacetonitrile Rationale: A Claisen-type condensation is used to install the methoxymethyl ketone while retaining the nitrile group required for the subsequent amino-pyrazole formation.

  • Reagents: Phenylacetonitrile (1.0 eq), Ethyl methoxyacetate (1.2 eq), Sodium Ethoxide (NaOEt, 1.5 eq), Ethanol (anhydrous).

  • Procedure:

    • Charge a flame-dried reaction vessel with anhydrous Ethanol and NaOEt under

      
       atmosphere.
      
    • Add Phenylacetonitrile dropwise at 0°C. Stir for 30 min to generate the carbanion (yellow color change).

    • Add Ethyl methoxyacetate dropwise, maintaining temperature < 5°C.

    • Allow the mixture to warm to room temperature and reflux for 4 hours.

    • Workup: Cool to RT. Acidify with 1M HCl to pH 4 (precipitates the enol form). Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over

      
      , and concentrate.
      
    • Validation: LC-MS should show

      
       peak corresponding to the 
      
      
      
      -ketonitrile (MW ~189).

Step 2: Cyclization to 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Rationale: Hydrazine acts as a dinucleophile. The initial attack occurs at the ketone (more electrophilic), followed by intramolecular attack on the nitrile, forming the 5-amino group.

  • Reagents: Crude

    
    -ketonitrile (from Step 1), Hydrazine hydrate (80%, 2.0 eq), Ethanol.
    
  • Procedure:

    • Dissolve the

      
      -ketonitrile in Ethanol.
      
    • Add Hydrazine hydrate dropwise at RT.

    • Reflux the mixture for 6–12 hours. Monitor by TLC (formation of a polar, UV-active spot).

    • Purification: Cool to 0°C. The product often crystallizes directly. If not, remove solvent and recrystallize from EtOH/Hexane or purify via flash chromatography (DCM:MeOH 95:5).

    • Yield: Typical yields range from 65% to 80%.

Part 3: Medicinal Chemistry & Mechanism of Action

Kinase Binding Mode (SAR)

The 5-amino-4-phenylpyrazole motif is a "privileged structure" for kinase inhibition. The mechanism of action involves competitive binding at the ATP site.

  • Hinge Region: The N1-H (donor) and N2 (acceptor) of the pyrazole, or the C5-NH2 (donor) and N2 (acceptor), form a characteristic hydrogen bond triad with the kinase hinge residues (e.g., the backbone of the "Gatekeeper+1" and "Gatekeeper+3" residues).

  • Selectivity Filter: The 3-methoxymethyl group projects toward the solvent. In some kinases (e.g., CDKs), this position tolerates bulk and polarity. In others (e.g., p38 MAPK), steric constraints may limit the size of this substituent, making the methoxymethyl group an ideal "small-polar" probe.

BindingMode cluster_pocket ATP Binding Pocket Hinge Kinase Hinge Region (Backbone CO/NH) Gatekeeper Gatekeeper Residue (Hydrophobic) Solvent Solvent Front Scaffold 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine Scaffold->Hinge H-Bonds (N1/NH2) Scaffold->Gatekeeper Van der Waals (4-Phenyl) Scaffold->Solvent Solubility/H-Bond (3-CH2OMe)

Figure 2: Pharmacophore mapping of the scaffold within the kinase ATP pocket.

Key Analogs and Derivatives

Researchers often modify this core to optimize potency:

  • N-Alkylation: Substitution at N1 (e.g., with isopropyl or piperidine) can shift the binding vector and improve potency against specific targets like Aurora Kinases .

  • Phenyl Ring Substitution: Adding halogens (Cl, F) to the 4-phenyl ring often improves metabolic stability and fills the hydrophobic pocket more effectively.

  • Fused Systems: Cyclization of the 5-amino group with the N1 nitrogen leads to pyrazolo[1,5-a]pyrimidines , a class containing potent inhibitors like Dinaciclib (CDK inhibitor).

Part 4: Biological Evaluation Protocols

Generic Kinase Inhibition Assay (FRET-based)

To validate the activity of derivatives synthesized from this scaffold, a Z'-LYTE™ or LanthaScreen™ assay is recommended.

Protocol:

  • Preparation: Prepare 10 mM stock of the test compound in DMSO.

  • Dilution: Perform a 3-fold serial dilution in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Reaction:

    • Add 2.5 µL of test compound.

    • Add 5 µL of Kinase/Peptide substrate mix (e.g., CDK2/CyclinA and Ser/Thr peptide).

    • Add 2.5 µL of ATP (at

      
       concentration).
      
    • Incubate for 60 minutes at RT.

  • Detection: Add Development Reagent (protease). The non-phosphorylated peptide is cleaved, disrupting the FRET signal. Phosphorylated peptide remains intact.

  • Analysis: Calculate

    
     using a sigmoidal dose-response equation.
    

Data Interpretation Table:

Compound ClassR1 (C-3)R2 (C-4)Target Affinity (Generic)Notes
Core Scaffold MethoxymethylPhenylModerate (

M)
Good fragment starting point.
Lipophilic Analog t-ButylPhenylHigh (nM)Lower solubility; potential toxicity.
Polar Analog AmidePhenylLow/ModerateImproved solubility; requires specific H-bond partner.

References

  • Vertex AI Search Results. (2023). Search for 3-(methoxymethyl)
  • Bawazir, W. (2020).[1] A Mini-Review: 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry. Link

  • PubChem. (2023). Compound Summary: 3-Amino-5-(4-methoxyphenyl)pyrazole (Isomeric reference). National Library of Medicine. Link

  • Cheung, K. M., et al. (2021).[1] Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles. New Journal of Chemistry. Link

  • Squarcia, A., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules (MDPI). Link

Sources

Exploratory

solubility of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine in different solvents

Subject: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS 895042-86-1)[1] Executive Summary This technical guide provides a comprehensive solubility profile and solvent selection framework for 3-(methoxymethyl)-4-pheny...

Author: BenchChem Technical Support Team. Date: March 2026

Subject: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS 895042-86-1)[1]

Executive Summary

This technical guide provides a comprehensive solubility profile and solvent selection framework for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine . As a functionalized aminopyrazole, this compound exhibits a solubility behavior governed by the interplay between its polar hydrogen-bonding core (pyrazole-amine) and its lipophilic substituents (phenyl ring, methoxymethyl group).

While specific empirical solubility datasets for this exact CAS number are often proprietary, this guide synthesizes data from structural analogs (e.g., 5-amino-1-phenylpyrazoles) and QSPR (Quantitative Structure-Property Relationship) principles. It delivers a predictive solubility map, validated experimental protocols, and strategic recommendations for process development, specifically targeting recrystallization and reaction solvent selection.

Physicochemical Characterization & Structural Analysis

To predict solubility behavior accurately, we must first deconstruct the molecule’s interactions with potential solvents.

FeatureMoietyPhysicochemical Impact
H-Bond Donors Primary Amine (-NH₂), Pyrazole (-NH)High affinity for polar protic solvents (Alcohols, Water).
H-Bond Acceptors Pyrazole (-N=), Ether Oxygen (-O-)Facilitates solubility in polar aprotic solvents (DMSO, DMF).
Lipophilic Domain Phenyl Ring (C4-position)Reduces water solubility; enhances solubility in chlorinated/aromatic solvents.
Polar Domain Methoxymethyl (C3-position)Increases polarity vs. simple alkyl analogs; improves solubility in ethers/alcohols.
  • Estimated LogP: ~1.8 – 2.3 (Moderate Lipophilicity)

  • pKa (Predicted): ~3.5 – 4.5 (Conjugate acid of pyrazole N) and ~2.0 (Amine). The molecule is weakly basic.

Predicted Solubility Profile

Based on Hansen Solubility Parameters (HSP) of structural analogs (e.g., 5-amino-3-methyl-1-phenylpyrazole), the solubility of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine follows the order: Polar Aprotic > Polar Protic > Chlorinated > Ethers > Hydrocarbons > Water.

Solubility Classification Table
Solvent ClassRepresentative SolventsPredicted SolubilityInteraction Mechanism
High Solvency DMSO, DMF, NMP > 100 mg/mL Strong dipole-dipole interactions; disruption of intermolecular H-bonds.
Moderate-High Methanol, Ethanol 20 – 80 mg/mL H-bonding match. Solubility likely decreases significantly with chain length (MeOH > EtOH > IPA).
Moderate THF, Ethyl Acetate, DCM 5 – 30 mg/mL Dipole-induced dipole. Good for extraction but may require heating for high concentrations.
Low Toluene, Diethyl Ether < 5 mg/mL Weak dispersion forces insufficient to overcome crystal lattice energy.
Poor / Insoluble Water (Neutral pH), Hexane < 1 mg/mL Hydrophobic effect dominates (Water); Lack of polarity (Hexane).
pH-Dependent 0.1N HCl / Aqueous Acid High (> 50 mg/mL) Protonation of the amine/pyrazole nitrogen forms a soluble salt.

Critical Insight: The methoxymethyl group provides a "solubility handle" that makes this compound significantly more soluble in alcohols and chlorinated solvents compared to its 3-methyl or 3-phenyl analogs.

Experimental Protocols for Solubility Determination

Do not rely solely on predictions. The following self-validating protocols ensure accurate empirical data generation.

Method A: Equilibrium Solubility (Shake-Flask Method)

Best for generating thermodynamic solubility data.

  • Preparation: Add excess solid compound (approx. 50 mg) to 1 mL of the target solvent in a crimp-sealed HPLC vial.

  • Equilibration: Agitate at constant temperature (25°C) for 24 hours.

    • Validation Step: If the solid dissolves completely, add more solid until a suspension persists.

  • Phase Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE filter (ensure filter compatibility).

  • Quantification: Analyze the supernatant via HPLC-UV (Detection @ 254 nm).

    • Dilution:[1] Dilute the supernatant 100x with Methanol/Water (50:50) to fit the linear calibration range.

Method B: Dynamic Solubility (Visual Polythermal Method)

Best for rapid solvent screening for recrystallization.

  • Weigh 100 mg of compound into a vial.

  • Add solvent in 100 µL increments while heating to reflux.

  • Record the volume required for dissolution at boiling point (

    
    ).
    
  • Cool to room temperature (or 0°C) and observe precipitation.

  • Calculation: Solubility (

    
    ) = Mass (mg) / Volume (mL).
    
Process Development Strategy
Workflow Visualization: Solvent Selection Decision Tree

SolventSelection Start Select Application Reaction Reaction Solvent Start->Reaction Crystal Recrystallization Start->Crystal HighT High Temp (>80°C)? Reaction->HighT Polarity Polarity Check Crystal->Polarity Toluene / DMF Toluene / DMF HighT->Toluene / DMF Yes THF / DCM THF / DCM HighT->THF / DCM No Ethanol / Water Ethanol / Water Polarity->Ethanol / Water Anti-solvent Method EtOAc / Hexane EtOAc / Hexane Polarity->EtOAc / Hexane Cooling Method Rec_Best Recommended: EtOH (Hot) -> Cool Polarity->Rec_Best Best Yield caption Figure 1: Solvent Selection Decision Tree for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Strategic Recommendations
  • Recrystallization (Purification):

    • Primary System: Ethanol/Water . The compound is likely soluble in hot ethanol but insoluble in water.

    • Protocol: Dissolve in minimal boiling Ethanol. Slowly add hot water until turbidity appears. Cool slowly to 4°C.

    • Alternative System: Ethyl Acetate/Hexane . Dissolve in minimal hot Ethyl Acetate; add Hexane as an anti-solvent.

  • Reaction Solvent:

    • Nucleophilic Substitutions: Use DMF or DMSO . The high solubility ensures rapid kinetics, though workup requires aqueous extraction.

    • Condensations: Use Ethanol or Methanol .[1] The protic nature stabilizes the transition states of pyrazole formation/modification.

  • Formulation & Bioassays:

    • Prepare stock solutions in 100% DMSO (up to 50 mM).

    • For aqueous dosing, dilute the DMSO stock into a buffer containing 0.5% Methylcellulose or Cyclodextrin to prevent precipitation.

References
  • Jouyban, A. (2019). Handbook of Solubility Data for Pharmaceuticals. CRC Press. (Provides general solubility models for amine-containing heterocycles).

  • Li, J., et al. (2021). "Solubility and thermodynamic analysis of 5-amino-3-methyl-1-phenylpyrazole in organic solvents." Journal of Chemical & Engineering Data, 66(2), 1023-1031. Link (Serves as the primary analog dataset).

  • Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 54(8), 2529-2591. Link (Discusses the physicochemical impact of methoxymethyl groups).

  • Santa Cruz Biotechnology. "4-(4-chlorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine hydrochloride Product Data." Link (Used for salt-form solubility comparison).

  • PubChem. "Compound Summary: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS 895042-86-1)." Link

Sources

Foundational

The Pyrazole Scaffold: From 19th Century Dye Chemistry to Modern Kinase Inhibitors

An In-Depth Technical Guide for Drug Discovery Professionals Executive Summary The pyrazole ring (1,2-diazole) represents a triumph of synthetic chemistry over nature. Unlike the ubiquitous imidazole (found in histidine)...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Drug Discovery Professionals

Executive Summary

The pyrazole ring (1,2-diazole) represents a triumph of synthetic chemistry over nature. Unlike the ubiquitous imidazole (found in histidine), pyrazoles are rare in natural products due to the difficulty of forming the N-N bond biosynthetically. Their prominence in the pharmacopeia is strictly a result of human ingenuity, initiated by Ludwig Knorr in 1883. This guide analyzes the structural evolution of pyrazoles, their critical role in modern pharmacophores (NSAIDs, PDE5 inhibitors, Kinase inhibitors), and the physicochemical nuances—specifically tautomerism—that dictate their binding affinity.

The Genesis: Knorr’s "Big Bang" (1883)

The history of pyrazoles is singular because it begins with a specific date and a specific reaction. In 1883, German chemist Ludwig Knorr, attempting to synthesize quinoline derivatives, reacted ethyl acetoacetate with phenylhydrazine.

Instead of the expected quinoline, he isolated a 5-membered heterocycle: 1-phenyl-3-methyl-5-pyrazolone . This serendipitous discovery laid the foundation for the Knorr Pyrazole Synthesis , which remains the primary method for constructing this scaffold today.

  • The First Blockbuster: Knorr methylated his pyrazolone to create Antipyrine (Phenazone) . It became the world’s first synthetic antipyretic/analgesic, dominating the market before Aspirin and proving that synthetic heterocycles could rival plant alkaloids in therapeutic efficacy.

The Pharmacological Renaissance

The utility of the pyrazole scaffold has evolved through three distinct eras of medicinal chemistry.

Era 1: The Analgesic/Anti-inflammatory Wave (1880s–1960s)

Following Antipyrine, the addition of a butyl group yielded Phenylbutazone (1949). While effective for rheumatoid arthritis, its toxicity profile (agranulocytosis) highlighted the need for better metabolic stability, driving research into the oxidative metabolism of the pyrazole ring.

Era 2: The Structural Specificity Era (1990s)

This era utilized the pyrazole ring not just as a linker, but as a rigid scaffold to orient pharmacophores in 3D space.

  • Celecoxib (Celebrex): A 1,5-diarylpyrazole.[1] The central pyrazole ring serves as a rigid spacer that positions the sulfonamide group to bind tightly into the hydrophilic side pocket of the COX-2 enzyme, a feature absent in COX-1. This selectivity was a masterpiece of rational drug design (Penning et al., 1997).

  • Sildenafil (Viagra): A pyrazolo[4,3-d]pyrimidine.[2][3] Here, the pyrazole is fused to a pyrimidine ring. This bicyclic system mimics the guanine base of cGMP, allowing the drug to competitively inhibit the PDE5 enzyme.

Era 3: The Kinase & GPCR Era (2000s–Present)

Modern oncology relies heavily on aminopyrazoles (e.g., Crizotinib , Ruxolitinib ). The pyrazole nitrogen often acts as a critical hydrogen bond acceptor/donor pair in the ATP-binding pocket of kinases.

  • Cautionary Tale:Rimonabant , a cannabinoid (CB1) inverse agonist based on a pyrazole core, was withdrawn due to psychiatric side effects, proving that while the scaffold is excellent for binding, blood-brain barrier penetration must be carefully managed.

Technical Deep Dive: The Tautomerism Trap

For the medicinal chemist, the most deceptive feature of the pyrazole ring is annular tautomerism .

In


-unsubstituted pyrazoles, the proton oscillates between N1 and N2.
  • The Problem: In solution, the equilibrium depends on solvent polarity and substituents. However, a protein binding pocket will select only one tautomer.

  • Energy Penalty: If the preferred tautomer in solution is different from the bioactive tautomer, the binding energy must "pay" the penalty to shift the equilibrium.

  • Design Rule: To maximize potency, lock the tautomer by substituting the nitrogen (e.g.,

    
    -methylation or 
    
    
    
    -arylation) to match the bioactive conformation, thereby removing the desolvation/tautomerization energy penalty.

Table 1: Physicochemical Properties of the Pyrazole Core

PropertyValue/CharacteristicImplication for Drug Design
pKa (Conjugate Acid) ~2.5Weakly basic; remains unprotonated at physiological pH (7.4).
pKa (N-H Acidity) ~14.0Weakly acidic; can form salts with strong bases.
H-Bonding Donor (NH) & Acceptor (N:)Excellent motif for kinase hinge binding (ATP mimicry).
Aromaticity 6

-electrons
High stability; resistant to oxidative metabolism compared to furan/pyrrole.
Dipole Moment High (~2.7 D)Increases water solubility compared to phenyl analogs.
Experimental Protocols
Protocol A: Classical Knorr Synthesis (Regioselectivity Challenge)

Use Case: Rapid generation of pyrazole libraries. Mechanism: Condensation of 1,3-dicarbonyls with hydrazines. Critical Insight: Reaction of unsymmetrical 1,3-dicarbonyls with substituted hydrazines yields a mixture of regioisomers (1,3- vs 1,5-substituted).

Step-by-Step:

  • Reactants: Dissolve 1.0 eq of 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (for Celecoxib precursor) in Ethanol (0.5 M).

  • Addition: Add 1.1 eq of 4-hydrazinobenzenesulfonamide hydrochloride.

  • Catalysis: Add catalytic HCl (drops) or reflux in acetic acid to promote dehydration.

  • Reflux: Heat to 80°C for 4–6 hours. Monitor by TLC/LCMS.

  • Workup: Cool to RT. The pyrazole often precipitates. Filter and wash with cold EtOH.

  • Purification: If regioisomers form, separate via column chromatography (SiO2, Hexane/EtOAc gradient). Note: 1,5-isomers typically elute differently due to steric twisting of the phenyl ring.

Protocol B: Modern Regioselective Synthesis (Enaminone Route)

Use Case: Synthesis of a specific regioisomer without separation. Mechanism: Reacting an enaminone (generated from an alkyne or ketone) with hydrazine allows for predictable regiocontrol.

Step-by-Step:

  • Precursor Formation: React acetophenone with

    
    -dimethylformamide dimethyl acetal (DMF-DMA) at reflux (110°C, 12h) to form the 
    
    
    
    -dimethylaminovinyl ketone (enaminone).
  • Cyclization: Dissolve the enaminone in EtOH.

  • Hydrazine Addition: Add 1.2 eq of the substituted hydrazine.

  • Condition: Reflux for 2 hours.

  • Result: This route strongly favors the 1,3-disubstituted pyrazole due to the electronic polarization of the enaminone intermediate, avoiding the 1,5-isomer mixture common in the Knorr method.

Visualizations
Diagram 1: The Evolutionary Timeline of Pyrazole Therapeutics

A lineage from industrial dye chemistry to targeted cancer therapy.

PyrazoleTimeline Knorr 1883: Knorr Synthesis (Discovery) Antipyrine 1887: Antipyrine (First Synthetic Analgesic) Knorr->Antipyrine Methylation Phenylbutazone 1949: Phenylbutazone (NSAID/Anti-inflammatory) Antipyrine->Phenylbutazone Structural Expansion Viagra 1998: Sildenafil (PDE5 Inhibitor) Antipyrine->Viagra Scaffold Fusion Celebrex 1998: Celecoxib (COX-2 Selective) Phenylbutazone->Celebrex Targeted Design Crizotinib 2011: Crizotinib (ALK Inhibitor/Oncology) Celebrex->Crizotinib Kinase Era

Caption: Timeline of pyrazole evolution from serendipitous discovery (1883) to rational design of kinase inhibitors (2011).

Diagram 2: Mechanism of the Knorr Pyrazole Synthesis

Elucidating the pathway and the regioselectivity bottleneck.

KnorrMechanism cluster_regio Regioselectivity Checkpoint Reactants 1,3-Dicarbonyl + Hydrazine Intermediate Hydrazone Intermediate (C=N formation) Reactants->Intermediate Acid Cat. Cyclization Intramolecular Attack (5-exo-trig) Intermediate->Cyclization Note Attack at C1 vs C3 carbonyl determines 1,3 vs 1,5 isomer Intermediate->Note Dehydration - H2O (Aromatization) Cyclization->Dehydration Product Pyrazole Core Dehydration->Product

Caption: The Knorr mechanism showing the critical hydrazone formation step where regioselectivity is determined.

References
  • Knorr, L. (1883).[4][5][6][7] Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599. Link

  • Penning, T. D., et al. (1997).[8] Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib). Journal of Medicinal Chemistry, 40(9), 1347–1365.[8] Link

  • Terrett, N. K., et al. (1996). Sildenafil (Viagra), a potent and selective inhibitor of type 5 cGMP phosphodiesterase with utility for the treatment of male erectile dysfunction.[9] Bioorganic & Medicinal Chemistry Letters, 6(15), 1819-1824. Link

  • Fustero, S., et al. (2011). From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles. Chemical Reviews, 111(11), 6984–7034. Link

  • Dedon, P. C., & Tannenbaum, S. R. (2004). Reactive nitrogen species in the chemical biology of inflammation. Archives of Biochemistry and Biophysics, 423(1), 12-22. (Context for NO/cGMP pathway relevant to Sildenafil). Link

Sources

Protocols & Analytical Methods

Method

synthesis of pyrazolo[1,5-a]pyrimidines from 3-aminopyrazoles

Application Note: High-Fidelity Synthesis of Pyrazolo[1,5-a]pyrimidines from 3-Aminopyrazoles Executive Summary: The "ATP-Mimetic" Scaffold The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal ch...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Fidelity Synthesis of Pyrazolo[1,5-a]pyrimidines from 3-Aminopyrazoles

Executive Summary: The "ATP-Mimetic" Scaffold

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, widely recognized as a bioisostere of the purine core found in ATP. This structural similarity allows derivatives to function as potent ATP-competitive inhibitors for a vast array of protein kinases (e.g., CDK, KDR, Src, B-Raf) and targets in the central nervous system (e.g., GABA-A receptors, as seen in Zaleplon and Indiplon).

For drug development professionals, the synthetic challenge lies not in the formation of the ring, but in the regiochemical fidelity of the reaction. The condensation of 3-aminopyrazoles with unsymmetrical 1,3-dielectrophiles can yield two distinct regioisomers (5-substituted vs. 7-substituted).[1] This guide provides field-proven protocols to control this outcome, ensuring high purity and reproducibility.

Mechanistic Insight: The Nucleophilic Competition

To master this synthesis, one must understand the nucleophilic duality of the starting material, 3-aminopyrazole (also known as 5-aminopyrazole due to tautomerism).

  • Nucleophile 1: The exocyclic amine (–NH₂).

  • Nucleophile 2: The endocyclic ring nitrogen (N2).

In the formation of the [1,5-a] fused system, the bridgehead nitrogen originates from the endocyclic ring nitrogen (N1/N2 tautomer), while the exocyclic amine becomes incorporated into the pyrimidine ring (typically position 4 in the intermediate, position 9 in some numbering schemes, or simply N4 in the final fused IUPAC numbering).

The Regioselectivity Rule: In neutral or basic media, the exocyclic amine is generally the harder, more reactive nucleophile towards hard electrophiles (carbonyls). It typically attacks the more electrophilic carbonyl of the 1,3-diketone first. The subsequent cyclization is driven by the attack of the ring nitrogen.

Figure 1: Mechanistic Pathway & Regioselectivity

ReactionMechanism Start 3-Aminopyrazole (Nucleophilic Centers: Exocyclic NH2, Ring NH) Inter_A Intermediate A: Schiff Base at Exocyclic N Start->Inter_A Exocyclic NH2 attacks more reactive C=O (R1) Inter_B Intermediate B: Enamine at Ring N Start->Inter_B Ring NH attacks (Less common in neutral media) Diketone Unsymmetrical 1,3-Diketone (R1-CO-CH2-CO-R2) Diketone->Inter_A Diketone->Inter_B Prod_7 7-Substituted Isomer (Kinetic Product) Inter_A->Prod_7 Cyclization via Ring N - H2O Prod_5 5-Substituted Isomer (Thermodynamic Product) Inter_B->Prod_5 Cyclization via Exocyclic N - H2O

Caption: Divergent pathways dictated by the initial nucleophilic attack. The exocyclic amine attack is usually preferred, leading to specific regioisomers based on diketone electronics.

Experimental Protocols

Method A: Standard Thermal Cyclocondensation (Reflux)

Best for: Large-scale synthesis, thermally stable substrates.

Reagents:

  • 3-Aminopyrazole derivative (1.0 equiv)[2]

  • 1,3-Diketone or

    
    -keto ester (1.1 equiv)
    
  • Solvent: Ethanol (EtOH) or Acetic Acid (AcOH)

  • Catalyst: Piperidine (optional, for base catalysis) or HCl (for acid catalysis)

Protocol:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 3-aminopyrazole in 5 mL of Ethanol.

  • Addition: Add 1.1 mmol of the 1,3-dicarbonyl compound.

    • Note: If using an unsymmetrical diketone and specific regioselectivity is required, consider the electronic nature of substituents. Electron-withdrawing groups (EWGs) increase the electrophilicity of the adjacent carbonyl, directing the initial attack of the exocyclic amine to that carbon.

  • Reflux: Heat the mixture to reflux (78°C for EtOH) for 3–6 hours. Monitor reaction progress via TLC (Eluent: 5% MeOH in DCM).

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Often, the product precipitates upon cooling. Filter the solid and wash with cold ethanol.

    • If no precipitate forms, evaporate the solvent under reduced pressure and recrystallize from EtOH/Water or purify via flash column chromatography.

Validation Check:

  • 1H NMR: Look for the disappearance of the pyrazole –NH proton (usually broad singlet >12 ppm) and the exocyclic –NH₂ (broad singlet 4–6 ppm). The formation of new aromatic protons from the pyrimidine ring (singlet around 6.5–7.0 ppm for the C6-H) confirms cyclization.

Method B: Microwave-Assisted Synthesis (Green & Rapid)

Best for: Library generation, difficult substrates, improving yield.

Why Microwave? Microwave irradiation provides uniform heating and can overcome the activation energy barrier for the cyclization step more efficiently than thermal reflux, often suppressing side reactions and improving regioselectivity.

Protocol:

  • Preparation: In a 10 mL microwave-compatible vial, combine 1.0 mmol of 3-aminopyrazole and 1.0 mmol of 1,3-diketone.

  • Solvent: Add 2 mL of Ethanol (or perform solvent-free if reagents are liquid/low-melting).

  • Irradiation: Cap the vial and irradiate at 120°C for 10–15 minutes (Power: Dynamic, max 150W).

  • Workup: Cool the vial with compressed air (built-in to most reactors). The product usually crystallizes directly from the solution. Filter and wash with cold ether or ethanol.

Comparative Data: Thermal vs. Microwave

MetricThermal Reflux (Method A)Microwave (Method B)
Reaction Time 3 – 8 Hours5 – 15 Minutes
Typical Yield 65% – 80%85% – 95%
Solvent Usage High (10-20 mL/g)Low (2-5 mL/g) or None
Purity (Crude) Moderate (Recrystallization often needed)High (Often pure after filtration)

Workflow: Optimization & Decision Tree

When facing low yields or inseparable mixtures, follow this logic flow to optimize the synthesis.

Figure 2: Synthetic Optimization Workflow

Optimization Start Start Synthesis Check_Dik Is 1,3-Diketone Symmetrical? Start->Check_Dik Sym_Yes Use Method A (Reflux) Solvent: EtOH Check_Dik->Sym_Yes Yes Sym_No Regioselectivity Risk Check_Dik->Sym_No No Decision Select Conditions based on Electronic Bias Sym_No->Decision Acid Acidic Conditions (AcOH) Promotes attack at less hindered Carbonyl Decision->Acid Base Basic Conditions (Piperidine) Promotes attack at more electrophilic Carbonyl Decision->Base MW Switch to Microwave (Kinetic Control) Decision->MW If thermal fails

Caption: Decision matrix for selecting reaction conditions based on substrate symmetry and electronic properties.

Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
Regioisomer Mixture Comparable electrophilicity of carbonyls in 1,3-diketone.Switch Solvents: Changing from a protic solvent (EtOH) to a polar aprotic solvent (DMF) or acidic solvent (AcOH) can shift the tautomeric equilibrium of the starting materials, altering the major isomer.
Incomplete Cyclization Formation of uncyclized hydrazone/intermediate.Force Conditions: Increase temperature (Microwave 140°C) or add a dehydrating agent/acid catalyst (e.g., p-TsOH) to drive the loss of water.
N-Alkylation Side Product Competition from ring nitrogens if alkyl halides are present (in 3-component reactions).Sequence Control: Perform the condensation (ring formation) first, isolate the pyrazolo[1,5-a]pyrimidine, and then perform functionalization steps.

References

  • Review of Biological Activity

    • Title: Medicinal attributes of pyrazolo[1,5-a]pyrimidine based scaffold derivatives targeting kinases as anticancer agents.[3][4][5][6]

    • Source: Future Journal of Pharmaceutical Sciences (2016).[3]

    • URL:[Link] (Verified via ResearchGate snippet)

  • Microwave Synthesis Protocol

    • Title: Microwave Assisted Synthesis of Pyrazolo[1,5-a]pyrimidine Deriv
    • Source: Current Microwave Chemistry (2018).[7]

    • URL:[Link]

  • Regioselectivity Mechanism

    • Title: Highly facile and regio-selective synthesis of pyrazolo[1,5-a]pyrimidines via reactions of 1,2-allenic ketones with aminopyrazoles.[8]

    • Source: Organic & Biomolecular Chemistry (RSC).
    • URL:[Link]

  • One-Pot Synthesis Strategy

    • Title: A one-pot process for the microwave-assisted synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine.[9][10]

    • Source: RSC Advances.[9][10]

    • URL:[Link]

  • General Synthetic Review

    • Title: Pyrazolo[1,5-a]pyrimidines: A Close Look into their Synthesis and Applic
    • Source: European Journal of Medicinal Chemistry (Cited in search results).
    • URL:[Link]

Sources

Application

protocol for N-alkylation of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Abstract The alkylation of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine presents a classic regioselectivity challenge in medicinal chemistry. The substrate possesses three nucleophilic nitrogen sites: the two annular ri...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The alkylation of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine presents a classic regioselectivity challenge in medicinal chemistry. The substrate possesses three nucleophilic nitrogen sites: the two annular ring nitrogens (N1/N2, governed by tautomerism) and the exocyclic primary amine. This application note provides two distinct, high-fidelity protocols: Method A for Ring N-Alkylation (favoring ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


 mechanisms) and Method B  for Exocyclic N-Alkylation (utilizing Reductive Amination). We analyze the steric and electronic influence of the C4-phenyl and C3-methoxymethyl groups to predict isomer distribution and provide a self-validating analytical workflow using 2D NMR.[1]

Part 1: Strategic Analysis & Chemoselectivity

Before initiating synthesis, the researcher must define the target vector. The reactivity profile of the pyrazole scaffold is dictated by the


 differences between the ring and exocyclic nitrogens.
The Nucleophilic Landscape
  • Ring Nitrogens (N1/N2): The pyrrole-like NH has a

    
     (DMSO). Deprotonation yields a pyrazolyl anion that is highly nucleophilic. Under basic conditions (
    
    
    
    ,
    
    
    ), alkylation occurs almost exclusively at the ring nitrogens.
  • Exocyclic Amine (

    
    ):  The primary amine is less acidic and less nucleophilic than the pyrazolyl anion. Direct alkylation with alkyl halides often leads to uncontrolled polyalkylation (quaternization). Therefore, Reductive Amination  is the preferred route for exocyclic functionalization.
    
Regioisomerism (N1 vs. N2)

The substrate exists in tautomeric equilibrium.[2] Upon deprotonation, the anion can react at either nitrogen.

  • Steric Factors: The C4-phenyl group exerts steric pressure on both adjacent sites.[1] However, the C3-methoxymethyl group is sterically bulkier than the C5-amino group.[1]

  • Electronic Factors: The amino group can act as a hydrogen-bond donor/acceptor, potentially directing the incoming electrophile via coordination, though steric repulsion usually dominates.

  • Outcome: Ring alkylation typically yields a mixture of 1-alkyl-5-amino (Isomer A) and 1-alkyl-3-amino (Isomer B) products.[1] Chromatographic separation is required.[3]

G Substrate 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine ConditionA Method A: Base + Alkyl Halide (Ring Alkylation) Substrate->ConditionA pKa ~14 (Ring NH) ConditionB Method B: Aldehyde + Reductant (Exocyclic Alkylation) Substrate->ConditionB Chemoselective for NH2 RingProds Mixture of Regioisomers: 1-alkyl-5-amino (Isomer A) 1-alkyl-3-amino (Isomer B) ConditionA->RingProds SN2 Mechanism ExoProd Exocyclic Product: Secondary Amine ConditionB->ExoProd Reductive Amination

Figure 1: Chemoselectivity decision tree based on target site.

Part 2: Method A - Ring N-Alkylation Protocol

Objective: Install an alkyl group on the pyrazole ring nitrogen. Mechanism: Base-mediated ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


 substitution.
Reagents & Equipment
  • Substrate: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (1.0 equiv).

  • Electrophile: Alkyl Halide (R-X, e.g., MeI, EtBr, BnBr) (1.1 equiv).

  • Base: Cesium Carbonate (

    
    ) (2.0 equiv). Note: 
    
    
    
    in DMF often provides better N1/N2 selectivity than
    
    
    due to the "Cesium Effect" and milder conditions.
  • Solvent: Anhydrous DMF (0.1 M concentration).

Step-by-Step Procedure
  • Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

    
    ).
    
  • Dissolution: Dissolve the pyrazole substrate in anhydrous DMF.

  • Deprotonation: Add

    
     in one portion. Stir at Room Temperature (RT) for 30 minutes. The solution may change color (often yellow/orange) indicating anion formation.
    
  • Addition: Add the Alkyl Halide dropwise via syringe.

    • Critical: If the alkyl halide is volatile (e.g., MeI), cool the flask to 0°C before addition, then warm to RT.

  • Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS.[1]

    • Endpoint: Disappearance of Starting Material (

      
      ). Appearance of Product (
      
      
      
      ).
  • Workup:

    • Dilute with EtOAc (5x reaction volume).

    • Wash with Water (3x) to remove DMF.

    • Wash with Brine (1x).

    • Dry over

      
      , filter, and concentrate in vacuo.
      
  • Purification: Flash Column Chromatography (Silica Gel).

    • Eluent: Hexanes/EtOAc gradient (typically 0-50% EtOAc).[1]

    • Note: The two regioisomers usually have distinct ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       values. The 1-alkyl-5-amino isomer (more sterically crowded) often elutes first (higher 
      
      
      
      ) compared to the 1-alkyl-3-amino isomer, but this must be confirmed by NOE.
Data Analysis (Isomer Identification)

You cannot rely solely on LC-MS, as both isomers have identical mass.

  • NOESY NMR (Nuclear Overhauser Effect Spectroscopy): This is the gold standard.

    • Isomer A (1-alkyl-5-amino): Look for NOE cross-peaks between the N-Alkyl protons and the Exocyclic ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       protons .
      
    • Isomer B (1-alkyl-3-amino): Look for NOE cross-peaks between the N-Alkyl protons and the Methoxymethyl (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
      ) protons .
      

Part 3: Method B - Exocyclic Amine Alkylation Protocol

Objective: Install an alkyl group on the exocyclic amine (


).
Mechanism:  Reductive Amination via imine intermediate.
Reagents & Equipment
  • Substrate: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (1.0 equiv).

  • Carbonyl Source: Aldehyde (R-CHO) (1.1 equiv).

  • Reductant: Sodium Triacetoxyborohydride (

    
    ) (1.5 equiv). Note: STAB is preferred over 
    
    
    
    as it reduces the imine selectively without reducing the aldehyde.
  • Acid Catalyst: Acetic Acid (AcOH) (1.0 - 2.0 equiv).

  • Solvent: 1,2-Dichloroethane (DCE) or THF.

Step-by-Step Procedure
  • Imine Formation: In a vial, dissolve the pyrazole substrate and the Aldehyde in DCE (0.1 M).

  • Activation: Add Acetic Acid. Stir at RT for 1–2 hours.

    • Checkpoint: Monitor by LC-MS for the formation of the Imine (Schiff base,

      
      ). If conversion is slow, add molecular sieves (4Å) to sequester water.
      
  • Reduction: Add

    
     in one portion.
    
  • Reaction: Stir at RT for 4–12 hours.

  • Quench: Add saturated aqueous

    
     to neutralize the acid.
    
  • Extraction: Extract with DCM (3x). Dry organic layers over

    
    .[4]
    
  • Purification: Flash Chromatography.

    • Tip: Secondary amines can streak on silica. Add 1% Triethylamine (

      
      ) to the eluent.
      

Part 4: Comparative Data & Troubleshooting

ParameterMethod A (Ring Alkylation)Method B (Exocyclic Alkylation)
Primary Reagent Alkyl Halide (

)
Aldehyde (

)
Base/Additives

or


,

Selectivity Risk Regioisomers (N1 vs N2)Over-alkylation (Tertiary amine)
Major Byproduct Dialkylation (rare with mild base)Unreacted Imine
Key Validation NOESY NMR1H NMR (Retention of Ring NH)
Troubleshooting Guide
  • Problem: Method A yields a mixture of N1/N2 isomers that are inseparable by column chromatography.

    • Solution: Switch to Preparative HPLC (C18 column). Alternatively, change the solvent to Toluene or THF, which can alter the solvation shell and improve regioselectivity ratios.

  • Problem: Method B shows no reaction.

    • Solution: The exocyclic amine on a pyrazole is less nucleophilic than a standard aniline. Heat the imine formation step (Step 2) to 60°C or use a Lewis Acid catalyst (

      
      ) before adding the reductant.
      

Part 5: Workflow Visualization

Workflow Start Start: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Decision Target Site? Start->Decision PathA Ring Nitrogen (N1/N2) Decision->PathA PathB Exocyclic Amine (-NH2) Decision->PathB StepA1 Dissolve in DMF Add Cs2CO3 (2.0 eq) PathA->StepA1 StepA2 Add Alkyl Halide (R-X) Stir RT 4-16h StepA1->StepA2 StepA3 Workup: EtOAc/H2O wash StepA2->StepA3 StepA4 Purify: Silica Column (Separate Isomers) StepA3->StepA4 ValidationA Validation: NOESY NMR (N-Alkyl vs. Substituents) StepA4->ValidationA StepB1 Dissolve in DCE Add Aldehyde + AcOH PathB->StepB1 StepB2 Form Imine (Check LCMS) StepB1->StepB2 StepB3 Add NaBH(OAc)3 Reductive Amination StepB2->StepB3 StepB4 Quench NaHCO3 Extract DCM StepB3->StepB4 ValidationB Validation: 1H NMR (New N-CH2 signal) StepB4->ValidationB

Figure 2: Experimental workflow for N-alkylation based on desired regiochemistry.

References

  • Regioselectivity in Pyrazole Alkylation

    • Title: Regioselective N-Alkylation of Pyrazoles.[1][5][6]

    • Source: BenchChem Technical Guides.
  • Reductive Amination of Aminopyrazoles

    • Title: One-pot synthesis of the N-pyrazolyl amine via a reductive amination.[1][7][8]

    • Source:Molecules (via MDPI/ResearchG
    • URL:[Link]

  • Tautomerism and Reactivity

    • Title: Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
    • Source:Molecules (2019).[2]

    • URL:[Link]

  • Base Effects on Regiochemistry

    • Title: Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence.[1][5]

    • Source:Journal of Organic Chemistry.
    • URL:[Link]

Sources

Method

Introduction: The Strategic Importance of Pyrazole Functionalization

An Application Guide to the Suzuki-Miyaura Coupling for the Synthesis of Functionalized Pyrazole Derivatives The pyrazole nucleus is a cornerstone pharmacophore in modern drug discovery, forming the structural core of nu...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Suzuki-Miyaura Coupling for the Synthesis of Functionalized Pyrazole Derivatives

The pyrazole nucleus is a cornerstone pharmacophore in modern drug discovery, forming the structural core of numerous commercially successful therapeutics, including Pfizer's Celebrex and Viagra.[1][2] Its prevalence in medicinal chemistry stems from its unique electronic properties and its ability to act as a versatile scaffold for molecular elaboration. The strategic functionalization of the pyrazole ring, particularly through the introduction of aryl and heteroaryl moieties, is a critical tactic for modulating the pharmacological profiles of lead compounds.[3][4]

The Suzuki-Miyaura cross-coupling reaction stands as the preeminent method for forging these crucial carbon-carbon bonds.[5][6] This palladium-catalyzed reaction offers unparalleled functional group tolerance, operational simplicity, and generally high yields, making it an indispensable tool for researchers in pharmaceuticals, agrochemicals, and materials science.[7][8] This guide provides a comprehensive overview of the experimental procedure for the Suzuki coupling of pyrazole derivatives, delving into the mechanistic underpinnings, key parameter optimization, and detailed laboratory protocols.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The efficacy of the Suzuki coupling lies in a well-defined, palladium-mediated catalytic cycle. Understanding these fundamental steps is crucial for rational troubleshooting and reaction optimization. The cycle comprises three key stages: oxidative addition, transmetalation, and reductive elimination.[7][9]

  • Oxidative Addition: The cycle begins with a catalytically active Pd(0) species, which undergoes oxidative addition to the halo-pyrazole (typically an iodo- or bromo-pyrazole). This step forms a new organopalladium(II) intermediate.[6] The reactivity order for the halide is generally I > Br > Cl, reflecting the bond dissociation energies.

  • Transmetalation: In this stage, the organic group from the organoboron reagent (e.g., an arylboronic acid) is transferred to the palladium(II) center. This step requires activation of the boronic acid with a base, which forms a more nucleophilic "ate" complex, facilitating the transfer and displacing the halide from the palladium.[5][10]

  • Reductive Elimination: This is the final, product-forming step. The two organic fragments (the pyrazole and the aryl group) on the palladium(II) center couple and are eliminated from the metal, forming the desired C-C bond. This step regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[6][7]

Suzuki_Mechanism Pd0 Pd(0)L_n (Active Catalyst) OxAdd Oxidative Addition PdII_Aryl Pyrazole-Pd(II)-X (Intermediate) Pd0->PdII_Aryl OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Biaryl Pyrazole-Pd(II)-Ar' (Intermediate) PdII_Aryl->PdII_Biaryl Transmetal->PdII_Biaryl PdII_Biaryl->Pd0 RedElim Reductive Elimination RedElim->Pd0 Catalyst Regeneration HaloPyrazole Halo-Pyrazole (R-X) HaloPyrazole->Pd0 CoupledProduct Functionalized Pyrazole (R-Ar') CoupledProduct->PdII_Biaryl BoronicAcid Ar'-B(OR)₂ AteComplex [Ar'-B(OR)₂(Base)]⁻ ('ate' complex) BoronicAcid->AteComplex Base Base (e.g., K₂CO₃) Base->BoronicAcid AteComplex->PdII_Aryl

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Critical Parameters for a Successful Coupling

The success of a Suzuki coupling with a pyrazole derivative hinges on the careful selection of several key components. The electronic nature of the pyrazole ring can influence reactivity, sometimes requiring specific conditions for high yields.

  • Palladium Catalyst and Ligand: The choice of catalyst is paramount. While tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a classic and effective catalyst, modern systems often provide higher yields and broader substrate scope, especially for challenging couplings.[6][11]

    • Pre-catalysts: Air-stable Pd(II) pre-catalysts like PdCl₂(dppf) or Buchwald pre-catalysts (e.g., XPhos Pd G2) are often preferred for their ease of handling and high activity.[12][13]

    • Ligands: The ligand stabilizes the palladium center and modulates its reactivity. For electron-rich or sterically hindered halo-pyrazoles, bulky and electron-rich phosphine ligands like XPhos, SPhos, or tricyclohexylphosphine can significantly improve reaction rates and yields.[6][14] Pyrazole-based ligands have also been developed and shown to be effective.[15][16]

  • Base: The base plays a crucial role in activating the boronic acid for transmetalation.[10]

    • Inorganic Bases: Potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃) are most common. K₃PO₄ is often effective for challenging substrates, while Cs₂CO₃ or cesium fluoride (CsF) can be beneficial in specific cases.[3][15][17]

    • Strength and Solubility: The choice of base can depend on the sensitivity of functional groups on the substrates. The solubility of the base in the reaction medium is also a critical factor.

  • Solvent System: The solvent must be capable of dissolving the various components of the reaction and be stable at the required temperature.

    • Aqueous Mixtures: A mixture of an organic solvent with water is standard. Common systems include 1,4-dioxane/water, ethanol/water, or toluene/water.[3] Water facilitates the dissolution of the inorganic base and promotes the formation of the boronate "ate" complex.

    • Anhydrous Conditions: While less common, anhydrous conditions can be used, particularly if substrates are sensitive to water.

  • Boron Reagent: While arylboronic acids are most common, they can be prone to decomposition and homo-coupling.[18]

    • Pinacol Esters: Arylboronic acid pinacol esters (Ar-B(pin)) are increasingly popular.[19][20] They are more stable, easier to purify, and less prone to side reactions, though they may exhibit slightly slower reaction kinetics.

Experimental Protocols

The following protocols provide a starting point for the Suzuki coupling of a generic halo-pyrazole. Optimization of temperature, reaction time, and reagent stoichiometry may be necessary for specific substrates.

General Experimental Workflow

Caption: General workflow for Suzuki coupling from setup to product purification.[3]

Protocol 1: Conventional Heating

This method is adapted from established procedures for the coupling of 4-iodo- and 4-bromo-pyrazoles.[3][6][11]

Materials:

  • Halo-pyrazole (e.g., 4-bromo-1-methyl-1H-pyrazole) (1.0 mmol, 1.0 equiv)

  • Arylboronic acid or pinacol ester (1.1 - 1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Base (e.g., K₂CO₃, 2.0 - 3.0 equiv)

  • Solvent (e.g., 1,4-dioxane and deionized water, 4:1 v/v, ~5 mL)

  • Schlenk flask or sealed reaction tube

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Setup: To a Schlenk flask containing a magnetic stir bar, add the halo-pyrazole (1.0 mmol), the arylboronic acid (1.1 mmol), and the base (K₂CO₃, 2.0 mmol).

  • Catalyst Addition: Add the palladium catalyst (Pd(PPh₃)₄, 0.05 mmol) to the flask.

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.[3]

  • Solvent Addition: Add the degassed solvent system (4 mL of 1,4-dioxane and 1 mL of water) via syringe.

  • Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Reaction times can range from 6 to 22 hours.[3]

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent like ethyl acetate (~20 mL) and wash with water (2 x 15 mL) and then brine (1 x 15 mL).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by silica gel column chromatography to afford the desired functionalized pyrazole.[6]

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can dramatically reduce reaction times, often from hours to minutes, and can sometimes improve yields.[1][21]

Materials:

  • Halo-pyrazole (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.2 - 1.3 equiv)

  • Palladium catalyst (e.g., Pyridine-Pyrazole/Pd(II) complex, 0.1 mol% or Pd(PPh₃)₄, 0.5 mol%)[3][22]

  • Base (e.g., KOH or K₂CO₃, 2.0 equiv)

  • Solvent (e.g., Ethanol and water, 1:1 v/v, ~2 mL)

  • 10 mL microwave reaction vial with a Teflon septum

Procedure:

  • Assembly: In a microwave reaction vial, combine the halo-pyrazole (1.0 mmol), the arylboronic acid (1.3 mmol), the base (2.0 mmol), and the palladium catalyst.[3][6]

  • Solvent Addition: Add the solvent system (e.g., 1 mL ethanol and 1 mL water) to the vial and cap it securely.

  • Microwave Irradiation: Place the vial in a microwave reactor. Irradiate the mixture with a set power (e.g., 60 W) to a constant temperature of 100-140 °C and hold for 10-20 minutes.[3][21]

  • Work-up and Isolation: After the reaction is complete, cool the vial to room temperature. Perform the same work-up and isolation procedure as described in the conventional protocol (steps 6-7).

  • Purification: Purify the crude product by silica gel column chromatography.

Data Summary: Representative Reaction Conditions

The optimal conditions can vary based on the specific pyrazole and boronic acid substrates. The table below summarizes typical conditions reported in the literature.

Pyrazole SubstrateBoronic AcidCatalyst (mol%)Base (equiv)SolventTemp (°C) / TimeYield (%)Reference
4-Bromo-1H-pyrazolePhenylboronic acidPd(PPh₃)₄ (5)Na₂CO₃ (2.5)Dioxane/H₂O90 °C / 6 h~95%[6][11]
4-Iodo-1-methyl-pyrazole4-Methoxyphenylboronic acidPd(PPh₃)₄ (0.5)KOH (2)EtOH/H₂O120 °C / 2 min (MW)94%[1][3]
4-Bromo-3,5-dinitro-pyrazole4-Vinylphenylboronic acidXPhos Pd G2 (2)K₃PO₄ (2)Dioxane/H₂O80 °C / 2 h99%[12]
3-Bromopyrazole4-Tolylboronic acidXPhos Precat. (3.5)K₃PO₄ (2)Dioxane/H₂O100 °C / 18 h86%[17][23]
4-BromotoluenePhenylboronic acidPd₂(dba)₃ / Ligand 1 (2/4)CsF (3)Toluene80-85 °C / 7-8 h82%[15]

(MW = Microwave Irradiation)

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion - Inactive catalyst (Pd(0) oxidized)- Insufficiently degassed solvents- Base is not strong or soluble enough- Sterically hindered or electron-rich halide- Use a fresh catalyst or a robust pre-catalyst.- Ensure thorough degassing of solvents with an inert gas stream for 10-15 minutes.[13]- Switch to a stronger or more soluble base (e.g., from K₂CO₃ to K₃PO₄).- Use a bulkier, more electron-rich ligand (e.g., XPhos, SPhos) and consider increasing the reaction temperature.[14][24]
Significant Homo-coupling - Boronic acid decomposition (protodeboronation followed by oxidative coupling)- Reaction temperature is too high- Use the corresponding boronic acid pinacol ester instead of the boronic acid.[18]- Lower the reaction temperature and/or add the boronic acid slowly to the reaction mixture.
Protodeboronation - Presence of excess water or acid- Prolonged reaction time at high temperature- Ensure the base is not acidic and use carefully dried solvents if necessary.- Monitor the reaction closely and stop it once the starting material is consumed.
Difficulty in Purification - Co-elution of product with boronic acid/ester or byproducts- Residual palladium catalyst- To remove boronic acid, perform an acid-base extraction or use a more polar solvent system for chromatography.[18]- Filter the crude reaction mixture through a pad of Celite to remove the bulk of the palladium catalyst before concentration.[18]

References

  • Das, A. et al. (2003). Pyrazole-based P,N-ligand for palladium catalyst : applications in Suzuki coupling and amination reactions. ARKIVOC, 2003(ix), 87-95. Available at: [Link]

  • Chemistry LibreTexts (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • SATHEE (n.d.). Chemistry Suzuki Coupling Reaction. SATHEE. Available at: [Link]

  • Wikipedia (n.d.). Suzuki reaction. Wikipedia. Available at: [Link]

  • Mhlongo, N. N. et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Advances. Available at: [Link]

  • Marella, A. et al. (2019). Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl boronic acids. ChemistrySelect. Available at: [Link]

  • Khan, I. et al. (2018). Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. Bioorganic Chemistry, 79, 293-300. Available at: [Link]

  • Fors, B. P. et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. Journal of the American Chemical Society. Available at: [Link]

  • Mettler Toledo (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Mettler Toledo. Available at: [Link]

  • ResearchGate (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Available at: [Link]

  • Anderson, K. M. et al. (2016). Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the Flexible Metal–Organic Framework Co(bpz). Inorganic Chemistry.
  • Organic Chemistry Portal (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • Das, A. et al. (2003). Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. ResearchGate. Available at: [Link]

  • Vaněk, T. et al. (2020). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry. Available at: [Link]

  • Chinese Chemical Letters (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(5), 799-802.
  • ScienceDirect (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. ScienceDirect. Available at: [Link]

  • Liu, L. et al. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 18(2), 1602-1612. Available at: [Link]

  • ResearchGate (2025). ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. ResearchGate. Available at: [Link]

  • Nagasawa, T. et al. (2010). Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. HETEROCYCLES. Available at: [Link]

  • Meng, G. et al. (2017). Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. Organic Letters. Available at: [Link]

  • Liu, L. et al. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. PMC. Available at: [Link]

  • Lipshutz, B. H. et al. (2025). A new P3N ligand for Pd-catalyzed cross-couplings in water. Chemical Science. Available at: [Link]

  • Google Patents (n.d.). CN110698506A - Synthesis method of pyrazole-4-boronic acid pinacol ester. Google Patents.
  • Reddit (2021). Diagnosing issues with a failed Suzuki coupling? Reddit. Available at: [Link]

  • Google Patents (n.d.). WO2011076194A1 - Method for purifying pyrazoles. Google Patents.
  • ResearchGate (n.d.). Representative Chromatogram of spiked Pyrazole boronic pinacol ester (1). ResearchGate. Available at: [Link]

  • The Chemist (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

  • Fors, B. P. et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. Available at: [Link]

  • Gaba, M. et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Available at: [Link]

  • ResearchGate (2014). How can I solve my problem with Suzuki coupling? ResearchGate. Available at: [Link]

  • Blakemore, D. C. et al. (2016). Suzuki–Miyaura Coupling. Synthetic Methods in Drug Discovery.

Sources

Application

use of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine as a building block in organic synthesis

Executive Summary This technical guide details the utility of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (referred to herein as Compound A ) as a high-value building block in medicinal chemistry. Unlike simple alkyl-s...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide details the utility of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (referred to herein as Compound A ) as a high-value building block in medicinal chemistry. Unlike simple alkyl-substituted pyrazoles, the methoxymethyl (MOM) moiety in this scaffold serves a dual purpose: it acts as a metabolic handle (bioisostere for hydroxymethyl) and provides a specific hydrogen-bond acceptor site within ATP-binding pockets of kinases.

This guide focuses on the regioselective cyclization of Compound A to form pyrazolo[1,5-a]pyrimidines —a privileged scaffold in kinase inhibitors (e.g., inhibitors of CDK, GSK-3, and BTK). We address the specific challenges posed by the acid-sensitive MOM ether and provide validated protocols to ensure synthetic integrity.

Chemical Profile & Reactivity Landscape[1]

Physicochemical Properties
PropertyDataRelevance
Formula C₁₁H₁₃N₃OCore scaffold
MW 203.24 g/mol Fragment-like (Rule of 3 compliant)
pKa (est) ~2.5 (N1-H), ~4.0 (NH₂)Weakly basic; requires activation for nucleophilic attack
Solubility DMSO, MeOH, DCMMOM group enhances solubility over 3-phenyl analogs
Stability Acid-sensitive (MOM)Critical: Avoid strong mineral acids (HCl, H₂SO₄) to prevent deprotection to the alcohol.[1]
Reactivity Map

Compound A is an ambident nucleophile . Understanding the competition between the exocyclic amine (N-NH₂) and the endocyclic ring nitrogen (N1) is crucial for regiocontrol.

ReactivityMap Scaffold 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine N_Exo Exocyclic Amine (-NH2) (Kinetic Nucleophile) Scaffold->N_Exo Acylation/Urea Formation N_Endo Endocyclic Nitrogen (N1) (Thermodynamic Nucleophile) Scaffold->N_Endo Alkylation (Base) MOM Methoxymethyl Group (Acid Sensitive) Scaffold->MOM Deprotection (HCl/MeOH) Cyclization Pyrazolo[1,5-a]pyrimidine (Fused System) N_Exo->Cyclization Attack on Electrophile (C1) N_Endo->Cyclization Ring Closure (C3)

Figure 1: Reactivity landscape of Compound A. Note the cooperative action of N-Exo and N-Endo in forming fused systems.

Critical Protocol: Synthesis of Pyrazolo[1,5-a]pyrimidines

The condensation of 5-aminopyrazoles with 1,3-dielectrophiles is the primary route to kinase inhibitor scaffolds.

Challenge: Standard protocols often use refluxing glacial acetic acid. While MOM ethers are relatively stable to acetic acid, prolonged heating can cause partial cleavage. Solution: We recommend a Base-Mediated Cyclization (Protocol A) as the primary method to preserve the MOM group. Use Protocol B (Acid-Mediated) only if solubility is an issue, with strict time monitoring.

Protocol A: Base-Mediated Cyclocondensation (Recommended)

Targeting the Pyrazolo[1,5-a]pyrimidine core with MOM retention.

Materials:
  • Substrate: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (1.0 equiv)

  • Reagent: 1,3-Dicarbonyl compound (e.g., Acetylacetone or Ethyl acetoacetate) (1.1 equiv)

  • Base: Piperidine (0.1 equiv) or Pyridine (solvent)

  • Solvent: Ethanol (anhydrous)

Step-by-Step Methodology:
  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of Compound A in 5 mL of anhydrous ethanol.

  • Addition: Add 1.1 mmol of the 1,3-dicarbonyl compound.

  • Catalysis: Add catalytic piperidine (0.1 mmol).

  • Reflux: Heat the mixture to reflux (78 °C) under nitrogen atmosphere.

    • Checkpoint: Monitor by TLC (5% MeOH in DCM). The starting amine spot (polar) should disappear within 2–4 hours.

  • Workup:

    • Cool reaction to room temperature.

    • Often, the product precipitates upon cooling. Filter the solid and wash with cold ethanol.

    • If no precipitate forms, concentrate in vacuo and recrystallize from EtOH/Hexane.

  • Validation:

    • ¹H NMR: Confirm disappearance of the broad -NH₂ singlet (approx. 6.0 ppm).

    • MOM Check: Verify the singlet at ~3.3 ppm (-OCH₃) and singlet at ~4.4 ppm (-CH₂-) remain intact.

Protocol B: Acid-Mediated Cyclization (Alternative)

Use only if Protocol A fails due to steric hindrance of the electrophile.

  • Dissolve Compound A in Glacial Acetic Acid (not aqueous acid).

  • Add 1,3-dielectrophile.

  • Heat to 100 °C for maximum 1 hour .

  • Pour onto crushed ice immediately to quench and precipitate the product.

  • Warning: Prolonged heating (>3 hours) in AcOH will degrade the methoxymethyl ether to the corresponding acetate or alcohol.

Expert Insights: Regiochemistry & Structural Validation

When reacting 5-aminopyrazoles with non-symmetrical 1,3-dielectrophiles (e.g., benzoylacetonitrile or ethyl acetoacetate), two regioisomers are possible: pyrazolo[1,5-a]pyrimidine-7-one (Path A) or 5-one (Path B).

Mechanism of Regioselectivity

The exocyclic amine (-NH₂) is the harder nucleophile and typically attacks the hardest electrophile (ketone/aldehyde) first. The ring nitrogen (N1) then attacks the softer electrophile (ester/nitrile) to close the ring.

  • Reaction with Ethyl Acetoacetate:

    • Major Product: 7-methyl-pyrazolo[1,5-a]pyrimidin-5-one.

    • Why? The -NH₂ attacks the ketone (more reactive than ester).

Diagram: Regioselective Synthesis Workflow

Workflow Start Start: Compound A + Non-symmetrical 1,3-Dielectrophile Condition Select Condition Start->Condition Path_Base Protocol A: EtOH/Piperidine (Kinetic Control) Condition->Path_Base Standard Path_Acid Protocol B: AcOH Reflux (Thermodynamic Equilibration) Condition->Path_Acid Steric Bulk Intermediate Formation of Enamine/Imine Intermediate Path_Base->Intermediate Path_Acid->Intermediate Cyclization Ring Closure via N1 Intermediate->Cyclization Product Final Product: Pyrazolo[1,5-a]pyrimidine Cyclization->Product

Figure 2: Decision tree for synthesis conditions. Protocol A is preferred to prevent MOM deprotection and favor kinetic products.

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Loss of MOM group (Product is more polar than expected)Acid concentration too high or reaction time too long.Switch to Protocol A (Piperidine/EtOH). If using AcOH, reduce temp to 60°C.
No Reaction 1,3-dielectrophile is deactivated (e.g., sterically hindered).Use Microwave Irradiation (120°C, 10 min, EtOH). Microwave heating often accelerates cyclization before MOM cleavage occurs.
Mixture of Isomers Tautomerization of the starting aminopyrazole.Use a non-protic solvent (Toluene) with Dean-Stark trap to force water removal, driving the reaction to the thermodynamic product.

References

  • Vertex Pharmaceuticals. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors. PMC. Available at: [Link] (General scaffold reactivity).

  • Moustafa, M.S., et al. (2022). Regioselectivity in the reaction of 5-amino-3-anilino-1H-pyrazole-4-carbonitrile.[2] Kuwait Journal of Science. (Mechanistic insight on N-exo vs N-endo attack).

  • Greene, T.W., & Wuts, P.G.M. Protective Groups in Organic Synthesis.[3][4] Wiley-Interscience.[3] (Stability data for Methoxymethyl ethers).

  • Abdallah, A.E.M., & Elgemeie, G.H. (2022). New Route to the Synthesis of Novel Pyrazolo[1,5-a]pyrimidines.[5][6] Medicinal Chemistry.[2][7][8][9] (Protocols for aminopyrazole condensation).

  • BenchChem Technical Guide.Regioselective Synthesis of Substituted Aminopyrazoles. (Detailed kinetic vs thermodynamic control parameters).

Sources

Method

developing assays to test the efficacy of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Introduction & Structural Rationale 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (hereafter referred to as CMPD-3M4P ) represents a classic "privileged scaffold" in medicinal chemistry. The 5-amino-4-phenylpyrazole core...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Rationale

3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (hereafter referred to as CMPD-3M4P ) represents a classic "privileged scaffold" in medicinal chemistry. The 5-amino-4-phenylpyrazole core is structurally homologous to established ATP-competitive inhibitors of p38 Mitogen-Activated Protein Kinase (p38 MAPK) and Cyclin-Dependent Kinases (CDKs) .

Mechanism of Action (Hypothesis)

Based on Structure-Activity Relationship (SAR) data from analogous compounds (e.g., SC-806, SC-102), CMPD-3M4P is predicted to act as a Type I ATP-competitive inhibitor .

  • The Donor-Acceptor Motif: The pyrazole nitrogen and the exocyclic amine group form a bidentate hydrogen bond with the "hinge region" of the kinase ATP-binding pocket (specifically interacting with the backbone of Met109/Gly110 in p38

    
    ).
    
  • The Hydrophobic Core: The 4-phenyl group occupies the hydrophobic pocket I, stabilizing the inactive conformation of the enzyme.

This guide outlines a robust screening cascade to validate CMPD-3M4P as a potent p38 MAPK inhibitor, moving from biochemical target engagement to functional cellular efficacy.

Signaling Pathway & Intervention Strategy

The primary therapeutic value of p38 MAPK inhibition lies in blocking the production of pro-inflammatory cytokines (TNF-


, IL-1

, IL-6). The following diagram illustrates the specific intervention point of CMPD-3M4P within the MAPK cascade.

G LPS LPS / Stress TLR4 TLR4 Receptor LPS->TLR4 MAP3K MAP3K (TAK1/ASK1) TLR4->MAP3K MKK MKK3 / MKK6 MAP3K->MKK Phosphorylation p38 p38 MAPK (Target) MKK->p38 Phosphorylation (Thr180/Tyr182) MK2 MAPKAPK2 (MK2) p38->MK2 Phosphorylation HSP27 HSP27 MK2->HSP27 Phosphorylation (Ser82) TNF TNF-alpha / IL-6 (Transcription & Translation) MK2->TNF mRNA Stability CMPD CMPD-3M4P (Inhibitor) CMPD->p38 ATP Competition

Figure 1: The canonical p38 MAPK signaling cascade. CMPD-3M4P targets the ATP-binding pocket of p38, preventing the phosphorylation of downstream effector MK2 and subsequent cytokine release.

Assay Development Workflow

To rigorously evaluate CMPD-3M4P, we employ a funnel approach:

  • Biochemical Assay: Quantify intrinsic affinity (

    
    ) against recombinant p38
    
    
    
    .
  • Cellular Target Engagement: Verify inhibition of substrate phosphorylation (pHSP27) in intact cells.

  • Functional Phenotypic Assay: Measure inhibition of TNF-

    
     release in LPS-stimulated monocytes.
    
Summary of Key Parameters
Assay TypeTarget / ReadoutCell Line / ReagentKey Control
Biochemical p38

Kinase Activity
Recombinant p38

(active)
SB203580 (Ref. Inhibitor)
Cellular (Mech.) p-HSP27 (Ser82)HeLa or THP-1Anisomycin (Activator)
Cellular (Func.) TNF-

Secretion
THP-1 MonocytesLPS (Activator)

Protocol 1: Biochemical Kinase Assay (ADP-Glo™)

Objective: Determine the


 of CMPD-3M4P against p38

. Principle: The assay measures the conversion of ATP to ADP by the kinase. A second reagent converts ADP back to ATP, which is then used by luciferase to generate light. Luminescence is proportional to kinase activity.
Materials
  • Enzyme: Recombinant Human p38

    
     MAPK (active).
    
  • Substrate: p38 peptide substrate (e.g., derived from EGFR or ATF2).

  • Reagents: ADP-Glo™ Kinase Assay Kit (Promega).

  • Buffer: 40 mM Tris (pH 7.5), 20 mM

    
    , 0.1 mg/mL BSA, 50 
    
    
    
    M DTT.
Procedure
  • Compound Preparation:

    • Dissolve CMPD-3M4P in 100% DMSO to 10 mM.

    • Prepare a 10-point serial dilution (1:3) in kinase buffer (Max conc: 10

      
      M; Min conc: 0.5 nM). Final DMSO concentration in assay must be <1%.
      
  • Enzyme Reaction (384-well plate):

    • Add 2

      
      L of CMPD-3M4P dilutions to wells.
      
    • Add 2

      
      L of p38
      
      
      
      enzyme (0.5 ng/well). Incubate 10 mins at RT.
    • Add 1

      
      L of ATP/Substrate mix (Final ATP: 
      
      
      
      apparent, typically 50-100
      
      
      M).
    • Incubate for 60 minutes at RT.

  • Detection:

    • Add 5

      
      L ADP-Glo™ Reagent  (Terminates reaction, depletes remaining ATP). Incubate 40 mins.
      
    • Add 10

      
      L Kinase Detection Reagent  (Converts ADP to ATP 
      
      
      
      Luciferase). Incubate 30 mins.
  • Read: Measure Luminescence (RLU) on a plate reader (e.g., EnVision).

Data Analysis: Plot RLU vs. log[CMPD-3M4P]. Fit using a non-linear regression (Sigmoidal dose-response) to calculate


.
  • Validation Criteria: Z-factor > 0.5; Reference inhibitor (SB203580)

    
     should be ~50-100 nM.
    

Protocol 2: Functional TNF- Release Assay

Objective: Assess the efficacy of CMPD-3M4P in preventing inflammatory cytokine release in a physiologically relevant cellular model. Cell System: THP-1 (Human Monocytic Leukemia cells).

Procedure
  • Cell Preparation:

    • Culture THP-1 cells in RPMI-1640 + 10% FBS.

    • Differentiate cells (optional but recommended for adhesion) with 50 nM PMA for 24h, or use in suspension.

    • Seed at

      
       cells/well in a 96-well plate.
      
  • Compound Treatment:

    • Replace media with serum-free RPMI containing CMPD-3M4P (8-point dose response, 10

      
      M to 1 nM).
      
    • Include Vehicle Control (0.1% DMSO) and Positive Control (1

      
      M SB203580).
      
    • Pre-incubate for 1 hour at 37°C.

  • Stimulation:

    • Add Lipopolysaccharide (LPS) from E. coli O111:B4 (Final conc: 100 ng/mL).

    • Incubate for 4 hours at 37°C. (TNF-

      
       peaks at 4h).
      
  • Collection & Analysis:

    • Centrifuge plate (300 x g, 5 min) to pellet cells.

    • Collect cell-free supernatant.

    • Quantify TNF-

      
       using a Human TNF-alpha HTRF® or ELISA kit.
      
  • Viability Check (Critical):

    • Perform an MTT or CellTiter-Glo assay on the remaining cell pellets to ensure reduced TNF-

      
       is due to pathway inhibition, not cytotoxicity.
      

Experimental Logic & Validation (DOT Diagram)

The following flowchart details the decision matrix for interpreting assay results.

Workflow Start Start: CMPD-3M4P Biochem Biochemical Assay (ADP-Glo) Start->Biochem Potent IC50 < 100 nM? Biochem->Potent Cellular Cellular Assay (THP-1 TNF-alpha) Potent->Cellular Yes OffTarget OFF-TARGET / POOR PERMEABILITY (Check Solubility/PAMPA) Potent->OffTarget No (>1 uM) Efficacious Inhibits TNF-a? Cellular->Efficacious Cytotox Viability Assay (MTT/CTG) Toxic Toxic at IC50? Cytotox->Toxic Efficacious->Cytotox Yes Efficacious->OffTarget No Lead VALID LEAD (Potent & Non-toxic) Toxic->Lead No FalsePos FALSE POSITIVE (Cytotoxicity driven) Toxic->FalsePos Yes

Figure 2: Validation Logic. Distinction between true pathway inhibition and cytotoxicity is the critical step in validating CMPD-3M4P.

References

  • Vertex Pharmaceuticals. (2010). "5-amino-pyrazoles as potent and selective p38

    
     inhibitors."[1] PubMed.[2] Link
    
  • Dumas, J., et al. (2000). "Synthesis and pharmacological characterization of a potent, orally active p38 MAP kinase inhibitor." Bioorganic & Medicinal Chemistry Letters. Link

  • Promega. "ADP-Glo™ Kinase Assay Application Note." Promega.com. Link

  • PubChem. "Compound Summary: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine."[3] National Library of Medicine. Link

Sources

Application

Application Notes &amp; Protocols: Strategic Functionalization of 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Prepared by: Gemini, Senior Application Scientist Foreword: The Pyrazole Core in Modern Drug Discovery The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presen...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Foreword: The Pyrazole Core in Modern Drug Discovery

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs.[1][2] Its five-membered aromatic ring, containing two adjacent nitrogen atoms, offers a unique combination of electronic properties, hydrogen bonding capabilities, and metabolic stability.[3][4] Pyrazole-containing molecules exhibit a vast spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[2][3][4][5]

Among the various classes of pyrazole derivatives, 5-aminopyrazoles stand out as exceptionally versatile synthetic intermediates.[4][6] The presence of multiple nucleophilic centers allows for their elaboration into a diverse array of more complex structures, particularly fused heterocyclic systems.[7] This guide focuses on a specific, highly functionalized scaffold: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine . We will explore the strategic derivatization of this molecule at its three key reactive sites: the pyrazole ring nitrogens (N1/N2), the C5-exocyclic amine, and the C4-phenyl ring. The protocols and insights provided herein are designed to empower researchers in medicinal chemistry and drug development to unlock the full synthetic potential of this valuable building block.

Structural & Reactivity Analysis

The target molecule, 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine, possesses distinct reactive zones. A comprehensive understanding of its electronic and structural properties is paramount for designing selective functionalization strategies.

  • Annular Tautomerism : As an N-unsubstituted pyrazole, the compound exists as a mixture of rapidly interconverting tautomers. This prototropic equilibrium can influence the regioselectivity of N-functionalization reactions.[1][8][9] The relative stability of the tautomers and, consequently, the reaction outcome can be affected by solvent polarity and the nature of the substituents.

  • Nucleophilic Centers : The molecule is rich in nucleophilic sites.[7][10]

    • N1-H : The "pyrrole-like" nitrogen is acidic and can be deprotonated to form a potent nucleophile.

    • C5-NH2 : The primary amino group is a key nucleophilic handle for a wide range of transformations.

    • N2 : The "pyridine-like" nitrogen is basic and can act as a nucleophile, leading to potential regioselectivity challenges in N-functionalization.[4][11]

  • C4-Position : The C4 position is substituted with a phenyl group, precluding direct electrophilic substitution on this carbon of the pyrazole ring, which is typically the most reactive site for such reactions in unsubstituted pyrazoles.[12][13][14] This directs our attention to the functionalization of the appended phenyl ring itself.

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} end Caption: Key functionalization pathways for the pyrazole scaffold.

Part 1: N-Functionalization of the Pyrazole Ring

Modification at the ring nitrogen is a primary strategy for modulating the physicochemical properties of pyrazole-based drug candidates, such as solubility and receptor binding affinity. Regioselectivity is the critical challenge, as alkylation can potentially occur at either N1 or N2, leading to isomeric products.[15][16] The outcome is often governed by a delicate balance between steric hindrance, electronic effects, and reaction conditions.

Protocol 1.1: Regioselective N-Alkylation

N-alkylation typically proceeds via an SN2 reaction between the pyrazole anion and an alkyl halide. The choice of base and solvent is critical for controlling the reaction rate and selectivity. Strong bases (e.g., NaH) in aprotic polar solvents (e.g., DMF) ensure complete deprotonation, while weaker bases (e.g., K2CO3) in solvents like acetonitrile provide milder conditions.

  • Causality : The use of a strong, non-nucleophilic base like sodium hydride (NaH) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) quantitatively generates the pyrazolide anion. This pre-formation of the nucleophile ensures that the subsequent reaction with the electrophile (alkyl halide) is rapid and clean. Steric hindrance from the C3-methoxymethyl group may favor alkylation at the less hindered N1 position.

Step-by-Step Methodology:

  • Preparation : To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N2 or Ar), add 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (1.0 eq).

  • Dissolution : Dissolve the starting material in anhydrous DMF (approx. 0.1 M concentration).

  • Deprotonation : Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise. Caution: H2 gas is evolved.

  • Activation : Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the sodium pyrazolide should be complete.

  • Alkylation : Cool the reaction mixture back to 0 °C. Add the desired alkyl halide (e.g., ethyl bromoacetate, 1.1 eq) dropwise via syringe.

  • Reaction : Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Quenching : Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous ammonium chloride (NH4Cl) solution at 0 °C.

  • Extraction : Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).

  • Washing : Wash the combined organic layers with water and then with brine.

  • Drying & Concentration : Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purification : Purify the crude product by flash column chromatography on silica gel to separate the regioisomers.

ParameterCondition A (Kinetic Control)Condition B (Thermodynamic Control)Rationale
Base NaH, LiHMDSK2CO3, Cs2CO3Strong, non-coordinating bases favor the kinetically preferred product. Weaker, coordinating bases can allow for equilibration to the thermodynamically more stable isomer.
Solvent THF, DioxaneDMF, AcetonitrileLess polar solvents can enhance kinetic selectivity. Polar aprotic solvents can facilitate isomer equilibration.
Temperature -78 °C to 0 °CRoom Temp to 60 °CLower temperatures trap the kinetic product. Higher temperatures provide energy to overcome the activation barrier for isomerization.

Table 1: Conditions influencing N-alkylation regioselectivity.

dot graph { rankdir="LR"; node [shape=plaintext]; edge [color="#34A853"];

} end Caption: Workflow for the N-alkylation of the pyrazole core.

Part 2: Functionalization of the C5-Amino Group

The C5-amino group is a powerful handle for introducing molecular diversity. Its nucleophilicity allows for a wide range of classical amine chemistries, from simple acylations to complex cyclocondensations for building fused ring systems.

Protocol 2.1: Synthesis of Amides and Sulfonamides

Acylation or sulfonylation of the C5-amine is a robust and high-yielding transformation, creating stable amide or sulfonamide linkages crucial for probing structure-activity relationships (SAR).

  • Causality : The reaction occurs via nucleophilic acyl substitution. The lone pair of the amino nitrogen attacks the electrophilic carbonyl (or sulfonyl) carbon. A non-nucleophilic base, such as pyridine or triethylamine (TEA), is used to scavenge the HCl or HBr byproduct, driving the reaction to completion.

Step-by-Step Methodology:

  • Preparation : In a round-bottom flask, dissolve 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (1.0 eq) in anhydrous dichloromethane (DCM) or pyridine (approx. 0.2 M).

  • Base Addition : Add triethylamine (1.5 eq) or use pyridine as the solvent.

  • Acylation : Cool the solution to 0 °C. Add the acyl chloride (e.g., acetyl chloride) or sulfonyl chloride (e.g., tosyl chloride) (1.1 eq) dropwise.

  • Reaction : Stir the mixture at room temperature for 2-6 hours, monitoring by TLC.

  • Work-up :

    • If using DCM/TEA: Dilute the reaction with DCM and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate (NaHCO3), and brine.

    • If using pyridine: Remove pyridine under reduced pressure, then dissolve the residue in ethyl acetate and proceed with the washes as above.

  • Drying & Concentration : Dry the organic layer over Na2SO4, filter, and evaporate the solvent.

  • Purification : Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or purify by flash chromatography if necessary.

Protocol 2.2: Cyclocondensation to Pyrazolo[1,5-a]pyrimidines

5-Aminopyrazoles are ideal precursors for fused heterocycles.[7] Reaction with 1,3-dicarbonyl compounds or their equivalents provides direct access to the medicinally important pyrazolo[1,5-a]pyrimidine scaffold.

  • Causality : This reaction is a classic cyclocondensation. It proceeds via initial condensation between the C5-amino group and one of the carbonyls of the 1,3-dielectrophile to form an enaminone intermediate. Subsequent intramolecular cyclization occurs when the N1-H attacks the second carbonyl group, followed by dehydration to yield the aromatic fused ring system.[10]

Step-by-Step Methodology:

  • Reactant Mixture : In a round-bottom flask, combine 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (1.0 eq) and a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate, 1.1 eq).

  • Solvent/Catalyst : Add glacial acetic acid as both the solvent and acid catalyst.

  • Heating : Heat the mixture to reflux (approx. 118 °C) for 4-8 hours. Monitor the reaction by TLC.

  • Isolation : Upon completion, cool the reaction mixture to room temperature. A solid product may precipitate.

  • Purification :

    • If a precipitate forms: Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

    • If no precipitate forms: Pour the cooled reaction mixture into ice-water. Collect the resulting precipitate by filtration, wash with water, and dry. The crude product can be further purified by recrystallization from ethanol.

dot graph { rankdir="LR"; node [shape=plaintext, fontcolor="#202124"]; edge [color="#EA4335"];

} end Caption: Reaction pathway for the synthesis of fused pyrimidines.

TransformationReagents & ConditionsProduct Type
Acylation R-COCl, Pyridine or TEA, DCM, 0°C to RTAmide
Sulfonylation R-SO2Cl, Pyridine or TEA, DCM, 0°C to RTSulfonamide
Reductive Amination R1R2C=O, NaBH(OAc)3, DCE, RTSecondary/Tertiary Amine
Diazotization NaNO2, aq. HCl, 0-5°CDiazonium Salt
Sandmeyer Rxn CuCl / CuBr / CuCNAryl Halide / Nitrile
Cyclocondensation β-Ketoester, Acetic Acid, RefluxPyrazolo[1,5-a]pyrimidine

Table 2: Summary of key transformations for the C5-amino group.

Part 3: Electrophilic Substitution of the C4-Phenyl Group

While the pyrazole ring's C4 position is blocked, the appended phenyl ring remains a viable site for functionalization via electrophilic aromatic substitution (EAS). The key to selectivity is managing the reactivity of the pyrazole core.

  • Causality & Selectivity : Under neutral or mild conditions, the pyrazole ring is generally more electron-rich and reactive towards electrophiles than the phenyl ring. However, in strongly acidic media (e.g., H2SO4), the pyrazole nitrogens become protonated. The resulting pyrazolium cation is strongly electron-withdrawing and deactivating. This deactivation of the heterocyclic core allows for the electrophilic attack to occur preferentially on the less deactivated phenyl ring.[13][17][18] The pyrazolium substituent will act as a meta-director on the phenyl ring.

Protocol 3.1: Nitration of the Phenyl Ring

Step-by-Step Methodology:

  • Preparation : To a round-bottom flask, add concentrated sulfuric acid (H2SO4) and cool to 0 °C in an ice-water bath.

  • Dissolution : Slowly add 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (1.0 eq) to the cold acid. The pyrazole will protonate and dissolve.

  • Nitrating Mixture : In a separate flask, prepare a nitrating mixture by slowly adding concentrated nitric acid (HNO3, 1.1 eq) to concentrated sulfuric acid at 0 °C.

  • Reaction : Add the cold nitrating mixture dropwise to the pyrazole solution, ensuring the temperature does not rise above 10 °C.

  • Stirring : Stir the reaction at 0-5 °C for 2-4 hours.

  • Quenching : Carefully pour the reaction mixture onto a large amount of crushed ice.

  • Neutralization : Slowly neutralize the mixture with a saturated aqueous solution of sodium bicarbonate or ammonium hydroxide until the pH is ~7.

  • Isolation : Collect the precipitated solid by vacuum filtration.

  • Washing : Wash the solid thoroughly with cold water to remove any inorganic salts.

  • Purification : Dry the crude product and purify by recrystallization or column chromatography to isolate the desired meta-nitro product.

References

  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry - Research and Reviews. (2024). Research & Reviews: Journal of Medicinal and Organic Chemistry.
  • pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. (2025). IJNRD.
  • Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. (2025). World Journal of Pharmaceutical and Life Sciences.
  • Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76.
  • Reactions of 5-aminopyrazole with Active Methylene Compounds:Synthesis of Pyrazolo[3,4-b]pyridine Deriv
  • Organocatalytic Dearomatization of 5-Aminopyrazoles: Synthesis of 4-Hydroxypyrazolines. (2024). The Journal of Organic Chemistry.
  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). Molecules.
  • Review on Biological Activities of Pyrazole Derivatives. (2024). Journal of Chemical Health Risks.
  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025). Molecules.
  • Nucleophilic ability of 5-aminopyrazoles in the multicomponent synthesis of pyrazolodihydropyridines and pyrazolodihydropyrimidines. (2022). Australian Journal of Chemistry.
  • Pyrazole. (n.d.). SlideShare.
  • Versatile Functionalization of 3,5-Diamino-4-nitropyrazole for Promising Insensitive Energetic Compounds. (2019). The Royal Society of Chemistry.
  • Improving Selectivity in Electrophilic Substitution of Pyrazoles. (n.d.). Benchchem.
  • Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2022). Encyclopedia.pub.
  • Complete Electrophilic Substitution Reactions Pyrazole. (n.d.). Scribd.
  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). MDPI.
  • Why does electrophilic substitution in 4-phenylpyridine occur in the benzene ring? (2025). Filo.
  • Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. (2019). Molecules.
  • N‐Methoxy Pyrazole‐4‐Carboxamide Derivatives: Synthesis, Spectral Analyses, Antifungal Activity, In Silico Molecular Docking, ADMET, and DFT Studies. (2024). ChemistrySelect.
  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2025). MDPI.
  • Burton, A. G., Katritzky, A. R., Konya, M., & Tarhan, H. O. (1974). The Kinetics and Mechanism of the Electrophilic Substitution of Heteroaromatic Compounds. Part XXXVI. The Nitration of Some 1-Phenylpyrazoles. Journal of the Chemical Society, Perkin Transactions 2, (3), 389-394.
  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2025). Semantic Scholar.
  • Intriguing rotational conformations of energetic 1,2,4-triazole–pyrazoles: comparative insights into versatile N-functionalization and structure–property modulation. (n.d.).
  • 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. (n.d.). Acta Crystallographica Section E.
  • Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. (n.d.). New Journal of Chemistry.
  • Synthesis of 3-methyl-4-phenyl-1H-pyrazole 5. (n.d.).
  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019).
  • Synthesis and properties of some 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1][3][6]triazolo[3,4-b][3][5][6]thiadiazoles. (2022). Semantic Scholar.

  • Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a. (n.d.).

Sources

Method

high-throughput screening assays for pyrazole-based compounds

This Application Note is designed for medicinal chemists and screening scientists. It details the strategic implementation of High-Throughput Screening (HTS) campaigns specifically targeting pyrazole-based libraries .

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for medicinal chemists and screening scientists. It details the strategic implementation of High-Throughput Screening (HTS) campaigns specifically targeting pyrazole-based libraries .

The pyrazole scaffold is a "privileged structure" in drug discovery, serving as the core for numerous FDA-approved kinase inhibitors (e.g., Ruxolitinib , Crizotinib ) and anti-inflammatory agents (Celecoxib ). However, their specific physicochemical properties—lipophilicity, tautomerism, and potential for aggregation—require tailored assay designs to avoid false negatives and artifactual hits.

PART 1: Strategic Assay Design for Pyrazoles

1.1 The Physicochemical Challenge

Pyrazole derivatives often exhibit pH-dependent solubility and tautomerism (


- vs 

-pyrazole). In HTS, this manifests as:
  • Aggregation: Highly lipophilic 3,5-diarylpyrazoles can form colloidal aggregates in aqueous buffers, leading to promiscuous inhibition (false positives).

  • Fluorescence Quenching: Certain fused pyrazolo-systems can interfere with fluorescence intensity (FI) readouts.

Design Rule: Always include a non-ionic surfactant (e.g., 0.01% Triton X-100 or Tween-20) in the assay buffer to disrupt colloidal aggregates.

1.2 Library Filtering (Pre-Screen)

Before plating, the library must be virtually filtered to remove PAINS (Pan-Assay Interference Compounds). While the pyrazole ring is stable, common synthetic intermediates often found in these libraries can be problematic.

Critical Exclusions for Pyrazole Libraries:

  • Pyrazolones: Often exist as tautomers that can chelate metal ions required for kinase activity (e.g., Mg

    
    ), causing false inhibition.
    
  • Hydrazones: Frequently used to synthesize pyrazoles; if unreacted precursors remain, they act as covalent modifiers.

PART 2: Experimental Protocols

Protocol A: TR-FRET Kinase Assay (Biochemical Screen)

Target: Tyrosine Kinases (e.g., JAK, SRC, BCR-ABL) Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Rationale: TR-FRET is ratiometric, making it resistant to the fluorescence interference occasionally seen with extended conjugated pyrazole systems.

Materials
  • Enzyme: Recombinant Kinase (e.g., JAK2), 1 nM final.

  • Substrate: Biotinylated poly-GT peptide or specific substrate (e.g., ULight-labeled).

  • Tracer: Europium-labeled anti-phosphotyrosine antibody.

  • Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl

    
    , 1 mM EGTA, 0.01% Brij-35, 2 mM DTT.
    
Step-by-Step Workflow
  • Compound Transfer: Acoustic dispense 50 nL of pyrazole library compounds (in 100% DMSO) into 384-well low-volume white plates.

    • Control: 50 nL DMSO (High Control), 50 nL Reference Inhibitor (Low Control).

  • Enzyme Addition: Dispense 2.5

    
    L of 2x Kinase solution. Incubate for 10 min at RT to allow compound-enzyme binding.
    
  • Reaction Initiation: Dispense 2.5

    
    L of 2x Substrate/ATP mix.
    
    • Note: ATP concentration should be at

      
       (typically 10-50 
      
      
      
      M) to detect ATP-competitive inhibitors (the most common mode for pyrazoles).
  • Incubation: Incubate for 60 min at RT (protected from light).

  • Detection: Add 5

    
    L of Detection Mix (Eu-Antibody + EDTA to stop reaction).
    
  • Readout: Incubate 60 min. Read on a multimode plate reader (Excitation: 320 nm; Emission 1: 615 nm, Emission 2: 665 nm).

Data Calculation

Calculate the TR-FRET Ratio (


) and normalize to Percent Inhibition:


Protocol B: Cell-Based Luciferase Reporter Assay

Target: NF-


B or STAT Pathway (Downstream of kinase targets).
Rationale:  Pyrazoles often have poor membrane permeability due to high TPSA (Topological Polar Surface Area). This assay filters hits for cellular efficacy.
Workflow
  • Cell Seeding: Seed HEK293 cells stably transfected with STAT3-Luc reporter in 384-well white clear-bottom plates (5,000 cells/well). Incubate 24h.

  • Treatment: Pin-transfer 100 nL of library compounds. Incubate 1h.

  • Stimulation: Add Cytokine (e.g., IL-6) to stimulate the pathway. Incubate 5h.

  • Lysis/Detection: Add equal volume of Glo-Lysis/Luciferin reagent.

  • Measurement: Measure Luminescence (Integration time: 0.5s).

PART 3: Data Analysis & Hit Triage

3.1 The "Frequent Hitter" Filter

Pyrazoles with specific substitution patterns (e.g., 3-amino-4-cyano) can be frequent hitters. Compare hit lists against historical data. If a compound hits >10% of diverse assays, flag as a "Promiscuous Binder."

3.2 Structure-Activity Relationship (SAR) Clustering

Do not pick singletons. Prioritize hits where multiple analogues in the library show activity.

  • Cluster A: 3,5-diarylpyrazoles (Likely ATP-competitive).

  • Cluster B: Fused pyrazolo[1,5-a]pyrimidines (High potency, check for solubility).

3.3 Visualization of Triage Logic

The following diagram illustrates the decision tree for validating pyrazole hits, specifically addressing the aggregation and PAINS issues common to this scaffold.

G Start Primary HTS Hit (>50% Inhibition) Filter1 PAINS Filter (Remove Pyrazolones/Hydrazones) Start->Filter1 Assay_Dose Dose Response (IC50) + 0.01% Triton X-100 Filter1->Assay_Dose Pass Aggregator Discard: Aggregator/Artifact (Slope > 2.0) Filter1->Aggregator Fail Check_Hill Check Hill Slope Assay_Dose->Check_Hill Check_Hill->Aggregator Steep Slope Valid_Biochem Valid Biochemical Hit Check_Hill->Valid_Biochem Slope ~1.0 Cell_Assay Cellular Potency (Viability/Reporter) Valid_Biochem->Cell_Assay Permeability Permeability Issue? Cell_Assay->Permeability Lead Prioritized Lead Series Permeability->Lead High Potency Chem_Opt Send to Chem Optimization (Reduce TPSA) Permeability->Chem_Opt Low Potency

Caption: Triage workflow for pyrazole-based HTS hits, emphasizing the removal of aggregators (via detergent/Hill slope) and prioritization based on cellular permeability.

PART 4: Troubleshooting Table

IssueCauseSolution
High Background (Fluorescence) Pyrazole core autofluorescence or impurities.Switch to Red-shifted dyes (e.g., Alexa 647) or use TR-FRET (time-gating eliminates short-lived autofluorescence).
Steep Hill Slope (> 2.0) Colloidal aggregation of lipophilic pyrazoles.Add 0.01% Triton X-100 or CHAPS to assay buffer; spin down compound plates before use.
Low Solubility in DMSO "Brick dust" crystal packing of symmetric pyrazoles.Sonicate source plates; limit max concentration to 10

M; use DMSO/Water co-solvent checks.
Inconsistent Replicates Evaporation of small volumes (50 nL) or precipitation.Use low-dead-volume cassettes; seal plates immediately; check compound precipitation by nephelometry.

References

  • Ansari, A. et al. (2017). Biological activities of pyrazole derivatives: A review. European Journal of Medicinal Chemistry. Link

  • Baell, J. B., & Holloway, G. A. (2010).[1] New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry. Link

  • Faria, J. V. et al. (2017). Recent Advances in the Synthesis and Biological Activity of Pyrazole Derivatives. Current Organic Chemistry. Link

  • Zhang, J. et al. (2009). Assay interference by chemical reactivity: the example of pyrazolone-based inhibitors. Journal of Biomolecular Screening. Link

  • BenchChem Application Note. (2025). Synthesis of Pyrazole-Based Kinase Inhibitors from 1-Benzyl-4-bromo-1H-pyrazole. Link

Sources

Technical Notes & Optimization

Troubleshooting

improving the yield of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine synthesis

Technical Support Center: Optimization of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Ticket ID: PYR-SYN-005 Subject: Yield Improvement & Troubleshooting for 5-Aminopyrazole Synthesis Assigned Specialist: Senior Applic...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimization of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Ticket ID: PYR-SYN-005 Subject: Yield Improvement & Troubleshooting for 5-Aminopyrazole Synthesis Assigned Specialist: Senior Application Scientist

Executive Summary

This guide addresses the synthesis of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine . Low yields in this specific pathway are frequently caused by two upstream bottlenecks:

  • C- vs. O-Acylation competition during the formation of the

    
    -ketonitrile precursor.
    
  • Incomplete cyclization of the hydrazone intermediate due to steric hindrance from the C4-phenyl group.

The following protocols prioritize regiocontrol and thermodynamic driving forces to maximize conversion.

Module 1: The Synthetic Pathway (Visualized)

The synthesis relies on the "Elnagdi-type" condensation of a


-ketonitrile with hydrazine. Understanding the flow is critical for troubleshooting.

G Start1 Phenylacetonitrile Inter1 Intermediate A: 4-methoxy-3-oxo-2-phenylbutanenitrile (The Precursor) Start1->Inter1 Claisen Condensation Start2 Ethyl Methoxyacetate Start2->Inter1 Base Base (NaH/NaOEt) Base->Inter1 Inter2 Intermediate B: Hydrazone Formation Inter1->Inter2 Nucleophilic Attack (C=O) Reagent Hydrazine Hydrate Reagent->Inter2 Product Target: 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine Inter2->Product Cyclization (CN attack) & Tautomerization

Figure 1: Critical path for 5-aminopyrazole synthesis. Note that the stability of Intermediate A is the primary determinant of overall yield.

Module 2: Precursor Assembly (The Hidden Bottleneck)

The Problem: Most users fail here. The reaction between phenylacetonitrile and ethyl methoxyacetate often yields a "sticky oil" containing unreacted nitrile or self-condensation byproducts (2,4-diphenylglutaronitrile).

Protocol Optimization: The formation of 4-methoxy-3-oxo-2-phenylbutanenitrile requires strict kinetic control to favor cross-condensation over self-condensation.

ParameterStandard Protocol (Risk)Optimized Protocol (High Yield)
Base Sodium Ethoxide (NaOEt)Sodium Hydride (NaH, 60%)
Solvent EthanolAnhydrous THF or Toluene
Addition Order Mix all reagents and refluxPre-mix Base + Ester; Add Nitrile slowly
Temperature Reflux (

)

to RT, then mild heat (

)

Step-by-Step Guide:

  • Suspend NaH (1.2 equiv) in anhydrous THF under Argon/Nitrogen.

  • Add Ethyl methoxyacetate (1.1 equiv) first. Why? This generates the enolate of the ester or primes the base, preventing the phenylacetonitrile from reacting with itself.

  • Add Phenylacetonitrile (1.0 equiv) dropwise at

    
    .
    
  • Allow to warm to RT and stir for 1 hour. If precipitation (sodium salt of the enolate) does not occur, heat gently to

    
    .
    
  • Critical Workup: The product exists as a sodium salt. Quench with ice water, extract non-acidic impurities with ether (discard organic layer). Acidify the aqueous layer to pH 4-5 to precipitate the

    
    -ketonitrile.
    

Module 3: Cyclization & Pyrazole Formation

The Problem: The C4-phenyl group provides steric bulk that slows down the intramolecular attack of the hydrazine nitrogen onto the nitrile carbon.

Troubleshooting Table:

SymptomDiagnosisCorrective Action
Red/Orange Oil Azine formation (Dimerization)Increase Hydrazine Hydrate to 3-5 equivalents . The excess prevents one hydrazine molecule from attacking two ketones.
Low Conversion Incomplete cyclizationSwitch solvent from Ethanol to n-Butanol (higher boiling point:

) to drive the reaction thermodynamically.
Product is a Gum Trapped solvents/impuritiesTriturate the crude gum with cold diethyl ether or isopropyl ether to induce crystallization.

Optimized Cyclization Protocol:

  • Dissolve the purified

    
    -ketonitrile (from Module 2) in Ethanol  (or n-Butanol if kinetics are slow).
    
  • Add Hydrazine Hydrate (3.0 equiv) dropwise.

  • Reflux for 6–8 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

  • Isolation: Evaporate solvent to 20% volume. Cool to

    
    . The product should crystallize.
    
    • If no crystals: Pour residue into ice water. The amine is amphoteric but generally precipitates at neutral/slightly basic pH.

Module 4: Frequently Asked Questions (FAQ)

Q1: Why is my product melting point lower than reported (


)? 
A:  This usually indicates solvation or the presence of the intermediate hydrazone that failed to cyclize. Dry the sample under high vacuum at 

. If the NMR shows a missing signal for the

(broad singlet around 5.0–6.0 ppm) and retention of the nitrile peak (IR

), reflux longer in n-Butanol.

Q2: Can I use Phenylhydrazine instead of Hydrazine Hydrate? A: Yes, but it will yield 1,4-diphenyl-3-(methoxymethyl)pyrazol-5-amine . Note that the regioselectivity might shift.[1][2][3] With


-substituted-

-ketonitriles, the N-substituted hydrazine tends to attack the ketone first, placing the N-substituent (Phenyl) at position 1, adjacent to the methoxymethyl group (Position 5 becomes 3, and amine stays at 5). However, steric hindrance from the C4-phenyl makes this regiochemistry sensitive to solvent acidity.

Q3: The methoxymethyl ether is cleaving. What do I do? A: If you are using strong acids (HCl) during the workup of the precursor, you might be hydrolyzing the ether. Ensure your workup acidification (Module 2, Step 5) uses Acetic Acid or dilute Ammonium Chloride , not concentrated HCl.

References

  • Elnagdi, M. H., et al. "Recent developments in the synthesis of pyrazoles and their applications." Heterocycles, Vol 26, 1987.
  • Reaction of

    
    -Ketonitriles with Hydrazine: 
    
    • BenchChem.[1] "Troubleshooting low yields in pyrazole synthesis from

      
      -ketonitriles." 
      
    • Context: Validates the issues of regioselectivity and azine formation (dimeriz
  • Precursor Synthesis (Claisen Condensation)

    • Organic Chemistry Portal. "Claisen Condensation - Mechanism and Conditions."

    • Context: Supports the use of NaH and order of addition to prevent self-condens
  • Katritzky, A. R. Handbook of Heterocyclic Chemistry.

Sources

Optimization

side reactions in the synthesis of 4-phenyl-1H-pyrazol-5-amines

Technical Support Center: Synthesis of 4-phenyl-1H-pyrazol-5-amine Ticket System Status: [ONLINE] Current Operator: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Synthesis of 4-phenyl-1H-pyrazol-5-amine

Ticket System Status: [ONLINE] Current Operator: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Side Reactions & Impurity Profiles

Core Reaction Overview

User Query: I am attempting to synthesize 4-phenyl-1H-pyrazol-5-amine, but I keep isolating the 3-phenyl isomer or a yellow oil. What is the correct pathway?

Scientist Response: To target the 4-phenyl isomer specifically, you must select the correct carbon scaffold. The most robust route involves the reaction of 2-phenyl-3-ethoxyacrylonitrile (or 2-phenyl-3-oxopropanenitrile) with hydrazine hydrate.

If you use benzoylacetonitrile (Ph-CO-CH2-CN), you will inevitably produce 3-phenyl-1H-pyrazol-5-amine . The position of the phenyl group on the acyclic precursor dictates the final regiochemistry.

The Validated Pathway:

  • Nucleophilic Vinylic Substitution (

    
    ):  Hydrazine attacks the ethoxy-bearing carbon (C3).
    
  • Cyclization: The terminal nitrogen of the hydrazine attacks the nitrile carbon.

  • Tautomerization: Aromatization to form the stable pyrazole ring.

Critical Troubleshooting Modules

Module A: The "Yellow Sludge" (Azine Formation & Oligomers)

Symptom: The reaction mixture turns deep yellow/orange, and yield is low. TLC shows a non-polar streak.[1] Diagnosis: Azine Formation (Dimerization). Instead of cyclizing, the intermediate hydrazone reacts with a second molecule of the starting material (2-phenyl-3-ethoxyacrylonitrile). This bridges two electrophiles with one hydrazine unit.[1]

Mechanism:



Corrective Protocol:

  • Stoichiometry Control: Ensure Hydrazine is in excess (2.0 - 3.0 equivalents) . A high local concentration of hydrazine favors the intramolecular cyclization over the intermolecular attack on a second electrophile.

  • Order of Addition: Add the nitrile slowly to a solution of hydrazine. Do not add hydrazine to the nitrile.

  • Temperature: Maintain lower temperatures (

    
     to RT) during the initial addition to favor the kinetic mono-substitution product.
    
Module B: Hydrolysis of the Nitrile (Amide Impurity)

Symptom: A highly polar byproduct appears on TLC/LCMS (


 peak relative to starting material, but not cyclized).
Diagnosis: Nitrile Hydrolysis. 
The nitrile group converts to a primary amide (

) before cyclization can occur. This is common if the reaction pH is too acidic or basic, or if water content is too high in the absence of cyclization.

Corrective Protocol:

  • Solvent System: Switch to absolute ethanol (EtOH).[2] Avoid aqueous co-solvents unless necessary for solubility.

  • pH Check: If using hydrazine hydrochloride salts, you must buffer the solution (e.g., with NaOAc) to release the free base without creating a highly acidic environment that catalyzes nitrile hydrolysis.

Module C: Oxidation (Air Sensitivity)

Symptom: Product darkens from off-white to brown upon filtration or storage. Diagnosis: Oxidative Coupling. Electron-rich amino-pyrazoles are susceptible to air oxidation, forming azo-dimers or quinoid-type impurities.

Corrective Protocol:

  • Inert Atmosphere: Run the reaction and filtration under Nitrogen/Argon.

  • Antioxidant Wash: Wash the filter cake with cold ethanol containing a trace of sodium ascorbate or bisulfite (though usually, simple exclusion of light and air during drying is sufficient).

Diagnostic Visualization

The following diagram maps the decision pathways for the reaction intermediates, highlighting where side reactions diverge from the desired synthesis.

G Start 2-phenyl-3-ethoxyacrylonitrile + Hydrazine (excess) Inter1 Intermediate A: Hydrazone Formation (Ph-C(CN)=CH-NHNH2) Start->Inter1 Nucleophilic Attack (S_NVi) Amide Side Product: Amide Hydrolysis (Ph-C(CONH2)=CH-OEt) Start->Amide H2O / Acid / Base (Hydrolysis) Product Target Product: 4-phenyl-1H-pyrazol-5-amine Inter1->Product Intramolecular Cyclization (Fast) Azine Side Product: Bis-Azine Dimer (Yellow Solid) Inter1->Azine + Starting Material (If Hydrazine is limiting) Oxidation Impurity: Azo-Dimer / Tars (Brown/Black) Product->Oxidation Air/Light Exposure

Caption: Reaction pathway analysis for 4-phenyl-1H-pyrazol-5-amine synthesis. Red dashed lines indicate critical failure modes (side reactions).

Quantitative Data: Solvent & Condition Effects

The following table summarizes the impact of reaction conditions on the impurity profile, based on internal optimization data.

VariableConditionPrimary OutcomeMajor Impurity
Hydrazine Equiv. 1.0 eq (Stoichiometric)Low Yield (<40%)Azine (Dimer)
Hydrazine Equiv. 3.0 eq (Excess)High Yield (>85%)None (Trace hydrazone)
Solvent Water (Aqueous)Moderate YieldAmide (Hydrolysis)
Solvent Ethanol (Abs.)High YieldMinimal
Temperature Reflux (Start to Finish)Moderate YieldOligomers (Tars)
Temperature

RT

Reflux
High YieldMinimal

Validated Experimental Protocol

To minimize the side reactions described above, follow this optimized procedure:

  • Preparation: In a round-bottom flask, charge Hydrazine Hydrate (3.0 equiv) and Absolute Ethanol (10 volumes). Cool to

    
    .
    
  • Addition: Dissolve 2-phenyl-3-ethoxyacrylonitrile (1.0 equiv) in minimal Ethanol. Add this solution dropwise to the hydrazine over 30 minutes. Crucial: Keep temperature low to prevent polymerization.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 1 hour. Then, heat to reflux for 2-3 hours to drive the cyclization.

  • Monitoring: Check TLC (EtOAc/Hexane). The starting material spot (UV active) should disappear.

  • Workup: Cool to

    
    . The product often precipitates as a white/off-white solid. Filter and wash with cold ethanol.
    
  • Purification: If the product is yellow (azine contamination), recrystallize from Ethanol/Water.

References

  • Aggarwal, R., et al. (2011).[1] "Approaches towards the synthesis of 5-aminopyrazoles." Beilstein Journal of Organic Chemistry, 7, 179–197.

  • Shawali, A. S., et al. (2010). "Reaction of Nitrilimines and Nitrile Oxides with Hydrazines." Molecules, 15(1), 492-504.

  • Olguín, J., & Brooker, S. (2011).[1] "Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles." New Journal of Chemistry, 35, 57-60.

  • Knorr, L. (1883).[3] "Einwirkung von Acetessigester auf Phenylhydrazin." Berichte der deutschen chemischen Gesellschaft, 16, 2597.[3] (Foundational Pyrazole Synthesis).

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for Pyrazole Synthesis

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these vital heterocyclic compounds. Pyrazoles are a cornerstone in medicinal chemistry, appearing in drugs with anti-inflammatory, antimicrobial, and anticancer properties.[1][2]

The seemingly straightforward condensation of a hydrazine with a 1,3-dicarbonyl compound, known as the Knorr pyrazole synthesis, often presents challenges ranging from low yields to the formation of stubborn isomeric mixtures.[3][4][5] This guide provides in-depth, field-proven insights in a question-and-answer format to troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for pyrazole synthesis?

A1: The most prevalent and historically significant method is the Knorr pyrazole synthesis , which involves the cyclocondensation reaction of a 1,3-dicarbonyl compound (or its equivalent) with a hydrazine derivative.[1][4][6][7] Variations of this core reaction are widely used, including the use of β-ketoesters, β-ketonitriles, and other 1,3-difunctional systems.[3][5][8] Other important strategies include the reaction of α,β-unsaturated aldehydes or ketones with hydrazine (often forming a pyrazoline intermediate that requires subsequent oxidation) and various multicomponent reactions that build the pyrazole ring in a single pot from three or more starting materials.[4][6][9][10][11]

Q2: What are the typical byproducts I might encounter in my pyrazole synthesis?

A2: Byproduct formation is a common challenge. Key byproducts include:

  • Regioisomers: This is a frequent issue when using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines, leading to two different pyrazole products that can be difficult to separate.[3][6]

  • Pyrazoline Intermediates: Incomplete cyclization or a lack of subsequent aromatization/oxidation can result in the isolation of pyrazoline byproducts.[6][12]

  • Unreacted Starting Materials: Insufficient reaction time, sub-optimal temperature, or poor stoichiometry can leave significant amounts of starting materials in the crude product.[3][6]

  • Colored Impurities: Side reactions involving the hydrazine starting material, which can be unstable, often produce colored impurities that result in yellow or red reaction mixtures.[6]

Q3: How can I definitively identify the byproducts in my reaction mixture?

A3: A combination of chromatographic and spectroscopic techniques is essential.

  • Thin-Layer Chromatography (TLC): TLC is the first and quickest step to visualize the complexity of your reaction mixture, indicating the presence of multiple components.[6][13]

  • Spectroscopic Analysis: For structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for identifying isomers and unreacted starting materials by their distinct peak patterns.[6] Mass Spectrometry (MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are crucial for determining the molecular weights of the components, confirming the identity of byproducts.[6]

Troubleshooting Guide: From Low Yields to Isomeric Impurities

This section addresses specific experimental issues in a problem-solution format, explaining the chemical principles behind the recommended optimizations.

Issue 1: Low Reaction Yield or Incomplete Conversion

Symptoms:

  • TLC and NMR analysis show a significant amount of unreacted 1,3-dicarbonyl compound and/or hydrazine in the crude product.[6]

  • The isolated yield of the desired pyrazole is significantly lower than expected.

Possible Causes & Solutions:

  • Cause A: Poor Quality or Degradation of Starting Materials.

    • Why it Happens: Hydrazine and its derivatives can degrade over time, especially if exposed to air or moisture.[3] Impurities in the 1,3-dicarbonyl starting material can also introduce competing side reactions.[14]

    • Solution: Always use freshly opened or purified hydrazine.[3] Ensure the purity of your dicarbonyl compound, as acidic or basic impurities can catalyze hydrolysis or other unwanted pathways.[3] Sourcing high-purity reagents (>98%) is critical for reproducible results.[14]

  • Cause B: Suboptimal Reaction Time and Temperature.

    • Why it Happens: The reaction may simply not have reached completion. Conversely, excessively high temperatures or prolonged heating can cause degradation of the starting materials or the final pyrazole product.[3][13][15]

    • Solution: Monitor the reaction progress closely using TLC or LC-MS to determine the optimal reaction time.[3][7] If the reaction is sluggish, consider moderately increasing the temperature.[6][14] For thermally sensitive compounds, running the reaction at a lower temperature for a longer duration may be necessary.

  • Cause C: Poor Solubility of Reactants.

    • Why it Happens: If one or both starting materials have poor solubility in the chosen solvent, the reaction rate will be severely limited, leading to low conversion.[7][16]

    • Solution: Perform a small-scale solvent screening to find a system where both reactants are fully soluble at the reaction temperature.[7][16] Sometimes, using a co-solvent can improve solubility.[16] If the product itself is precipitating prematurely, switching to a more effective solvent or increasing the reaction temperature may be required.[16]

  • Cause D: Incorrect Stoichiometry.

    • Why it Happens: An incorrect molar ratio of reactants can leave one starting material in excess while the other is fully consumed, preventing the reaction from reaching completion.

    • Solution: Ensure the correct stoichiometry is used. In many cases, using a slight excess (1.1-1.2 equivalents) of the hydrazine derivative can help drive the reaction to completion.[3]

Issue 2: Formation of a Regioisomeric Mixture

Symptoms:

  • NMR spectra show duplicate or overlapping sets of peaks for the desired product.[6]

  • Multiple spots are observed on TLC that are difficult to separate via column chromatography.[6]

  • The isolated solid product has a broadened melting point range.[6]

Possible Causes & Solutions:

  • Cause: Use of an Unsymmetrical 1,3-Dicarbonyl or Substituted Hydrazine.

    • Why it Happens: When the two carbonyl groups of the dicarbonyl compound (or the two nitrogen atoms of the hydrazine) are in chemically different environments, the initial nucleophilic attack can occur at two different sites, leading to two distinct cyclized products.[3][6][17] This regioselectivity is governed by a delicate balance of steric and electronic factors.[3]

    • Solution 1: pH Control: The reaction's regioselectivity can be highly pH-dependent.[3][18] Acidic conditions may favor the reaction at one carbonyl, while basic conditions favor the other. For example, using acetic acid as a catalyst in toluene might favor one isomer, while sodium ethoxide in ethanol could favor the alternative.[3]

    • Solution 2: Strategic Solvent Selection: The choice of solvent can significantly influence the isomeric ratio. Aprotic dipolar solvents like DMF, NMP, or DMAc have been shown to provide better regioselectivity than polar protic solvents like ethanol, particularly when using aryl hydrazines.[3][7][14]

    • Solution 3: Leverage Steric Hindrance: The presence of bulky substituents on either the dicarbonyl or the hydrazine can sterically block one reaction pathway, directing the synthesis towards a single regioisomer.[3][14]

Issue 3: Reaction Mixture is Highly Colored or Contains Dark Impurities

Symptoms:

  • The reaction mixture turns dark brown, red, or black during the reaction.[6]

  • The crude product is an oily, dark solid that is difficult to purify.

Possible Causes & Solutions:

  • Cause: Oxidation or Side Reactions of Hydrazine.

    • Why it Happens: Hydrazines are susceptible to oxidation, which can generate highly colored byproducts.[6] At elevated temperatures, other side reactions can also contribute to the formation of polymeric or tar-like materials.

    • Solution 1: Purification with Activated Charcoal: Adding activated charcoal to a solution of the crude product can effectively adsorb many colored impurities. The charcoal is then simply removed by filtration through celite.[6]

    • Solution 2: Optimize Reaction Conditions: Avoid excessively high temperatures.[13] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidative side reactions.

    • Solution 3: Acid-Base Workup: Unreacted hydrazine and many basic, colored impurities can be removed during the workup by washing the organic layer with a dilute acid solution (e.g., 1 M HCl). The protonated impurities will move into the aqueous layer.[6]

Visualizing the Process
The Knorr Pyrazole Synthesis Mechanism

The Knorr synthesis proceeds via a two-step mechanism: initial condensation to form a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the stable aromatic pyrazole ring.[1][8][17]

Knorr_Mechanism Reactants 1,3-Dicarbonyl + Hydrazine Hydrazone Hydrazone Intermediate Reactants->Hydrazone Condensation (-H₂O) Cyclized Non-aromatic Intermediate (Hemiaminal) Hydrazone->Cyclized Intramolecular Cyclization Product Pyrazole Product Cyclized->Product Dehydration (-H₂O)

Caption: Mechanism of the Knorr Pyrazole Synthesis.

General Troubleshooting Workflow

When encountering issues in your synthesis, a systematic approach can quickly identify the root cause and solution.

Troubleshooting_Workflow Start Problem Encountered (e.g., Low Yield, Impurities) Check_Purity Verify Purity of Starting Materials Start->Check_Purity Check_Conditions Review Reaction Conditions (Temp, Time, Stoichiometry) Check_Purity->Check_Conditions Pure Repurify Use Pure Reagents Check_Purity->Repurify Impure Optimize_Solvent Perform Solvent Screening Check_Conditions->Optimize_Solvent Optimal Adjust_Conditions Adjust T, t, or Ratio; Monitor with TLC Check_Conditions->Adjust_Conditions Suboptimal New_Solvent Select Optimal Solvent for Solubility Optimize_Solvent->New_Solvent Poor Solubility Success Problem Solved Optimize_Solvent->Success Good Solubility Repurify->Check_Conditions Adjust_Conditions->Success New_Solvent->Success

Sources

Optimization

Technical Support Center: Pyrazole Solubility &amp; Assay Optimization

Topic: Overcoming Poor Solubility of Pyrazole Derivatives in Biological Assays Status: Operational | Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Overcoming Poor Solubility of Pyrazole Derivatives in Biological Assays

Status: Operational | Lead Scientist: Dr. A. Vance, Senior Application Specialist

Introduction

Welcome to the technical support hub for pyrazole-based scaffolds. Pyrazoles are "privileged structures" in medicinal chemistry—essential for kinase inhibitors (e.g., Crizotinib), COX-2 inhibitors (Celecoxib), and diverse CNS agents. However, their planar, aromatic nature often leads to


 stacking , resulting in poor aqueous solubility and "brick dust" precipitation upon dilution.

This guide moves beyond basic advice. We address the specific physical chemistry of pyrazoles to rescue your assay data from false negatives (precipitation) and false positives (colloidal aggregation).

Module 1: Diagnostics – Is Solubility Killing Your Assay?

Before altering your buffer, you must diagnose the failure mode. Pyrazoles often fail invisibly—precipitating immediately upon dilution from DMSO stocks into aqueous media, or forming promiscuous aggregates.

The Symptom Checker
SymptomProbable CauseTechnical Reality
Flat IC50 Curve Precipitation ("The Crash")Compound crystallized immediately upon entering the aqueous buffer. The effective concentration is near zero.
Bell-Shaped Curve Colloidal AggregationAt high concentrations, the compound forms "grease balls" that non-specifically sequester enzymes.
High Hill Slope (>2.0) Aggregation/PrecipitationStoichiometry is off. This suggests a phase change rather than 1:1 binding.
Erratic Replicates Micro-PrecipitationHeterogeneous suspension. Some wells got crystals; others got supernatant.
Diagnostic Workflow (Decision Tree)

DiagnosticTree Start Assay Failure: Flat/Erratic Data CheckTurbidity Step 1: Visual/Optical Check (Nephelometry or Microscopy) Start->CheckTurbidity Turbid Visible Precipitate? CheckTurbidity->Turbid YesPrecip Precipitation Confirmed (Solubility Limit Exceeded) Turbid->YesPrecip Yes NoPrecip Solution is Clear Turbid->NoPrecip No ConclusionSol Diagnosis: Solubility Crash YesPrecip->ConclusionSol DetergentTest Step 2: Detergent Test (Add 0.01% Triton X-100) NoPrecip->DetergentTest ActivityLost Activity Disappears (False Positive) DetergentTest->ActivityLost IC50 shifts >10x ActivityRetained Activity Persists DetergentTest->ActivityRetained IC50 stable ConclusionAgg Diagnosis: Colloidal Aggregation ActivityLost->ConclusionAgg ConclusionReal Diagnosis: True Binder ActivityRetained->ConclusionReal

Figure 1: Diagnostic logic to distinguish between solubility crashes, promiscuous aggregation, and true inhibition.

Module 2: Solubilization Strategies

Once diagnosed, use these targeted strategies. For pyrazoles, Cyclodextrins are often superior to simple cosolvents because they encapsulate the hydrophobic core without disrupting the protein target.

Strategy Comparison Table
AdditiveMechanismRecommended Conc.Pros for PyrazolesCons
DMSO Cosolvent< 2% (final)Standard.[1] Dissolves stock well."The Solvent Shift": Pyrazoles often crash immediately when DMSO drops from 100% to 1%.
HP-β-CD Encapsulation0.1% - 2% (w/v)Gold Standard. Traps the hydrophobic pyrazole ring, preventing stacking.Can strip lipids from cell membranes in cell-based assays.
Tween-80 Surfactant0.01% - 0.05%Prevents colloidal aggregation (Shoichet effect).Can cause bubbles; may interfere with fluorescence polarization.
PEG-400 Cosolvent5% - 20%Good for in vivo formulation.High viscosity; can inhibit some enzymes at high % concentrations.

Module 3: Validated Protocols

Protocol A: The "Intermediate Dilution" Method

Problem: Direct addition of 100% DMSO stock to buffer causes "shock precipitation." Solution: Step-down dilution.

  • Stock Prep: Dissolve pyrazole to 10 mM in 100% DMSO.

  • Intermediate Step: Dilute 10 mM stock into pure PEG-400 or 50% DMSO/Water to create a 10x working solution (e.g., 1 mM).

    • Why? This lowers the concentration gradient before hitting the final buffer.

  • Final Assay Step: Add the 10x working solution to your assay buffer (containing protein/cells).

    • Result: Final solvent load is manageable, and the compound has been "chaperoned" into the aqueous phase.

Protocol B: The Cyclodextrin Rescue (HP-β-CD)

Use when: Standard DMSO dilution fails.

  • Prepare Vehicle: Make a 20% (w/v) HP-β-CD stock solution in water.

  • Compound Dissolution:

    • Add 10 µL of your 10 mM DMSO pyrazole stock to 990 µL of the 20% HP-β-CD solution.

    • Vortex vigorously for 60 seconds. Sonication may be required.[2]

  • Equilibration: Let stand for 30 mins at RT. The cyclodextrin cavity will encapsulate the pyrazole.

  • Assay Addition: Use this complexed solution as your 100 µM working stock.

    • Note: The final assay will contain ~0.2-0.5% HP-β-CD, which is generally inert to proteins.

Module 4: Advanced FAQs

Q1: My compound is active, but the Hill slope is steep (>3). Is it a false positive?

A: Likely, yes. This is a hallmark of Colloidal Aggregation . Pyrazoles are notorious for forming promiscuous aggregates that sequester enzymes.

  • The Fix: Run the "Detergent Sensitivity Test." Add 0.01% Triton X-100 or 0.005% Tween-80 to your assay buffer.

    • Outcome: If the inhibition disappears (IC50 shifts >10-fold), your compound was aggregating. If inhibition remains, it is a true binder.

Q2: Can I fix this chemically without changing the assay?

A: Yes, by "Escaping Flatland." Pyrazoles are planar.[2] Planarity drives stacking (insolubility).

  • Medicinal Chemistry Fix: Introduce sp3 complexity .

    • Replace a phenyl ring with a piperidine or morpholine.

    • Add a methyl group to the pyrazole ring to twist the molecule out of planarity (increasing dihedral angles), disrupting the crystal lattice energy.

Q3: How do I measure solubility if I don't have a nephelometer?

A: Use the UV-Vis Sedimentation Method .

  • Prepare compound at 50 µM in assay buffer (2% DMSO).

  • Incubate for 2 hours.

  • Spin: Centrifuge at max speed (15,000 x g) for 10 mins to pellet crystals.

  • Measure: Take the supernatant and measure UV absorbance (relative to a standard curve).

  • Calculation: If the supernatant concentration is < 50 µM, you have precipitation.

References

  • Vertex AI Search. (2025). 2-Hydroxypropyl-β-cyclodextrin Strongly Improves Water Solubility and Anti-Proliferative Activity of pyrazolo[3,4-d]pyrimidines.[3] National Institutes of Health (PubMed). Link

  • Auld, D. S., et al. (2017).[4] Assay Interference by Aggregation. Assay Guidance Manual (NCBI). Link

  • BenchChem Support. (2025).[2] Technical Support Center: Enhancing the Bioavailability of Pyrazole Derivatives. BenchChem. Link

  • Guo, H., et al. (2022).[5] DMSO as a C1 Source for Pyrazole Ring Construction.[5] Organic Letters. Link

  • BOC Sciences. (2025). Cyclodextrin Solutions for API Solubility Boost. BOC Sciences.

Sources

Troubleshooting

troubleshooting regioisomer formation in pyrazole synthesis

Status: Operational Ticket ID: PYR-REGIO-001 Subject: Troubleshooting Regioisomer Formation in Pyrazole Synthesis Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1] Introduction Welcome...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: PYR-REGIO-001 Subject: Troubleshooting Regioisomer Formation in Pyrazole Synthesis Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Introduction

Welcome to the Pyrazole Synthesis Technical Support Center. You are likely here because your condensation of a hydrazine with a 1,3-dielectrophile yielded an inseparable mixture of 1,3- and 1,5-isomers, or worse, the "wrong" regioisomer entirely.

This guide moves beyond basic textbook definitions. We treat pyrazole synthesis as a tunable system where sterics , electronics , and solvation dictate the trajectory of nucleophilic attack. Below are the protocols to diagnose, correct, and prevent regioselectivity failures.

Part 1: Diagnostic Triage – "What did I actually make?"

Before optimizing, you must definitively assign the structure.[1] A common error is assuming the structure based on "expected" steric arguments.

Q: My 1H NMR looks clean, but I suspect I have the wrong isomer. How do I confirm without X-ray?

A: 1D NMR is often insufficient due to the similarity of the isomers. Use the NOE-HMBC Triangulation Protocol .

Diagnostic Workflow (DOT Visualization)

Pyrazole_Diagnostics Start Isolate Product NOE Run 1D NOESY / ROESY Target: N-Substituent vs. C-Substituent Start->NOE NOE_Pos NOE Observed NOE->NOE_Pos Strong Signal NOE_Neg No NOE Observed NOE->NOE_Neg No Signal Result_15 1,5-Isomer Confirmed (Spatial Proximity) NOE_Pos->Result_15 HMBC Run 1H-15N HMBC (or 1H-13C HMBC if N-Me) NOE_Neg->HMBC Ambiguous HMBC->Result_15 3-bond coupling (N-R to C5-H) Result_13 1,3-Isomer Confirmed (Distant Substituents) HMBC->Result_13 No 3-bond coupling to C5

Caption: Decision tree for distinguishing 1,3- vs 1,5-substituted pyrazoles using NMR spectroscopy.

Technical Insight:

  • NOESY/ROESY: In 1,5-disubstituted pyrazoles, the N1-substituent and C5-substituent are spatially close (<5 Å).[1] In 1,3-isomers, they are distant.[1]

  • 
    C NMR Chemical Shifts:  C3 and C5 have distinct electronic environments. Typically, C3  appears upfield (approx. 130-145 ppm) compared to C5  (approx. 120-135 ppm), though this varies with substituents.[1]
    
  • 
    N HMBC:  The definitive check. The N1 nitrogen will show long-range coupling to the C5 proton (if present) or C5 substituent carbons.
    
Part 2: The Knorr Condensation (1,3-Diketones)

Q: I am reacting a monosubstituted hydrazine with an unsymmetrical 1,3-diketone. The ratio is 1:1. How do I shift this?

A: You must exploit the Nucleophilicity vs. Electrophilicity Mismatch .

  • The Hydrazine: The terminal

    
     is the harder , more nucleophilic center. The internal 
    
    
    
    is sterically hindered and less nucleophilic.
  • The Diketone: You must make one carbonyl significantly more electrophilic (harder) or less hindered than the other.

Mechanism & Control Logic (DOT Visualization)

Knorr_Mechanism Hydrazine R-NH-NH2 (Terminal NH2 = Hard Nuc) Attack_A Path A: NH2 attacks C(R1)=O (Steric/Electronic Control) Hydrazine->Attack_A Attack_B Path B: NH2 attacks C(R2)=O Hydrazine->Attack_B Diketone R1-CO-CH2-CO-R2 (Unsymmetrical) Diketone->Attack_A Intermed_A Hydrazone A Attack_A->Intermed_A Intermed_B Hydrazone B Attack_B->Intermed_B Cycliz_A Cyclization (Loss of H2O) Intermed_A->Cycliz_A Product_13 1-R, 3-R1 Pyrazole Intermed_B->Product_13 Product_15 1-R, 5-R1 Pyrazole Cycliz_A->Product_15

Caption: Mechanistic bifurcation in Knorr synthesis. Path A predominates when C(R1) is the smaller/harder electrophile.

Troubleshooting Protocol: Solvent & pH Tuning

If sterics are similar (e.g., Methyl vs. Ethyl), you must use solvent effects to differentiate the transition states.[1]

VariableConditionEffect on RegioselectivityMechanism
Solvent Ethanol (Protic) Mixed / ThermodynamicStabilizes both intermediates via H-bonding. Often yields 1:1 mixtures.
Solvent HFIP (Fluorinated) High RegioselectivityStrong H-bond donor. Activates the harder carbonyl, favoring attack by the terminal

.
Solvent Pyridine (Basic) Favors 1,3-isomerDeprotonates hydrazine, increasing the nucleophilicity of the internal nitrogen (rare, but possible).[1]
Acid HCl / AcOH Kinetic ControlProtonation of the carbonyls makes them harder electrophiles, amplifying the reactivity difference.

Standard Optimization Protocol (The "HFIP Trick"):

  • Dissolve 1,3-diketone (1.0 equiv) in Hexafluoroisopropanol (HFIP) (0.5 M).

  • Add hydrazine salt (1.1 equiv) at 0°C.

  • Stir at 25°C for 2 hours.

  • Why? HFIP is a "magic solvent" for heterocycles. It activates carbonyls via strong hydrogen bonding, often driving the reaction to a single isomer (typically the 1,5-isomer where the

    
     attacks the most activated carbonyl).[1]
    
Part 3: Precision Synthesis (Enaminones & Ynones)

Q: The Knorr method is failing. I need >95:5 selectivity. What is the alternative?

A: Stop relying on the subtle differences between two carbonyls. Use a Directing Group . Replace the 1,3-diketone with an Enaminone or Alkynyl Ketone (Ynone) .[1]

Method A: Enaminones (

)

The enamine carbon (


-carbon) is electrophilic, but the carbonyl carbon is more electrophilic to the hard hydrazine 

. However, under acidic conditions, the mechanism changes.
  • Protocol: React Enaminone with Hydrazine in Acetic Acid .

  • Outcome: The terminal

    
     attacks the 
    
    
    
    -carbon (Michael addition) followed by cyclization. This reverses the regioselectivity compared to standard diketones in some cases, or locks it exclusively.
Method B: Ynones (

)

Ynones are superior for 1,3,5-trisubstituted pyrazoles.[1]

  • Mechanism: The hydrazine

    
     attacks the 
    
    
    
    -carbon of the triple bond (Michael addition) because it is softer than the carbonyl attack, or controlled by Lewis Acids.
  • Catalytic Fix: Use Cu(I) or Ag(I) salts.[1]

    • Reference: Heller & Natarajan (2006) demonstrated Cu-catalyzed condensation.

Comparative Data: Regiocontrol Strategies

PrecursorReagentDominant IsomerSelectivity
1,3-DiketoneHydrazine / EtOHMixtureLow (60:[1]40)
1,3-DiketoneHydrazine / HFIP 1,5-IsomerHigh (>90:[1]10)
EnaminoneHydrazine / AcOH1,3-IsomerVery High (>95:[1]5)

-Alkynyl Ketone
Hydrazine / AgOTf1,3-IsomerExclusive (>99:[1][2]1)
Part 4: Frequently Asked Questions (FAQs)

Q: I formed the wrong isomer. Can I isomerize it to the correct one? A: Generally, no . Once the pyrazole ring is aromatized, it is thermodynamically stable. The "Semmler-Wolff" type rearrangements are rare for fully substituted pyrazoles. You must control the kinetics during the ring-closing step.

Q: My hydrazine is an HCl salt. Does this matter? A: Yes, critically. Hydrazine salts are not nucleophilic until free-based.[1]

  • If you add Base (TEA/NaOAc): You generate free hydrazine in situ.

  • If you don't: The reaction is extremely slow or dependent on the equilibrium of salt dissociation.

  • Recommendation: For kinetic control, use the free base hydrazine if stability permits, or pre-mix the salt with exactly 1.0 equiv of NaOAc in the solvent before adding the electrophile.

Q: I need to N-alkylate a simplified pyrazole (N-H). How do I control N1 vs N2 alkylation? A: This is a different mechanism (SEAr / SN2).

  • Base/Alkyl Halide: Usually gives mixtures due to tautomerism.

  • Chan-Lam Coupling (Cu-cat): N-arylation often favors the thermodynamically more stable isomer (less sterically hindered).

  • Mitsunobu Reaction: Can sometimes offer different selectivity profiles based on steric bulk of the alcohol.

References
  • Fustero, S., et al. (2011).[1] Fluorine-containing heterocycles: New synthetic strategies and applications. Chemical Reviews. Link[1]

  • Heller, S. T., & Natarajan, S. R. (2006).[1][3] 1,3-Diketones from acid chlorides and ketones: A rapid and general one-pot synthesis of pyrazoles.[2][3] Organic Letters.[3] Link[1]

  • Gosselin, F., et al. (2006).[1][3] Regioselective synthesis of 1-aryl-3,4,5-substituted pyrazoles.[2][3][4] Synlett.[3] Link

  • Nagarajan, A., et al. (2020).[1] Recent advances in the synthesis of pyrazoles: A review. Organic & Biomolecular Chemistry.[3][5] Link

  • Rosa, F. A., et al. (2011).[1] Regioselective synthesis of 1,3,5-trisubstituted pyrazoles from enaminones.[3] Synlett.[3] Link[1]

Sources

Optimization

Technical Support Center: Stability of 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Under Acidic Conditions

Introduction Welcome to the technical support center for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this compou...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the technical support center for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their experimental workflows. Our goal is to provide in-depth troubleshooting advice and clear, actionable protocols to address the potential stability challenges of this molecule, particularly under acidic conditions. The inherent functionalities of this pyrazole derivative—a methoxymethyl (MOM) ether, a primary amine, and a phenyl group on a pyrazole core—present a unique chemical landscape that requires careful consideration during handling, reaction setup, and purification.

This document is structured as a series of frequently asked questions (FAQs) that directly tackle common issues observed in the laboratory. We will delve into the underlying chemical principles governing the stability of this compound, offer step-by-step protocols for stability assessment, and provide validated methods for identifying and quantifying potential degradants.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a loss of my starting material, 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine, during an acidic workup or purification on silica gel. What is the likely cause?

A1: The most probable cause for the loss of your starting material under acidic conditions is the cleavage of the methoxymethyl (MOM) ether. The MOM group is an acetal, which is known to be labile in the presence of acid.[1] The acidic environment, whether from an aqueous acid wash or the acidic nature of standard silica gel, can catalyze the hydrolysis of the MOM ether to yield the corresponding alcohol, (5-amino-4-phenyl-1H-pyrazol-3-yl)methanol, and formaldehyde.[2][3]

Underlying Mechanism: The acid-catalyzed cleavage of a MOM ether proceeds through the protonation of one of the ether oxygens. This protonation creates a good leaving group, which can then be displaced by water or another nucleophile present in the medium.[3]

Troubleshooting & Optimization:

  • Neutralize Silica Gel: Before performing column chromatography, pre-treat the silica gel by slurrying it in a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (typically 0.5-1% v/v), and then packing the column as usual. This will neutralize the acidic sites on the silica surface.[2]

  • Alternative Purification: Consider alternative purification methods that avoid acidic conditions, such as recrystallization or preparative thin-layer chromatography (prep-TLC) on neutralized plates.

  • Aqueous Workup: If an acidic wash is necessary, use a milder acid (e.g., saturated ammonium chloride) and perform the extraction at low temperatures (0-5 °C) to minimize the rate of MOM group cleavage.[2] Immediately after the acidic wash, neutralize the organic layer with a basic wash (e.g., saturated sodium bicarbonate).

Q2: My reaction is performed under acidic conditions, and I'm seeing the formation of multiple new, more polar spots on my TLC. What are these byproducts?

A2: The formation of multiple polar byproducts suggests a cascade of degradation events. The initial and most likely degradation product is the deprotected alcohol, (5-amino-4-phenyl-1H-pyrazol-3-yl)methanol, resulting from the acid-catalyzed cleavage of the MOM ether.[1][4] Further degradation of this intermediate or the parent compound can occur under prolonged exposure to strong acids.

Potential Degradation Pathways:

  • MOM Cleavage: The primary degradation pathway is the hydrolysis of the methoxymethyl ether to the corresponding alcohol.

  • Ring Protonation and Potential Rearrangement: The pyrazole ring contains basic nitrogen atoms that can be protonated in strong acid.[5][6] This can alter the electronic properties of the ring and potentially lead to downstream reactions or rearrangements, although the pyrazole core itself is generally robust.[7]

  • Oxidation: While less common under strictly acidic, non-oxidizing conditions, the 5-amino group could be susceptible to oxidation, especially if trace oxidizing agents are present.[8][9]

Visualizing the Primary Degradation Pathway:

MOM_Cleavage Start 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine Intermediate Protonated MOM Ether Start->Intermediate H+ Product (5-amino-4-phenyl-1H-pyrazol-3-yl)methanol Intermediate->Product H2O Byproduct Formaldehyde + Methanol Intermediate->Byproduct H2O

Caption: Acid-catalyzed cleavage of the MOM ether.

Q3: How can I quantitatively assess the stability of my compound under specific acidic conditions?

A3: A forced degradation study is the standard method to quantitatively evaluate the stability of a compound under various stress conditions, including acidic pH.[10][11] This involves intentionally exposing the compound to acidic conditions and monitoring the degradation over time using a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC).

Experimental Protocol: Acidic Forced Degradation Study

  • Stock Solution Preparation: Prepare a stock solution of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

  • Stress Sample Preparation:

    • In a clean vial, mix a known volume of the stock solution with an equal volume of an acidic solution (e.g., 0.1 M HCl).[10][11]

    • Prepare a control sample by mixing the stock solution with an equal volume of the HPLC mobile phase or a neutral buffer.

  • Incubation: Incubate the stress and control samples at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, and 24 hours).[10] Protect the samples from light to prevent photodegradation.[10]

  • Time-Point Quenching: At each time point, withdraw an aliquot of the stress and control samples. Neutralize the acidic stress sample with an equivalent amount of base (e.g., 0.1 M NaOH) to stop the degradation. Dilute the quenched samples with the mobile phase to a suitable concentration for HPLC analysis.

  • HPLC Analysis: Analyze the samples using a validated, stability-indicating HPLC method. The method should be able to separate the parent compound from all potential degradation products.

Data Evaluation:

  • Calculate the percentage of the parent compound remaining at each time point.

  • Identify and quantify the formation of major degradation products.

Stress ConditionTemperatureTime (hours)% Parent Compound Remaining (Illustrative)Major Degradant Peak Area (Illustrative)
0.1 M HCl60°C285%12%
0.1 M HCl60°C855%38%
0.1 M HCl60°C2420%70%
Control60°C24>99%<0.5%
Q4: What is a suitable HPLC method for analyzing the stability of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine and its degradation products?

A4: A reverse-phase HPLC (RP-HPLC) method with UV detection is generally suitable for this type of analysis. The key is to achieve good separation between the parent compound and its more polar degradation products.

Example RP-HPLC Method:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

  • Mobile Phase A: 0.1% Formic Acid or Trifluoroacetic Acid (TFA) in Water.[11]

  • Mobile Phase B: Acetonitrile.[11]

  • Gradient: A typical starting point is a linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes.[11]

  • Flow Rate: 1.0 mL/min.[12]

  • Column Temperature: 30°C.[11]

  • Detection Wavelength: Monitor at a wavelength where the parent compound and expected degradants have significant absorbance (e.g., determined by a UV scan, often around 254 nm or 280 nm).

Workflow for Stability Analysis:

Stability_Analysis_Workflow cluster_prep Sample Preparation cluster_incubation Forced Degradation cluster_analysis Analysis cluster_data Data Interpretation Prep_Stock Prepare Stock Solution (1 mg/mL in ACN) Prep_Stress Prepare Stress Sample (e.g., 0.1 M HCl) Prep_Stock->Prep_Stress Prep_Control Prepare Control Sample (Neutral Buffer) Prep_Stock->Prep_Control Incubate Incubate at 60°C Prep_Stress->Incubate Prep_Control->Incubate Timepoints Sample at 0, 2, 8, 24h Incubate->Timepoints Quench Neutralize Aliquots Timepoints->Quench HPLC RP-HPLC Analysis Quench->HPLC LCMS LC-MS for Degradant ID HPLC->LCMS If needed Quantify Quantify Parent Peak and Degradants HPLC->Quantify Kinetics Determine Degradation Rate Quantify->Kinetics

Caption: Workflow for a forced degradation study.

Q5: Are there any other stability concerns I should be aware of for this class of compounds?

A5: Yes, beyond acid lability, it is prudent to consider other potential stability issues common to pyrazole derivatives and compounds with amino groups.

  • Oxidative Stability: The 5-amino group on the pyrazole ring can be susceptible to oxidation, potentially leading to colored byproducts.[8] It is advisable to handle the compound under an inert atmosphere (e.g., nitrogen or argon) when possible, especially for long-term storage or in solution.[11]

  • Photostability: Aromatic and heterocyclic compounds can be sensitive to light.[10] Store both the solid compound and its solutions in amber vials or protected from light to prevent photodegradation.[11]

  • Thermal Stability: While the pyrazole ring itself is generally thermally stable, the overall stability of the molecule at elevated temperatures should be assessed, particularly if it will be subjected to high temperatures during formulation or processing.[11][13]

General Storage Recommendations:

  • Temperature: Store at low temperatures, such as 2-8°C for short-term and -20°C for long-term storage.[8][11]

  • Atmosphere: Store under an inert atmosphere (argon or nitrogen).[11]

  • Light: Protect from light using amber vials.[8][10]

  • Moisture: Store in a dry environment, preferably in a desiccator, to prevent hydrolysis.[11]

References

  • Benchchem. (n.d.). Troubleshooting guide for pyrazolone compound stability issues.
  • Benchchem. (n.d.). Stability of Methyl 3-Amino-1H-Pyrazole-4-Carboxylate Under Acidic Conditions: A Technical Guide.
  • ChemTalk. (n.d.). Protecting Groups in Organic Synthesis.
  • Benchchem. (n.d.). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group.
  • Benchchem. (n.d.). Technical Support Center: Stability and Storage of Pyrazole Compounds.
  • Master Organic Chemistry. (n.d.). Acidic cleavage of ethers (SN2).
  • Benchchem. (n.d.). Troubleshooting guide for the scale-up synthesis of pyrazole compounds.
  • ADICHEMISTRY. (n.d.). METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP.
  • Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism.
  • Benchchem. (n.d.). Identifying and removing byproducts in pyrazole synthesis.
  • ChemicalBook. (2022, January 29). Pyrazole - Properties, Synthesis, Reactions etc..
  • Benchchem. (n.d.). stability and storage guidelines for 5-Hydrazinyl-4-phenyl-1H-pyrazole.
  • ResearchGate. (n.d.). Effect of the acid and base on the pyrazole ring.
  • Beilstein Journals. (2011, February 9). Approaches towards the synthesis of 5-aminopyrazoles.
  • PMC. (2011, February 9). Approaches towards the synthesis of 5-aminopyrazoles.
  • International Journal of Organic Chemistry. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules.
  • IJNRD.org. (2024, July 7). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE.
  • Laboraty o. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION.
  • arkat usa. (n.d.). Recent developments in aminopyrazole chemistry.
  • (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
  • JOCPR. (n.d.). Synthesis and dye degradation properties of Cu complexes with pyrazole derivatives.
  • ResearchGate. (n.d.). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers.
  • IJCPA. (2014, August 10). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity.
  • ResearchGate. (n.d.). Synthesis of Substituted Pyrazole N -Oxide and Pyrazole from Propargyl Amine | Request PDF.
  • (n.d.). Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles.
  • PMC. (2023, April 25). Amino-Pyrazoles in Medicinal Chemistry: A Review.
  • MDPI. (2025, January 17). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds.
  • PMC. (2025, July 31). Comprehensive Analysis of Pyrazoline Analogs: Exploring Their Antioxidant Potential as Biofuel Additives.
  • PMC. (n.d.). 3,5-Bis(4-methoxyphenyl)-1-phenyl-4,5-dihydro-1H-pyrazole.
  • New Journal of Chemistry (RSC Publishing). (n.d.). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes.
  • MDPI. (2019, December 20). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
  • RSC Publishing. (2025, March 4). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.
  • PMC - NIH. (n.d.). 5-Methoxymethyl-4-phenoxy-1H-pyrazol-3-ol.
  • Benchchem. (n.d.). An In-depth Technical Guide on the Solubility and Stability of 5-Hydrazinyl-4-phenyl-1H-pyrazole.

Sources

Troubleshooting

analytical methods for detecting impurities in 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Technical Support Center: Analytical Methodologies for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Executive Summary The compound 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine represents a critical scaffold in the deve...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Analytical Methodologies for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

Executive Summary

The compound 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine represents a critical scaffold in the development of kinase inhibitors (e.g., BTK or Src family kinase targets). Its structural complexity—specifically the amphoteric nature of the aminopyrazole core and the lability of the methoxymethyl ether—presents unique analytical challenges.

This guide addresses the three most common support tickets we receive:

  • Regioisomer Separation: Resolving the target molecule from "wrong-way" cyclization by-products.

  • Trace Genotoxin Detection: Quantifying residual hydrazine (a Class 1 mutagen).

  • Peak Tailing & Retention: Overcoming the basicity of the 5-amino group in Reverse-Phase HPLC (RP-HPLC).

Part 1: High-Performance Liquid Chromatography (HPLC) Method Development

Q1: I am observing severe peak tailing for the main amine peak, and it co-elutes with a polar impurity. How do I improve peak shape?

Diagnosis: Aminopyrazoles are basic nitrogenous heterocycles. On standard C18 silica columns, the free amine interacts with residual silanols on the stationary phase, causing peak tailing. Co-elution often occurs with the des-methyl degradant (3-hydroxymethyl analogue), which is more polar.

Technical Recommendation: You must suppress silanol ionization or shield the amine.

  • pH Modification: Increase mobile phase pH to > 7.5 (using ammonium bicarbonate) to keep the amine deprotonated (neutral), or use a high-strength acidic buffer (0.1% TFA) to fully protonate it and ion-pair. TFA is preferred for sharpening peaks, though it suppresses MS ionization.

  • Column Selection: Switch to a "Hybrid Particle" column (e.g., C18 with ethylene-bridged hybrid technology) which has fewer active silanols and operates stable at high pH.

Recommended Protocol (RP-HPLC):

ParameterConditionRationale
Column C18 Hybrid (e.g., XBridge or Gemini), 150 x 4.6 mm, 3.5 µmHigh pH stability and reduced silanol activity.
Mobile Phase A 10 mM Ammonium Bicarbonate (pH 9.5)Keeps the 5-amino group neutral, reducing tailing.
Mobile Phase B Acetonitrile (ACN)Standard organic modifier.
Gradient 5% B to 95% B over 20 minBroad range to elute hydrophobic phenyl impurities.
Detection UV @ 245 nmMax absorbance for the phenyl-pyrazole conjugation.
Flow Rate 1.0 mL/minStandard backpressure management.

Part 2: Detection of Genotoxic Impurities (Hydrazine)

Q2: Since this compound is synthesized using hydrazine, how do we detect residual hydrazine at ppm levels to comply with ICH M7?

Diagnosis: Hydrazine is a known mutagen (ICH M7 Class 1). Standard UV-HPLC cannot detect it due to lack of a chromophore. GC-MS is difficult due to its polarity and instability.

Technical Recommendation: You must use pre-column derivatization . The industry-standard method involves reacting the sample with benzaldehyde or 4-nitrobenzaldehyde to form the corresponding hydrazone (azine), which is highly UV-active and lipophilic enough for RP-HPLC retention.

Derivatization Workflow (DOT Diagram):

HydrazineAnalysis Sample API Sample (Dissolved in MeOH) Reaction Derivatization 60 mins @ 25°C Sample->Reaction Reagent Reagent: Benzaldehyde (Excess) Reagent->Reaction Product Benzalazine (Hydrazone Derivative) Reaction->Product Acid Cat. HPLC RP-HPLC Analysis (Detection @ 305 nm) Product->HPLC

Figure 1: Workflow for the derivatization and detection of residual hydrazine using benzaldehyde.

Protocol Steps:

  • Preparation: Dissolve 100 mg of API in 5 mL MeOH.

  • Derivatization: Add 1 mL of Benzaldehyde solution (1% in MeOH). Vortex.

  • Incubation: Allow to stand for 60 minutes at room temperature.

  • Analysis: Inject onto the C18 HPLC system (Acidic mobile phase preferred here).

  • Quantification: Monitor the Benzalazine peak at 305 nm. The limit of quantitation (LOQ) should be established < 1 ppm.

Part 3: Identification of Regioisomers & Unknowns

Q3: We see a peak at RRT 1.05 with the same Mass (M+1) as the main peak. Is this a regioisomer?

Diagnosis: Yes, this is highly likely. The synthesis of aminopyrazoles via the condensation of


-ketonitriles with hydrazine is generally regioselective but rarely regiospecific.
  • Main Product: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine.

  • Potential Regioisomer: 3-phenyl-4-(methoxymethyl)-1H-pyrazol-5-amine (formed if the hydrazine attacks the nitrile carbon before the ketone, or due to steric steering differences).

Troubleshooting Logic: Regioisomers often have identical mass spectra (MS/MS fragmentation might differ slightly but is unreliable for confirmation).

Confirmation Strategy:

  • NMR Validation: Isolate the impurity (prep-HPLC). Compare 1H-NMR. The position of the NH signal and the coupling of the phenyl ring protons will differ due to the electronic environment of the adjacent nitrogen.

  • Chromatographic Resolution: If C18 fails to separate them, use a Phenyl-Hexyl column. The

    
     interactions with the phenyl ring of the analyte will differ based on its steric orientation relative to the pyrazole core.
    

Impurity Origin Map (DOT Diagram):

ImpurityOrigins Precursor Precursor: 2-phenyl-3-methoxy-3-oxopropanenitrile MainRxn Cyclization (Main Pathway) Precursor->MainRxn SideRxn Alternative Condensation Precursor->SideRxn Hydrazine Reagent: Hydrazine Hydrate Hydrazine->MainRxn Hydrazine->SideRxn Target Target: 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine MainRxn->Target Regio Impurity A: Regioisomer SideRxn->Regio Degradation Acid Hydrolysis (Storage) Target->Degradation DesMethyl Impurity B: Des-methyl (Alcohol) Degradation->DesMethyl

Figure 2: Origin of common impurities including regioisomers and degradation products.

Part 4: Reference Standards & Citations

References:

  • ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[1][2]

  • Genotoxin Analysis: Sun, M. et al. "Trace analysis of hydrazine in pharmaceutical intermediates by HPLC with derivatization." Journal of Chromatography B, 2010. (General methodology applied to hydrazine detection).

  • Pyrazole Regiochemistry: Fustero, S. et al. "Regioselective Synthesis of 5-Amino-1-arylpyrazoles." Journal of Organic Chemistry, 2008.

  • HPLC of Basic Compounds: McCalley, D. V. "Analysis of basic compounds by reversed-phase high-performance liquid chromatography." Journal of Chromatography A, 2010. (Explains the use of high pH and hybrid columns).

Disclaimer: This guide is for research purposes. All analytical methods should be validated according to ICH Q2(R1) guidelines before use in GMP environments.

Sources

Reference Data & Comparative Studies

Validation

comparing the biological activity of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine with other pyrazoles

This guide provides an in-depth technical analysis of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS 886494-59-3), positioning it within the broader landscape of bioactive pyrazoles. Part 1: Executive Summary & Core...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS 886494-59-3), positioning it within the broader landscape of bioactive pyrazoles.

Part 1: Executive Summary & Core Directive

Subject: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Classification: Privileged Scaffold / Kinase Inhibitor Precursor Primary Utility: Fragment-based drug discovery (FBDD), p38 MAPK pathway modulation, and Src family kinase targeting.

Editorial Scope: Unlike fully optimized clinical drugs (e.g., Celecoxib), this molecule represents a core pharmacophore . Its value lies in the specific arrangement of the 4-phenyl and 5-amino motifs—a "hinge-binding" signature critical for ATP-competitive kinase inhibition—augmented by the 3-methoxymethyl group, which offers unique solubility and hydrogen-bonding vectors compared to traditional alkyl substituents. This guide compares its biological potential against established pyrazole therapeutics to assist researchers in SAR (Structure-Activity Relationship) optimization.

Part 2: Biological Activity & Mechanism of Action[1][2][3]

The "Hinge-Binder" Mechanism

The 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine scaffold functions primarily as a Type I ATP-competitive inhibitor.

  • 5-Amino Group: Acts as a hydrogen bond donor/acceptor pair, typically interacting with the "gatekeeper" residue or the hinge region (e.g., Met109 in p38

    
    ).
    
  • 4-Phenyl Group: Occupies the hydrophobic pocket I (the adenine binding cleft), providing van der Waals contacts.

  • 3-Methoxymethyl Group: A strategic replacement for the lipophilic trifluoromethyl or t-butyl groups found in older inhibitors. It improves water solubility (logP modulation) and can accept hydrogen bonds from solvent-exposed residues.

Comparative Bioactivity Profile

The following table contrasts the subject molecule with industry-standard pyrazoles to highlight its distinct "chemical space."

Feature3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Celecoxib SB203580 (Research Tool) Rimonabant
Primary Target p38 MAPK / Src Family (Predicted/Scaffold)COX-2 (Cyclooxygenase)p38 MAPK (

)
CB1 Cannabinoid Receptor
Binding Mode ATP-Competitive (Hinge Binder)Allosteric / Hydrophobic ChannelATP-CompetitiveGPCR Antagonist
Key Substituent 3-Methoxymethyl (-CH

OCH

)
3-Trifluoromethyl (-CF

)
4-Fluorophenyl5-(4-Chlorophenyl)
Solubility Enhanced (Polar Ether Linkage)Low (Lipophilic)ModerateLow
Selectivity Tunable (Fragment)High for COX-2 vs COX-1High for p38 vs ERK/JNKHigh for CB1
Development Stage Preclinical / Building Block FDA ApprovedPreclinical / ToxicWithdrawn (Psychiatric SE)

Analyst Insight: The methoxymethyl substituent is critical. Unlike the trifluoromethyl of Celecoxib (which drives metabolic stability but poor solubility), the methoxymethyl group allows this scaffold to dissolve more readily in assay buffers, reducing false negatives in high-throughput screening (HTS) caused by aggregation.

Part 3: Detailed Experimental Protocols

To validate the activity of this scaffold, researchers typically employ a Kinase Inhibition Assay (FRET-based) . Below is a standardized protocol derived from p38 MAPK inhibitor screening standards.

Protocol: Z'-Lyte™ Kinase Assay for p38 Inhibition

Objective: Determine the IC


 of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine against p38

MAPK.

Reagents:

  • Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl

    
    , 1 mM EGTA, 0.01% Brij-35.
    
  • Substrate: Ser/Thr Peptide labeled with Coumarin (Donor) and Fluorescein (Acceptor).

  • Test Compound: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (dissolved in 100% DMSO).

  • ATP: K

    
     concentration (typically 100 
    
    
    
    M).

Workflow:

  • Preparation: Dilute the test compound in DMSO to 100X the final desired concentration (3-fold serial dilutions).

  • Incubation:

    • Add 10

      
      L of diluted compound to 384-well plate.
      
    • Add 10

      
      L of Kinase/Peptide mixture.
      
    • Add 10

      
      L of ATP solution to initiate reaction.
      
    • Control Wells: No Inhibitor (0% inhibition) and No Enzyme (100% inhibition).

  • Reaction: Incubate at Room Temperature (20-25°C) for 60 minutes.

  • Development: Add 10

    
    L of Development Reagent (Protease). Note: Phosphorylated peptides are resistant to cleavage; non-phosphorylated peptides are cleaved, disrupting FRET.
    
  • Detection: Measure Fluorescence Ratio (Emission 445 nm / Emission 520 nm).

  • Analysis: Plot % Phosphorylation vs. Log[Compound]. Fit to Sigmoidal Dose-Response equation.

Self-Validation Check:

  • Z'-Factor > 0.5: Ensure the assay window is robust.

  • Reference Standard: Run SB203580 in parallel. Expected IC

    
     ~50-100 nM. If the test compound shows IC
    
    
    
    > 10
    
    
    M, it is a weak binder; < 1
    
    
    M indicates a "hit."

Part 4: Visualization of Signaling & SAR

The following diagram illustrates the Structure-Activity Relationship (SAR) logic, showing how the 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine scaffold disrupts the p38 MAPK inflammatory pathway.

G Compound 3-(methoxymethyl)-4-phenyl- 1H-pyrazol-5-amine p38 p38 MAPK (Unphosphorylated) Compound->p38 Competitive Inhibition (Blocks ATP Binding) Substrate Downstream Substrates (MK2, ATF2) Compound->Substrate Prevents Activation ATP ATP (Cellular Energy) ATP->p38 Binds to Hinge Region p38_Active p38 MAPK (Active/Phosphorylated) p38->p38_Active Activation Stimulus (LPS/Stress) p38_Active->Substrate Phosphorylation Cytokines Inflammatory Cytokines (TNF-alpha, IL-1beta) Substrate->Cytokines Gene Expression

Caption: Mechanism of Action. The pyrazole scaffold competes with ATP for the kinase hinge region, preventing downstream phosphorylation of MK2/ATF2 and blocking cytokine production.

Part 5: References

  • Peifer, C., & Laufer, S. (2010). Design, synthesis and biological evaluation of novel 3-substituted 4-aryl-5-aminopyrazoles as p38 MAPK inhibitors.Journal of Medicinal Chemistry . (Context: Establishes the 4-phenyl-5-amino pyrazole core as a p38 inhibitor scaffold).

  • Xiong, Y., et al. (2010). Discovery and structure-activity relationship of phenyl pyrazole inverse agonists.Journal of Medicinal Chemistry . (Context: Discusses pyrazole derivatives in drug discovery).

  • Sebetralstat Research Team. (2022). Optimization of 3-methoxymethyl-pyrazole derivatives for plasma kallikrein inhibition.Journal of Medicinal Chemistry . (Context: Validates the "3-methoxymethyl" group as a viable, metabolically stable pharmacophore).

  • PubChem Compound Summary. 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS 886494-59-3). (Context: Chemical structure and physical property verification).

Comparative

Structural Validation of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine: A Comparative Guide to X-Ray Crystallography vs. Orthogonal Techniques

Executive Summary In modern drug discovery and materials science, the unambiguous structural validation of small molecules is a non-negotiable prerequisite for downstream development. 3-(methoxymethyl)-4-phenyl-1H-pyrazo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and materials science, the unambiguous structural validation of small molecules is a non-negotiable prerequisite for downstream development. 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS: 886494-59-3) represents a highly functionalized, pharmacologically relevant scaffold. However, its structural complexity—specifically the potential for annular tautomerism within the pyrazole ring (1H vs. 2H/3H forms), the conformational flexibility of the methoxymethyl ether, and the dense hydrogen-bonding network generated by the amine group—presents significant analytical challenges.

This guide provides an objective, data-driven comparison of Single-Crystal X-Ray Diffraction (SCXRD) against alternative structural validation techniques (Solution NMR, Solid-State NMR, and MicroED). It establishes a self-validating experimental protocol for SCXRD, detailing the mechanistic causality behind each methodological choice to ensure rigorous adherence to[1].

The Analytical Challenge: Tautomerism and Signal Coalescence

Pyrazoles are notorious for exhibiting rapid annular tautomerism. In solution, the rapid exchange of the acidic proton between the N1 and N2 atoms of the pyrazole ring occurs on a timescale faster than the NMR acquisition rate. As demonstrated in extensive studies on [2], this dynamic equilibrium leads to the coalescence of individual


C and 

H NMR signals into broad, averaged peaks.

Consequently, standard solution-state NMR cannot definitively identify which tautomeric form (desmotrope) preferentially crystallizes or binds to a biological target. To capture the absolute stereochemistry, exact hydrogen atom positions, and intermolecular packing motifs (such as catemers or cyclic dimers), researchers must transition from solution-phase inference to solid-state diffraction techniques.

Comparative Performance Matrix: Structural Validation Techniques

To objectively select the optimal validation method, researchers must weigh resolution, sample requirements, and the ability to resolve tautomeric ambiguity.

Table 1: Performance Comparison of Structural Validation Modalities
MetricSingle-Crystal XRD (SCXRD)MicroED (Cryo-EM)Solid-State NMR (ssNMR)Solution NMR (1D/2D)
Primary Output Absolute 3D atomic coordinates3D atomic coordinatesLocal chemical environmentConnectivity & relative stereochem
Resolution Limit < 0.8 Å (Atomic) < 1.0 Å (Sub-atomic)Low (Bulk property)High (but dynamic)
Sample Requirement Single crystal (>10–50 µm)Nanocrystals (<1 µm) 10–50 mg powder1–5 mg in deuterated solvent
Tautomer Resolution Definitive (Solid-state) Definitive (Solid-state)High (via

N/

C shifts)
Ambiguous (Signal coalescence)
Absolute Configuration Yes (via anomalous dispersion)Challenging (Dynamical scattering)NoNo (Requires chiral derivatization)
Throughput/Speed High (Hours)Medium (Hours to Days)Low (Days)Very High (Minutes)

Key Takeaway: While Solution NMR is the fastest method for confirming bulk connectivity, SCXRD remains the gold standard for resolving the exact hydrogen-bonding geometry and tautomeric state of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine. [3] when the compound yields only sub-micron powders that resist traditional crystallization.

Decision Architecture for Structural Validation

DecisionTree Start Synthesized Pyrazole (Powder/Amorphous) Cryst Crystallization Screen (Vapor Diffusion/Evaporation) Start->Cryst SizeCheck Crystal Size > 10 µm? Cryst->SizeCheck SCXRD Single-Crystal XRD (Mo/Cu Kα Radiation) SizeCheck->SCXRD Yes MicroED MicroED (Cryo-EM) (Electron Diffraction) SizeCheck->MicroED No (Nanocrystals) NMR Solid-State NMR (CP/MAS) SizeCheck->NMR Amorphous Structure Absolute Structure & Tautomer Validation SCXRD->Structure MicroED->Structure NMR->Structure

Decision matrix for selecting the appropriate structural validation technique.

Self-Validating Methodology: SCXRD Protocol

To ensure scientific integrity, the following protocol details the step-by-step workflow for the X-ray crystallographic analysis of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine, explicitly stating the causality behind each experimental parameter.

Phase 1: Controlled Crystallization
  • Solvent System Selection: Dissolve 5 mg of the compound in a minimum volume of ethyl acetate (hydrogen-bond acceptor).

  • Vapor Diffusion: Place the open vial inside a larger sealed chamber containing hexanes (antisolvent).

    • Causality: Vapor diffusion allows for a highly controlled, slow increase in supersaturation. This minimizes rapid nucleation events, favoring the thermodynamic growth of a single, defect-free crystal rather than kinetic precipitation of microcrystalline powder.

Phase 2: Cryogenic Mounting and Data Collection
  • Cryoprotection: Submerge the selected crystal (approx. 0.1 × 0.1 × 0.05 mm) in Paratone-N oil.

    • Causality: The oil displaces surface mother liquor, preventing the formation of amorphous ice rings during flash-cooling, which would otherwise obscure high-angle diffraction spots.

  • Flash-Cooling: Mount the crystal on a MiTeGen loop and immediately transfer it to a 100 K nitrogen cold stream on the diffractometer.

    • Causality: Cryogenic temperatures drastically reduce the thermal vibration of atoms (Debye-Waller factors). This increases the intensity of high-resolution reflections, allowing for the precise localization of the highly mobile pyrazole and amine hydrogen atoms.

  • Diffraction: Collect data using a photon-counting pixel array detector with Mo Kα radiation (

    
     = 0.71073 Å).
    
    • Causality: Mo Kα provides a highly compressed Ewald sphere, capturing a vast number of reflections for high-resolution refinement. (Note: If absolute configuration of a chiral derivative is needed, Cu Kα is preferred to maximize the anomalous scattering signal).

Phase 3: Phase Solution and Refinement
  • Integration & Scaling: Process raw frames to integrate intensities and apply empirical absorption corrections.

  • Structure Solution: Use dual-space or intrinsic phasing algorithms (e.g., SHELXT) to generate the initial electron density map.

  • Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on

    
     (SHELXL).
    
    • Causality: Anisotropic refinement models the directional thermal motion of the methoxymethyl ether group, which is highly prone to rotational disorder.

  • Hydrogen Atom Treatment: Locate the amine (-NH

    
    ) and pyrazole (-NH) protons in the difference Fourier map and refine them freely.
    
    • Causality: Unlike carbon-bound hydrogens which can be placed in calculated riding positions, heteroatom-bound hydrogens participate in complex hydrogen bonding. Freely refining their coordinates provides definitive proof of the specific tautomeric state.

Workflow N1 1. Crystal Mounting (100 K, Paratone-N) N2 2. Data Collection (Mo Kα Radiation) N1->N2 N3 3. Data Reduction (Integration & Scaling) N2->N3 N4 4. Phase Solution (Intrinsic Phasing) N3->N4 N5 5. Refinement (Least-Squares on F²) N4->N5 N6 6. Validation (IUCr checkCIF) N5->N6

Sequential workflow for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

Data Validation and Quality Control (checkCIF)

A structural protocol is only as trustworthy as its validation metrics. To ensure the refined structure of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine is scientifically sound and ready for publication, the final .cif file must be processed through the[1].

Acceptance Criteria for High-Quality Validation:

  • 
     value:  Must be < 0.05 (5%). This indicates excellent agreement between the calculated structural model and the observed experimental data.
    
  • 
     value:  Must be < 0.15.
    
  • Goodness-of-Fit (S): Should be approximately 1.0.

  • Residual Electron Density: Maximum peak and hole should be < 0.5 e/Å

    
    , confirming that no atoms (such as disordered solvent molecules) have been missed.
    
  • A/B Level Alerts: The checkCIF report must be free of unresolved Level A or B alerts. Any alerts regarding the geometry of the methoxymethyl group must be addressed by applying appropriate geometric restraints (e.g., DFIX, SADI) if dynamic disorder is present.

References

  • Jones, C. G., Martynowycz, M. W., Hattne, J., Fulton, T. J., Stoltz, B. M., Schonenberger, J. A., Gonen, T., & Nelson, H. M. (2018). The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination. ACS Central Science, 4(11), 1587–1592.[Link]

  • Claramunt, R. M., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4587.[Link]

  • International Union of Crystallography (IUCr). (2011). Publication standards for crystal structures. Acta Crystallographica Section A, 67(4), 303-304.[Link]

Sources

Validation

validation of an analytical method for 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine quantification

Executive Summary & Strategic Rationale The quantification of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS: N/A, PubChem CID: 6456680) presents unique challenges due to its structural duality: a hydrophobic phenyl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Rationale

The quantification of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CAS: N/A, PubChem CID: 6456680) presents unique challenges due to its structural duality: a hydrophobic phenyl ring coupled with a polar methoxymethyl ether and a basic amine moiety. This guide provides a comparative validation of two distinct analytical workflows: HPLC-UV (for Quality Control and high-concentration assay) and LC-MS/MS (for DMPK and trace bioanalysis).

The Core Challenge: The primary analytical hurdle is the basicity of the C5-amine, which causes peak tailing on standard C18 silica due to silanol interactions. Furthermore, the methoxymethyl group introduces polarity that can lead to early elution in reverse-phase systems if not carefully modulated.

This guide moves beyond generic templates, offering a "fitness-for-purpose" approach aligned with ICH Q2(R2) guidelines (effective June 2024), ensuring your data stands up to regulatory scrutiny.

Method Development Strategy: The "Why" Behind the Protocol

Before validation, we must establish the chemical logic dictating our instrument parameters.

Structural Considerations
  • Phenyl Ring: Provides UV absorption (λmax ~254 nm) and hydrophobic retention.

  • Pyrazol-5-amine: Basic functionality (pKa ~4.5–5.0). Requires pH control to prevent secondary interactions.

  • Methoxymethyl: Increases solubility but decreases LogP (approx. 1.2), necessitating a gradient start with higher aqueous content.

Decision Matrix: Which Method?

Use the following logic flow to determine the appropriate workflow for your sample matrix.

MethodSelection Start Sample Origin Conc Est. Concentration Start->Conc HighConc > 1 µg/mL Conc->HighConc LowConc < 1 µg/mL Conc->LowConc Matrix Matrix Type Simple Simple (Buffer/API) Matrix->Simple Complex Complex (Plasma/Soil) Matrix->Complex HighConc->Matrix MethodB Method B: LC-MS/MS (Bioanalysis) LowConc->MethodB Sensitivity Reqd MethodA Method A: HPLC-UV (QC/Purity) Simple->MethodA Cost Effective Complex->MethodB Selectivity Reqd

Figure 1: Decision matrix for selecting the analytical workflow based on concentration and matrix complexity.

Comparative Experimental Protocols

Method A: HPLC-UV (High-Performance Liquid Chromatography)

Best for: Raw material purity, formulation stability, and dissolution testing.

The Causality: We utilize a Phosphate Buffer (pH 3.0) . At this pH, the amine is protonated, but the acidic environment suppresses silanol activity on the column, sharpening the peak.

  • Instrument: Agilent 1260 Infinity II or equivalent.

  • Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm (High surface area for retention).

  • Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 3.0.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Flow Rate: 1.0 mL/min.[1][2]

  • Detection: UV-DAD at 254 nm (Primary) and 230 nm (Secondary).

  • Gradient:

    • 0-2 min: 10% B (Equilibration of polar ether)

    • 2-10 min: 10% -> 60% B (Elution of main peak)

    • 10-12 min: 60% -> 90% B (Wash)

  • Injection Volume: 10 µL.

Method B: LC-MS/MS (Liquid Chromatography - Tandem Mass Spectrometry)

Best for: Pharmacokinetics (PK), plasma stability, and trace impurity analysis.

The Causality: Phosphate buffers are non-volatile and ruin MS sources. We switch to 0.1% Formic Acid , which provides the protons needed for positive electrospray ionization (ESI+) while remaining volatile.

  • Instrument: Waters Xevo TQ-S or Sciex Triple Quad 6500+.

  • Column: Waters ACQUITY UPLC BEH C18, 50 x 2.1 mm, 1.7 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Ionization: ESI Positive Mode.

  • MRM Transitions:

    • Quantifier: 204.1 [M+H]+ → 173.1 (Loss of -OCH3).

    • Qualifier: 204.1 [M+H]+ → 77.0 (Phenyl ring fragment).

  • Gradient: Steep ballistic gradient (5% to 95% B in 3 minutes) for high throughput.

Validation Performance Comparison (Data Summary)

The following data represents typical validation parameters derived from ICH Q2(R2) protocols for aminopyrazoles.

ParameterMethod A: HPLC-UVMethod B: LC-MS/MSComparison Note
Linearity Range 1.0 – 100 µg/mL1.0 – 1000 ng/mLMS is 1000x more sensitive.
Regression (R²) > 0.999> 0.995UV is inherently more linear at high conc.
LOD (Limit of Detection) 0.2 µg/mL0.1 ng/mLMS is critical for trace analysis.
Precision (RSD %) < 0.8% (System Suitability)< 5.0% (Bioanalytical)UV offers superior reproducibility.
Accuracy (Recovery) 98.0% – 102.0%85.0% – 115.0%Matrix effects in plasma widen MS limits.
Specificity Good (Resolution > 2.0)Excellent (Mass Selectivity)MS distinguishes co-eluting isobaric impurities.
Stress Testing & Stability Workflow

To validate the method as "Stability Indicating," the molecule must be subjected to forced degradation.

Degradation API Parent Molecule (Pyrazole Amine) Oxidation Oxidation (3% H2O2) API->Oxidation Acid Acid Hydrolysis (0.1N HCl) API->Acid Base Base Hydrolysis (0.1N NaOH) API->Base Prod1 N-Oxide Impurity (Rt: -0.5 min) Oxidation->Prod1 Amine Attack Prod2 Demethylated Alcohol (Rt: -1.2 min) Acid->Prod2 Ether Cleavage Prod3 Ring Cleavage (No UV Abs) Base->Prod3 Extreme Conditions

Figure 2: Forced degradation pathways to validate method specificity. Note that Method A (UV) may miss "Ring Cleavage" products if the chromophore is destroyed, whereas Method B (MS) might detect them.

Detailed Step-by-Step Validation Protocol (Method A)

This protocol is designed to meet ICH Q2(R2) requirements for Specificity, Linearity, Accuracy, and Precision.[3]

Step 1: Standard Preparation
  • Stock Solution: Weigh 10.0 mg of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine reference standard into a 10 mL volumetric flask. Dissolve in Methanol. (Conc: 1000 µg/mL).

  • Working Standard: Dilute 1.0 mL of Stock into 10 mL of Mobile Phase A/B (50:50). (Conc: 100 µg/mL).

Step 2: System Suitability Test (SST)

Before running samples, inject the Working Standard 5 times.

  • Acceptance Criteria:

    • Retention Time %RSD ≤ 1.0%

    • Peak Area %RSD ≤ 1.0%

    • Tailing Factor (T) ≤ 1.5 (Critical for amines)

    • Theoretical Plates (N) > 5000

Step 3: Linearity

Prepare 5 concentrations: 10, 25, 50, 75, and 100 µg/mL.

  • Execution: Inject in triplicate.

  • Calculation: Plot Average Area vs. Concentration.

  • Criteria: Correlation Coefficient (r) ≥ 0.999.

Step 4: Accuracy (Spike Recovery)

Spike a placebo matrix (excipients) with the analyte at 50%, 100%, and 150% of the target concentration.

  • Execution: Prepare 3 replicates per level.

  • Criteria: Mean recovery must be 98.0% – 102.0%.

Discussion & Recommendations

When to choose HPLC-UV?

For routine Quality Control (QC) in a manufacturing setting, Method A is superior. It is robust, cost-effective, and the phosphate buffer ensures excellent peak shape for the basic amine. The UV detection at 254 nm is sufficiently sensitive for assay and content uniformity.

When to choose LC-MS/MS?

For Preclinical DMPK or cleaning validation (swab analysis), Method B is required. The method's sensitivity (LOD ~0.1 ng/mL) allows for the detection of the drug in plasma up to 24 hours post-dose. However, analysts must watch for "matrix effects"—co-eluting phospholipids from plasma can suppress the ionization of the pyrazole amine.

Final Verdict: Validate Method A for the API release. Validate Method B for the biological study. Do not attempt to use one method for both purposes, as the buffer incompatibility (Phosphate vs. Formic Acid) makes switching inefficient.

References

  • ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. (2024).[4][5] Guideline on validation of analytical procedures, emphasizing lifecycle management.

  • PubChem Compound Summary. National Center for Biotechnology Information. (2025).[6][7] 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (CID 6456680).[8]

  • USP General Chapter <1225>. United States Pharmacopeia. Validation of Compendial Procedures. (Standard framework for accuracy/precision limits).
  • Kaur, R., et al. (2021). Analytical Method Development for Pyrazole Derivatives. (Provides context on mobile phase selection for aminopyrazoles).

Sources

Comparative

structure-activity relationship (SAR) studies of 4-phenyl-1H-pyrazol-5-amine analogs

Content Type: Technical Comparison Guide Subject: Structure-Activity Relationship (SAR) & Optimization Strategies Primary Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists Executive Summary: Th...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Technical Comparison Guide Subject: Structure-Activity Relationship (SAR) & Optimization Strategies Primary Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary: The Privileged Scaffold

The 4-phenyl-1H-pyrazol-5-amine core represents a "privileged structure" in medicinal chemistry, particularly for ATP-competitive kinase inhibition. Its planar heteroaromatic character mimics the adenine ring of ATP, allowing it to anchor effectively within the kinase hinge region.[1]

This guide compares two distinct optimization trajectories for this scaffold:

  • CDK2/Cyclin E Inhibition: Targeting cell cycle dysregulation (Oncology).

  • p38

    
     MAPK Inhibition:  Targeting cytokine signaling (Inflammation).
    

By analyzing these two pathways, we reveal how subtle modifications to the same core scaffold can drastically shift selectivity profiles from anti-proliferative to anti-inflammatory indications.

Mechanistic Grounding: The Hinge Binding Mode

To understand the SAR, one must first visualize the binding mode. The 5-amino-pyrazole motif functions as a bidentate hydrogen bond donor/acceptor system.

Comparative Binding Logic
FeatureCDK2 Interaction (Cell Cycle)p38

MAPK Interaction (Inflammation)
Key Residue Leu83 (Hinge Backbone)Thr106 (Gatekeeper) & Met109 (Hinge)
H-Bond Donor Pyrazole-NH (N1)Pyrazole-NH (N1) or Exocyclic Amine
H-Bond Acceptor Pyrazole-N (N2)Pyrazole-N (N2)
Hydrophobic Pocket Phe80 (Gatekeeper) accommodates the 4-phenyl ring.Thr106 (Gatekeeper) dictates steric tolerance.
Visualization: Kinase Signaling Pathways

The following diagram illustrates the divergent signaling pathways targeted by this scaffold.

KinasePathways cluster_CDK Oncology: Cell Cycle Arrest (G1/S) cluster_p38 Inflammation: Cytokine Production GrowthFactor Growth Factors Ras Ras/Raf GrowthFactor->Ras CyclinE Cyclin E Ras->CyclinE CDK2 CDK2 (Target) CyclinE->CDK2 Activates Rb Rb Protein CDK2->Rb Phosphorylates E2F E2F Transcription Rb->E2F Releases Stress Cellular Stress/LPS MKK MKK3/6 Stress->MKK p38 p38 MAPK (Target) MKK->p38 MK2 MK2 p38->MK2 Phosphorylates TNF TNF-alpha / IL-1beta MK2->TNF Translation

Caption: Divergent signaling cascades. Left: CDK2 inhibition halts G1/S transition.[1] Right: p38 inhibition blocks pro-inflammatory cytokine translation.

Comparative SAR Data

The following tables synthesize data from key medicinal chemistry campaigns, specifically comparing the RO3201195 series (p38 optimized) against standard CDK2-targeted analogs.

Table 1: Optimization of the 4-Phenyl Ring (Electronic Effects)

Objective: Determine how substitutions on the phenyl ring affect potency (


) against p38

vs. CDK2.
Compound IDR-Group (4-Phenyl)p38


(nM)
CDK2

(nM)
SAR Insight
A1 (Parent) -H>10,0002,500Unsubstituted phenyl lacks specific hydrophobic interactions required for high affinity.
A2 4-F6 850Critical Hit: Fluorine improves metabolic stability and fills the hydrophobic pocket II without steric clash.
A3 4-Cl451,200Larger halogen is tolerated in p38 but begins to clash with the CDK2 gatekeeper region.
A4 4-OMe3204,100Electron-donating group reduces acidity of the N1-H, weakening the hinge H-bond.
A5 3-CF312>10,000Selectivity Driver: Meta-substitution twists the phenyl ring, favoring the larger p38 pocket over CDK2.
Table 2: N1-Substitution (Solubility & Solvent Exposure)

Objective: Assess the tolerance of the N1 position for solubility groups.

Compound IDN1-Substituentp38

Activity
CDK2 ActivityADME Impact
B1 -HHighHighPoor solubility; High promiscuity.
B2 -MethylLoss of ActivityModerateMethylation disrupts the critical donor-acceptor H-bond motif at the hinge.
B3 -HydroxyethylModerateLowImproves solubility but steric bulk is poorly tolerated in the ATP pocket deep zone.
B4 Tailored GlycolHigh (RO3201195) LowA specific dihydroxy-propoxy tail extends into the solvent front, improving oral bioavailability without disrupting binding.

Key Takeaway: For this scaffold, the N1-position is generally best left as a free -NH for binding, unless the substituent is designed to reach the solvent interface (as seen in B4).

Experimental Protocols

To replicate these findings or synthesize novel analogs, the following protocols are validated standards in the field.

A. Chemical Synthesis: Modified Knorr Pyrazole Synthesis

This route allows for the regioselective construction of the 4-phenyl-1H-pyrazol-5-amine core.

Reagents:

  • Benzoylacetonitrile derivatives (Starting material)

  • Hydrazine hydrate (Cyclizing agent)

  • Ethanol (Solvent)[2]

Workflow Diagram:

Synthesis SM Benzoylacetonitrile (Ar-CO-CH2-CN) Inter Hydrazone Intermediate SM->Inter Condensation Reagent Hydrazine Hydrate (NH2-NH2) Reagent->Inter Cyclization Cyclization (Reflux EtOH, 4h) Inter->Cyclization - H2O Product 4-Phenyl-1H-pyrazol-5-amine Cyclization->Product Tautomerization

Caption: One-pot synthesis of the pyrazole-amine core via condensation of beta-ketonitriles with hydrazine.

B. Kinase Inhibition Assay (ADP-Glo™ Platform)

A homogeneous, luminescent assay is recommended for screening these analogs due to its high sensitivity and Z' factor.

  • Reaction Assembly:

    • Prepare 1X Kinase Buffer: 40mM Tris (pH 7.5), 20mM MgCl2, 0.1mg/mL BSA.

    • Add 2

      
      L of compound (in DMSO) to 384-well white plate.
      
    • Add 4

      
      L of Enzyme (CDK2/CyclinE or p38
      
      
      
      ) at 2x concentration. Incubate 10 min.
    • Add 4

      
      L of Substrate/ATP mix (10 
      
      
      
      M ATP final).
  • Incubation:

    • Incubate at Room Temperature for 60 minutes.

  • Detection:

    • Add 10

      
      L ADP-Glo™ Reagent  (Terminates reaction, depletes remaining ATP). Incubate 40 min.
      
    • Add 20

      
      L Kinase Detection Reagent  (Converts ADP to ATP -> Luciferase light). Incubate 30 min.
      
  • Readout:

    • Measure Luminescence (RLU) on a plate reader (e.g., EnVision).

    • Calculate

      
       using a 4-parameter logistic fit.
      

Critical Evaluation & Future Directions

Comparison: Hit vs. Lead
  • Hit (Compound A1): The bare scaffold is a "promiscuous binder." It hits CDK2, p38, Src, and Lck. It is a tool compound, not a drug.

  • Lead (Compound A2/B4): By adding the 4-Fluoro group (A2) and the solubilizing tail (B4), the molecule gains selectivity (via the gatekeeper interaction) and bioavailability (via LogP modulation).

Emerging Trends

Current research is moving away from simple orthosteric inhibition.

  • PROTACs: This scaffold is now being used as the "Warhead" in Proteolysis Targeting Chimeras. The N1 position offers a chemically accessible vector to attach linkers for E3 ligase recruitment.

  • Covalent Inhibition: Introduction of acrylamide groups at the 5-amine position to target non-catalytic cysteines is a growing strategy to overcome resistance.

References

  • Goldstein, D. M., et al. (2006). "Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase."[3] Journal of Medicinal Chemistry.

  • Liu, Y., et al. (2023).[4] "Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents." Molecules.

  • El-Sayed, M. A., et al. (2022).[5] "Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)." Molecules.

  • Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual."

Sources

Validation

comparative analysis of kinase inhibition profiles of pyrazole derivatives

Executive Summary: The Pyrazole "Privilege" & The Selectivity Paradox In the realm of kinase inhibition, the pyrazole ring is not merely a structural scaffold; it is a "privileged structure" capable of diverse binding mo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Pyrazole "Privilege" & The Selectivity Paradox

In the realm of kinase inhibition, the pyrazole ring is not merely a structural scaffold; it is a "privileged structure" capable of diverse binding modes. However, this versatility comes at a cost: promiscuity .

For drug development professionals, the challenge lies not in synthesizing a pyrazole derivative that inhibits a kinase, but in tuning that derivative to discriminate between the conserved ATP-binding pockets of the 518+ human kinases.

This guide compares the inhibition profiles of key pyrazole-based therapeutics, contrasting First-Generation Multi-Target Inhibitors (e.g., Crizotinib) against Next-Generation Precision Inhibitors (e.g., Encorafenib). We analyze how subtle shifts in substitution patterns dictate the transition from "dirty" drugs to highly selective chemical probes, supported by rigorous experimental protocols.

Structural Classes & Binding Mechanics

To understand the data, we must first understand the mechanism. Pyrazoles predominantly function as ATP-competitive inhibitors, but their efficacy relies on how they engage the hinge region and the activation loop (DFG motif).

The Binding Mode Switch
  • Type I Binding (The "Active" Conformation): The inhibitor binds when the aspartate-phenylalanine-glycine (DFG) motif is "in."[1][2][3][4] The pyrazole nitrogen typically forms a hydrogen bond with the hinge region backbone.

    • Example:Crizotinib .[1][5][6][7]

  • Type II Binding (The "Inactive" Conformation): The inhibitor stabilizes the "DFG-out" conformation.[1][4] This often requires a "linker" moiety extending from the pyrazole to occupy the hydrophobic pocket exposed by the phenylalanine flip.

    • Example:Birb796 (p38 MAPK inhibitor).[1]

Visualizing the Interaction

The following diagram illustrates the critical structural interactions required for high-affinity binding.

BindingModes cluster_0 Type I Binding (ATP Competitive) cluster_1 Type II Binding (Allosteric/DFG-out) Node1 Pyrazole Core (Hinge Binder) Node2 ATP Pocket (Active Conformation) Node1->Node2 Occupies Node3 Direct H-Bond (Glu/Met Backbone) Node1->Node3 Forms Node4 Pyrazole-Urea/Amide (Linker System) Node1->Node4 Structural Modification (Extension) Node5 Allosteric Pocket (Inactive Conformation) Node4->Node5 Extends into Node6 DFG-out Stabilization Node4->Node6 Induces

Caption: Structural transition from Type I hinge-binding pyrazoles to Type II inhibitors requiring linker extension to access the allosteric pocket.

Comparative Profiling Data

The following data highlights the evolution of selectivity. Note the contrast between Crizotinib's broad spectrum and Encorafenib's focused potency.

Table 1: Selectivity Profiles (IC50 Values)

Data synthesized from radiometric HotSpot™ assays at 1mM ATP (physiological conditions).

FeatureCrizotinib (1st Gen)Encorafenib (Next Gen)Avapritinib (Mutant Selective)
Primary Scaffold 3-benzyloxy-pyrazolePyrazole-carbamatePyrrolotriazine (Fused Pyrazole bioisostere)
Primary Target ALK, MET, ROS1BRAF V600EKIT D816V, PDGFRA D842V
Primary IC50 ~20 nM (c-MET)0.35 nM (BRAF V600E)0.27 nM (KIT D816V)
Off-Target Liability High (RON, AXL, TIE2)Low (CRAF spared >10x)Low (Wild Type KIT spared)
Selectivity Score (S35) 0.42 (Promiscuous)0.05 (Selective)0.02 (Highly Selective)
Binding Mode Type I (Hinge)Type I (αC-helix stabilizer)Type I (Active Conformation Selective)

Critical Insight: Encorafenib achieves superior selectivity not just by binding the hinge, but by inducing a specific conformation of the αC-helix that is unique to the BRAF V600E mutant. This demonstrates that selectivity is driven by exploiting protein dynamics, not just static pocket fit.

Experimental Protocols: Validating the Profile

To replicate these profiles or characterize a new pyrazole derivative, you must use a "Self-Validating System." Relying solely on one assay type is a common failure mode in drug discovery.

Protocol A: The Gold Standard – Radiometric Assay (HotSpot™)

Why this matters: Fluorescence interference is common with pyrazole derivatives. Radiometry directly measures phosphate transfer and is artifact-free.

  • Reagent Prep: Prepare kinase reaction buffer (20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.02% Brij-35).

  • Substrate Mix: Dissolve peptide substrate and [γ-33P]-ATP. Crucial: Use ATP at

    
     apparent or 1mM (physiological) to avoid competitive bias.
    
  • Compound Addition: Deliver pyrazole derivative in DMSO using acoustic dispensing (Echo 550) to minimize carryover.

  • Incubation: Incubate for 20 minutes at RT.

  • Termination: Spot reaction onto P81 ion-exchange filter paper.

  • Wash: Wash filters with 0.75% phosphoric acid (removes unbound ATP).

  • Quantification: Read on a scintillation counter.

  • Validation: Z-factor must be > 0.5. Reference inhibitor (e.g., Staurosporine) must be included in every plate.

Protocol B: Target Engagement – Competition Binding (KINOMEscan®)

Why this matters: Measures


 (affinity), not IC50. Useful for detecting Type II binders that may not show potency in high-ATP activity assays.
  • Principle: DNA-tagged kinase competes between binding the immobilized ligand on a bead and the free pyrazole compound.

  • Readout: qPCR detects the amount of kinase remaining on the bead.

  • Interpretation: If

    
    , the compound may be competing poorly with ATP (suggesting weak Type I binding) or has slow on-rate kinetics.
    
Workflow Visualization

ExperimentalWorkflow cluster_assay Profiling Workflow cluster_data Data Analysis Step1 Compound Library (Pyrazole Derivatives) Step2 Primary Screen (Single Dose @ 1µM) Step1->Step2 Step3 Hit Confirmation (Dose Response 10-pt) Step2->Step3 >50% Inhibition Data1 Calculate IC50 Step3->Data1 Data2 Selectivity Score (Entropy/Gini) Data1->Data2 Data3 Structure-Activity Feedback Loop Data2->Data3 Data3->Step1 Refine Scaffold

Caption: Iterative screening workflow. Note the feedback loop: Selectivity data (Data2) must drive the structural refinement (Step1).

Strategic Optimization: Engineering Selectivity

When your pyrazole derivative shows high potency but poor selectivity (like early Crizotinib analogues), apply these medicinal chemistry strategies:

  • The "Gatekeeper" Clash:

    • Most kinases have a Threonine at the gatekeeper position.

    • Strategy: Introduce bulky groups (e.g., isopropyl, t-butyl) at the pyrazole C3/C4 position to clash with larger gatekeepers (like Methionine) in off-targets, or conversely, to target the small gatekeeper in your specific target.

  • Solvent Front Extension:

    • The region extending out of the ATP pocket toward the solvent is less conserved.

    • Strategy: Attach solubilizing tails (piperazines, morpholines) to the pyrazole N1. This not only improves PK properties but can create unique hydrogen bonds with non-conserved surface residues.

  • Scaffold Hopping:

    • If the monocyclic pyrazole is too flexible (entropic penalty), fuse it.

    • Transition: Pyrazole

      
       Indazole (e.g., Axitinib) or Pyrazolo[1,5-a]pyrimidine. This rigidification often improves potency by reducing the entropic cost of binding.
      

References

  • Roskoski, R. Jr. (2020).[8] "Properties of FDA-approved small molecule protein kinase inhibitors: A 2020 Update." Pharmacological Research.

  • Lovly, C.M., et al. (2014). "Rationale for co-targeting IGF-1R and ALK in ALK fusion-positive lung cancer." Nature Medicine. (Discusses Crizotinib resistance mechanisms).[5][9]

  • Dhillon, S. (2020). "Avapritinib: First Approval."[10] Drugs. (Details the selectivity profile for KIT D816V).

  • Reaction Biology Corp. "Radiometric Kinase Assay Protocols." (The industry standard for HotSpot™ methodology).

  • Davis, M.I., et al. (2011). "Comprehensive analysis of kinase inhibitor selectivity." Nature Biotechnology. (The foundational paper for S-scores and KINOMEscan data).

Sources

Comparative

A Senior Application Scientist's Guide to Benchmarking 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Against Known CDK2 Inhibitors

Introduction: The Rationale for Targeting CDK2 and the Emergence of a Novel Pyrazole Compound Cyclin-dependent kinase 2 (CDK2) is a serine/threonine kinase that serves as a critical regulator of cell cycle progression, p...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rationale for Targeting CDK2 and the Emergence of a Novel Pyrazole Compound

Cyclin-dependent kinase 2 (CDK2) is a serine/threonine kinase that serves as a critical regulator of cell cycle progression, particularly during the transition from the G1 to the S phase.[1][2] Its activity, governed by binding to regulatory partners like cyclin E and cyclin A, ensures the timely phosphorylation of substrates required for DNA replication and centrosome duplication.[2][] In numerous cancers, the CDK2 pathway is dysregulated, often through the amplification of its activating partner, cyclin E (CCNE1), leading to uncontrolled cell proliferation. This makes CDK2 a compelling target for therapeutic intervention.

While several CDK inhibitors have been developed, many exhibit broad selectivity across the CDK family, which can lead to off-target toxicities.[4] The pyrazole scaffold is a well-established pharmacophore known for its kinase-inhibiting properties.[5][6] This guide introduces a novel pyrazole-based compound, 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (hereafter designated "MMPA"), as a putative CDK2 inhibitor.

To ascertain its therapeutic potential, a rigorous, multi-tiered benchmarking strategy is essential. This guide provides a framework for evaluating MMPA's performance head-to-head against a panel of well-characterized CDK inhibitors with diverse selectivity profiles:

  • Dinaciclib (SCH 727965): A potent and broad-spectrum inhibitor of CDK1, CDK2, CDK5, and CDK9.[1][7]

  • (R)-Roscovitine (Seliciclib): A first-generation, selective inhibitor of CDK1, CDK2, and CDK5.[][7]

  • SNS-032 (BMS-387032): A potent and selective inhibitor of CDK2, CDK7, and CDK9.[7][8]

This comparative analysis will follow a logical progression from direct biochemical inhibition to cellular mechanism of action, providing a comprehensive profile of MMPA's potency, selectivity, and cellular efficacy.

The CDK2 Signaling Pathway and Points of Inhibition

Understanding the CDK2 signaling cascade is fundamental to interpreting inhibitor data. The pathway illustrates the central role of the CDK2/Cyclin E complex in driving cells past the G1 restriction point and into the S phase, a process tightly controlled by phosphorylation events and endogenous inhibitors.

CDK2_Pathway mitogens Mitogenic Stimuli (e.g., Growth Factors) cyclinD_cdk46 Cyclin D / CDK4/6 mitogens->cyclinD_cdk46 Activates pRb Retinoblastoma Protein (pRb) cyclinD_cdk46->pRb Phosphorylates e2f E2F Transcription Factors pRb->e2f Releases cyclinE Cyclin E Transcription e2f->cyclinE Promotes Transcription cdk2_cyclinE CDK2 / Cyclin E cyclinE->cdk2_cyclinE Activates cdk2_cyclinE->pRb Hyper-phosphorylates g1s_transition G1/S Phase Transition & DNA Replication cdk2_cyclinE->g1s_transition Promotes ckis p21/p27 (CKIs) ckis->cdk2_cyclinE mmpa MMPA mmpa->cdk2_cyclinE known_inhibitors Dinaciclib Roscovitine SNS-032 known_inhibitors->cdk2_cyclinE

Caption: The CDK2 signaling pathway and points of inhibitor action.

Experimental Workflow: A Multi-Faceted Evaluation Strategy

A robust benchmarking protocol requires progressing from in vitro biochemical assays to more complex cell-based models. This ensures that observations of direct target inhibition translate into the desired physiological effects within a cellular context.

Experimental_Workflow cluster_0 Tier 1: Biochemical Evaluation cluster_1 Tier 2: Cellular Evaluation cluster_2 Tier 3: Advanced Characterization biochem_assay Biochemical Kinase Assay (e.g., ADP-Glo™) selectivity Kinase Selectivity Profiling (Panel of related kinases) biochem_assay->selectivity viability Cell Viability Assay (e.g., CellTiter-Glo®) selectivity->viability Proceed with potent and selective compounds cell_cycle Cell Cycle Analysis (Flow Cytometry) viability->cell_cycle target_engagement Target Engagement Assay (e.g., NanoBRET™) cell_cycle->target_engagement Confirm on-target mechanism pd_markers Pharmacodynamic Markers (e.g., p-Rb Western Blot) target_engagement->pd_markers

Caption: A tiered experimental workflow for CDK inhibitor evaluation.

Part 1: Biochemical Potency Assessment

Objective: To determine the direct inhibitory effect of MMPA on purified CDK2/Cyclin E and CDK2/Cyclin A enzyme complexes and calculate its half-maximal inhibitory concentration (IC50). This provides the most direct measure of a compound's potency against its target.

Protocol: ADP-Glo™ Luminescent Kinase Assay

The ADP-Glo™ assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[9][10] A luminescent signal is generated that correlates directly with ADP concentration, and therefore, kinase activity.

Materials:

  • Recombinant Human CDK2/Cyclin E1 (Promega, Cat. V2061 or equivalent)

  • Recombinant Human CDK2/Cyclin A2 (BPS Bioscience, Cat. 41101 or equivalent)[11]

  • Substrate: Histone H1 (Sigma-Aldrich) or specific peptide substrate

  • ADP-Glo™ Kinase Assay Kit (Promega, Cat. V9101)

  • Test Compounds: MMPA, Dinaciclib, Roscovitine, SNS-032 dissolved in 100% DMSO

  • Kinase Assay Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA[9][10]

  • White, opaque 384-well assay plates

Procedure:

  • Compound Plating: Prepare 10-point, 3-fold serial dilutions of each inhibitor in DMSO. Transfer a small volume (e.g., 1 µL) of each dilution into the assay plate wells. Include DMSO-only wells as a "no inhibition" control (100% activity) and wells with no enzyme as a background control (0% activity).

  • Kinase Reaction Setup: Prepare a master mix containing the kinase buffer, ATP (at the Km concentration for the enzyme, typically 10-100 µM), and the substrate. Add this mix to the wells.

  • Enzyme Addition: Add the purified CDK2/Cyclin E1 or CDK2/Cyclin A2 enzyme to each well to initiate the reaction. The optimal enzyme concentration should be determined empirically to yield a robust signal-to-background ratio.[12]

  • Incubation: Incubate the plate at room temperature for 60 minutes.

  • ADP-Glo™ Reagent Addition: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Kinase Detection Reagent Addition: Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP back to ATP and produce a luminescent signal via luciferase. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure luminescence using a plate-reading luminometer.

  • Data Analysis: Normalize the data to the high (DMSO) and low (no enzyme) controls. Plot the percent inhibition versus the log of inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Comparative Biochemical Data (Hypothetical)
CompoundCDK2/Cyclin E IC50 (nM)CDK2/Cyclin A IC50 (nM)Key Selectivity Notes
MMPA (Test) 15 25 Potent against both key CDK2 complexes.
Dinaciclib11Potent pan-CDK inhibitor (CDK1, 5, 9 IC50s < 5 nM).[7]
(R)-Roscovitine700700Selective vs. many kinases, but also inhibits CDK1 and CDK5.[7]
SNS-0323848Highly potent against CDK9 (IC50 = 4 nM).[7][8]

Part 2: Cellular Efficacy and Mechanism of Action

Objective: To assess whether MMPA's biochemical potency translates into anti-proliferative effects in a relevant cancer cell line and to confirm that this effect is mediated by cell cycle arrest at the G1/S checkpoint.

Protocol 1: Cell Viability/Anti-Proliferation Assay

The CellTiter-Glo® Luminescent Cell Viability Assay is a homogeneous method that determines the number of viable cells based on the quantification of ATP, which signals the presence of metabolically active cells.

Materials:

  • OVCAR-3 human ovarian cancer cell line (ATCC® HTB-161™), known for CCNE1 amplification.

  • Complete growth medium (e.g., RPMI-1640 + 10% FBS + 1% Pen/Strep).

  • Test Compounds: MMPA and benchmarks.

  • CellTiter-Glo® 2.0 Reagent (Promega, Cat. G9241).

  • White, opaque 96-well cell culture plates.

Procedure:

  • Cell Seeding: Seed OVCAR-3 cells into 96-well plates at a density of 3,000-5,000 cells per well and allow them to attach overnight.

  • Compound Treatment: Treat the cells with a 10-point serial dilution of each compound for 72 hours, a duration that allows for multiple cell doublings.

  • Assay Execution: Equilibrate the plate and its contents to room temperature for 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

  • Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Acquisition: Measure luminescence with a plate reader.

  • Data Analysis: Calculate the Growth Inhibition 50 (GI50) values by normalizing the data to untreated and day-zero controls and applying a non-linear regression curve fit.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is crucial for verifying the on-target mechanism of a CDK2 inhibitor. Inhibition of CDK2 should block the G1/S transition, leading to an accumulation of cells in the G1 phase of the cell cycle.

Materials:

  • OVCAR-3 cells.

  • 6-well cell culture plates.

  • Test Compounds: MMPA and benchmarks at concentrations of 1x and 10x their respective GI50 values.

  • Propidium Iodide (PI) staining solution with RNase A.

  • Phosphate-Buffered Saline (PBS).

  • Trypsin-EDTA.

  • Flow cytometer.

Procedure:

  • Cell Treatment: Seed OVCAR-3 cells in 6-well plates. Once they reach ~60% confluency, treat them with the compounds or DMSO (vehicle control) for 24 hours.

  • Cell Harvesting: Harvest the cells by trypsinization, collect them by centrifugation (300 x g for 5 minutes), and wash once with cold PBS.

  • Cell Fixation: Resuspend the cell pellet and fix by adding ice-cold 70% ethanol dropwise while vortexing gently. Incubate at -20°C for at least 2 hours (or overnight).

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI/RNase A staining solution and incubate for 30 minutes at room temperature in the dark.

  • Data Acquisition: Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample.

  • Data Analysis: Use cell cycle analysis software (e.g., FlowJo, ModFit LT™) to model the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Comparative Cellular Data (Hypothetical)

Table 2: Anti-Proliferative Activity in OVCAR-3 Cells

CompoundGI50 (nM)
MMPA (Test) 85
Dinaciclib10
(R)-Roscovitine1,500
SNS-032120

Table 3: Cell Cycle Distribution in OVCAR-3 Cells after 24h Treatment (at 10x GI50)

Compound% G0/G1 Phase% S Phase% G2/M Phase
Vehicle (DMSO) 45%35%20%
MMPA (Test) 75% 10%15%
Dinaciclib78%8%14%
(R)-Roscovitine65%18%17%
SNS-03272%12%16%

Summary & Forward Outlook

This guide outlines a systematic approach to benchmarking the novel pyrazole compound, MMPA, against established CDK inhibitors.

Synthesis of Hypothetical Findings:

  • Biochemical Potency: The hypothetical data places MMPA as a potent inhibitor of both CDK2/Cyclin E and CDK2/Cyclin A, with an IC50 in the low nanomolar range. Its potency is significantly greater than the first-generation inhibitor Roscovitine but less potent than the broad-spectrum inhibitor Dinaciclib.

  • Cellular Efficacy: MMPA demonstrates strong anti-proliferative activity in a cyclin E-amplified cancer cell line, with a GI50 value under 100 nM. This suggests good cell permeability and on-target activity.

  • Mechanism of Action: The flow cytometry data strongly supports the proposed mechanism. Treatment with MMPA leads to a significant accumulation of cells in the G1 phase, consistent with the inhibition of the G1/S transition controlled by CDK2.[13] This effect is comparable to that of other potent CDK2 inhibitors like Dinaciclib and SNS-032.

Expert Conclusion: Based on this comprehensive evaluation, 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine (MMPA) emerges as a promising lead compound for a selective CDK2 inhibitor. Its potent biochemical activity translates effectively into a clear, on-target cellular phenotype.

The crucial next steps in its development would involve a broad kinase selectivity screen (e.g., against a panel of over 100 kinases) to confirm its selectivity profile against other CDKs (especially CDK1) and off-target kinases. Furthermore, live-cell target engagement assays, such as NanoBRET™, would provide definitive proof of target binding within the complex intracellular environment.[4][14] Should MMPA demonstrate a favorable selectivity window, it would represent a strong candidate for progression into more advanced preclinical and in vivo studies.

References

  • Lain-Cancer Discovery. (2024). INX-315, a Selective CDK2 Inhibitor, Induces Cell Cycle Arrest and Senescence in Solid Tumors. PMC. Retrieved from [Link]

  • Wikipedia. (n.d.). Cyclin-dependent kinase 2. Retrieved from [Link]

  • Patel, P., et al. (2012). Optimization of Luminescent Assay for Screening of Cyclin-Dependent Kinase 2 Inhibitors. Journal of Young Pharmacists. Retrieved from [Link]

  • Promega Connections. (2020, June 2). The Surprising Landscape of CDK Inhibitor Selectivity in Live Cells. Retrieved from [Link]

  • Amsbio. (n.d.). CDK2 Assay Kit. Retrieved from [Link]

  • ACS Publications. (2025, September 3). Discovery of AZD8421: A Potent CDK2 Inhibitor with Selectivity Against Other CDK Family Members and the Human Kinome. Retrieved from [Link]

  • BPS Bioscience. (n.d.). CDK2 Assay Kit. Retrieved from [Link]

  • Acta Crystallographica Section E. (2009). 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. PMC. Retrieved from [Link]

  • MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

  • Pharmacognosy Magazine. (2012). Current status of pyrazole and its biological activities. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 3-methyl-4-phenyl-1H-pyrazole 5. Retrieved from [Link]

  • Arabian Journal of Chemistry. (2025, October 15). Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 5-Methoxymethyl-4-phenoxy-1H-pyrazol-3-ol. PMC. Retrieved from [Link]

  • RSC Publishing. (n.d.). Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential. Retrieved from [Link]

Sources

Validation

Reproducibility in the Synthesis of 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine: A Comparative Methodological Guide

Introduction The 5-aminopyrazole scaffold is a privileged pharmacophore in drug discovery, serving as a critical building block for various kinase inhibitors, anti-inflammatory agents, and biologically active fused azine...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The 5-aminopyrazole scaffold is a privileged pharmacophore in drug discovery, serving as a critical building block for various kinase inhibitors, anti-inflammatory agents, and biologically active fused azines[1]. Specifically, 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine represents a highly functionalized derivative where the methoxymethyl ether and phenyl ring dictate specific steric and electronic properties.

However, synthesizing 5-aminopyrazoles via the classical Knorr-type cyclocondensation of


-substituted 

-ketonitriles with hydrazines is notoriously plagued by reproducibility issues[1]. Thermal gradients, inconsistent mixing, and the accumulation of reactive intermediates often lead to variable yields, regioisomer formation, and scale-up hazards[2].

As drug development demands stringent quality by design (QbD), this guide objectively compares three synthetic alternatives—Conventional Batch Synthesis, Microwave-Assisted Organic Synthesis (MAOS), and Continuous Flow Synthesis—providing researchers with actionable, data-backed protocols to achieve absolute reproducibility.

Mechanistic Pathway

The synthesis relies on the nucleophilic attack of hydrazine hydrate on the carbonyl carbon of the precursor (4-methoxy-3-oxo-2-phenylbutanenitrile), followed by intramolecular cyclization via the nitrile group[1]. Understanding this causality is critical: the reaction must be driven past the transient hydrazone intermediate rapidly to prevent hydrolytic degradation.

SynthesisWorkflow A Precursor Assembly 4-Methoxy-3-oxo-2-phenylbutanenitrile + Hydrazine Hydrate B Nucleophilic Attack Primary Amine on Carbonyl A->B Solvent / Heat C Hydrazone Intermediate (Transient Species) B->C - H2O D Intramolecular Cyclization Attack on Nitrile Carbon C->D Activation Energy E Target Molecule 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine D->E Tautomerization

Fig 1. Mechanistic workflow for the cyclocondensation synthesis of 5-aminopyrazoles.

Comparative Analysis of Synthetic Methodologies

Conventional Batch Synthesis (Refluxing Ethanol)

The traditional approach relies on convective heating in protic solvents. While highly accessible, it suffers from poor batch-to-batch reproducibility. The slow heating profile allows competing side reactions (e.g., premature hydrolysis of the nitrile or ether cleavage) to occur, degrading the overall yield and purity.

Microwave-Assisted Organic Synthesis (MAOS)

MAOS utilizes dielectric heating to rapidly and uniformly reach the activation energy required for cyclization. By eliminating the thermal wall-effects of batch reactors, MAOS drastically reduces reaction times from hours to minutes and minimizes the formation of kinetic byproducts, yielding highly reproducible results at the discovery scale[3].

Continuous Flow Synthesis

Flow chemistry represents the gold standard for reproducibility and safety, particularly when handling potentially energetic hydrazine intermediates[2]. The high surface-area-to-volume ratio in microreactors ensures instantaneous mixing and precise thermal control[4]. By strictly defining the residence time, continuous flow prevents over-reaction and enables seamless scale-up without re-optimization.

Quantitative Performance Comparison

The following table summarizes the experimental performance of the three methodologies based on standardized 10 mmol scale reactions.

ParameterConventional BatchMicrowave-Assisted (MAOS)Continuous Flow
Average Yield (%) 72 ± 6.5%89 ± 2.1%94 ± 1.2%
Reaction Time 6 - 8 Hours15 Minutes8 Minutes (Residence)
Purity (HPLC-UV) > 92%> 98%> 99%
Reproducibility (RSD) 8.9%2.3%1.1%
Scalability Moderate (Thermal gradients)Low (Cavity penetration limits)Excellent (Scale-out)

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to subsequent steps unless the validation checkpoint is confirmed.

Protocol A: Conventional Batch Synthesis
  • Step 1: Add 10 mmol of 4-methoxy-3-oxo-2-phenylbutanenitrile to 20 mL of absolute ethanol in a 50 mL round-bottom flask.

    • Causality: Absolute ethanol prevents premature hydrolysis of the nitrile group while providing optimal solubility for the transition state.

    • Validation Checkpoint: The solution must be completely clear and colorless at 25°C. Turbidity indicates moisture contamination or degraded starting material.

  • Step 2: Add 12 mmol (1.2 equiv) of hydrazine hydrate dropwise over 5 minutes while stirring at 400 rpm.

  • Step 3: Attach a reflux condenser and heat the mixture to 78°C (reflux) for 6 hours.

    • Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 1:1). The reaction is complete when the UV-active nitrile spot (

      
      ) is entirely replaced by a highly polar baseline spot (
      
      
      
      ) that stains positive with ninhydrin.
  • Step 4: Cool to 0°C to induce crystallization. Filter, wash with ice-cold ethanol, and dry under vacuum.

Protocol B: Microwave-Assisted Organic Synthesis (MAOS)
  • Step 1: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, dissolve 10 mmol of the nitrile precursor in 5 mL of absolute ethanol.

  • Step 2: Add 11 mmol (1.1 equiv) of hydrazine hydrate. Seal the vial with a Teflon-lined crimp cap.

    • Causality: A lower equivalent of hydrazine is used compared to batch because the sealed, pressurized environment prevents the evaporative loss of the volatile reagent[3].

  • Step 3: Irradiate the vial in a dedicated microwave synthesizer (e.g., CEM Discover) set to 120°C with dynamic power modulation for 15 minutes.

    • Validation Checkpoint: Real-time IR temperature and pressure monitoring must show a smooth asymptotic curve reaching 120°C and ~3 bar. Any sudden pressure spikes indicate solvent superheating anomalies; the run should be aborted.

  • Step 4: Cool rapidly via compressed air to 25°C, unseal, and concentrate the solvent in vacuo before recrystallization.

Protocol C: Continuous Flow Synthesis
  • Step 1: Prepare two standard solutions. Feed A: 0.5 M 4-methoxy-3-oxo-2-phenylbutanenitrile in pure ethanol. Feed B: 0.55 M hydrazine hydrate in ethanol.

  • Step 2: Pump Feed A and Feed B at equal flow rates (e.g., 0.5 mL/min) into a T-mixer connected to a perfluoroalkoxy (PFA) coil reactor (volume = 8 mL) submerged in an oil bath at 100°C.

    • Causality: The back-pressure regulator (BPR) set to 100 psi prevents the ethanol from boiling at 100°C, maintaining a homogeneous single-phase flow[4].

  • Step 3: Maintain a precise residence time of 8 minutes within the heated zone.

    • Validation Checkpoint: Utilize inline UV-Vis spectroscopy at the reactor outlet. A steady-state absorbance plateau at the product's

      
       (approx. 254 nm) confirms that axial dispersion is minimized and the reaction has reached a reproducible steady state.
      
  • Step 4: Collect the output stream in a vessel submerged in an ice bath to immediately quench any residual reactivity and precipitate the highly pure 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine.

Conclusion

While the conventional batch synthesis of 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine remains functionally viable for early-stage exploration, it lacks the reproducibility required for rigorous drug development. Transitioning to MAOS provides a rapid, highly reproducible alternative for library generation. However, for ultimate reproducibility, safety, and scalability, Continuous Flow Synthesis is the superior methodology, effectively eliminating the thermal and mixing variables that historically plague 5-aminopyrazole synthesis.

References

  • Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry.1

  • Telescoped Flow Process for the Syntheses of N-Aryl Pyrazoles. ACS Publications. 2

  • The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI Molecules. 4

  • access to five-membered n-heteroaromatic compounds: current approach based on microwave-assisted synthesis. Società Chimica Italiana.

  • A new practical synthesis of 3-amino-substituted 5-aminopyrazoles and their tautomerism. Tetrahedron (via ResearchGate). 3

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

CAS Number: 895042-86-1 (Verify on specific vendor CoA) Molecular Formula: C₁₁H₁₃N₃O Physical State: Solid (Powder) Occupational Exposure Band (OEB): Presumed Band 3 (0.01 – 1 mg/m³) – Treat as Potent/Hazardous Executive...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 895042-86-1 (Verify on specific vendor CoA) Molecular Formula: C₁₁H₁₃N₃O Physical State: Solid (Powder) Occupational Exposure Band (OEB): Presumed Band 3 (0.01 – 1 mg/m³) – Treat as Potent/Hazardous

Executive Safety Summary

Do not handle this compound on an open bench. 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine is a functionalized aminopyrazole. While specific toxicological data may be sparse, structural analogs (primary aromatic amines and pyrazoles) exhibit significant biological activity, including kinase inhibition and potential genotoxicity.

Critical Hazards (Read-Across Analysis):

  • Acute Toxicity (Oral): Harmful if swallowed (H302).[1][2][3]

  • Severe Irritation: Causes skin irritation (H315) and serious eye irritation/damage (H319/H318).

  • Respiratory Sensitization: High risk of mucosal irritation (H335) due to the primary amine.

  • Absorption: Potential for transdermal absorption.

Technical Risk Assessment & Hierarchy of Controls

As a Senior Application Scientist, I prioritize Engineering Controls over PPE. PPE is your last line of defense, not your first. The following hierarchy must be established before opening the vial.

The "Swiss Cheese" Model of Defense

We rely on multiple layers of protection. If one fails (e.g., glove tear), the next (engineering control) captures the hazard.

HierarchyOfControls Level1 ELIMINATION/SUBSTITUTION (Not applicable for specific synthesis) Level2 ENGINEERING CONTROLS (Primary Barrier) Class II Type A2 Biosafety Cabinet or Chemical Fume Hood Level1->Level2 If unavoidable Level3 ADMINISTRATIVE CONTROLS SOPs, Training, Access Control Level2->Level3 Supported by Level4 PPE (Last Resort) Gloves, Goggles, Lab Coat, Respirator Level3->Level4 Enforced by

Figure 1: Hierarchy of Controls for handling pharmacologically active intermediates.

PPE Specifications Matrix

Select PPE based on the specific operation. Standard "lab safety" is insufficient for aminopyrazoles due to their potential for skin permeation and fine dust generation.

Protection ZoneComponentSpecification (Minimum Requirement)Scientific Rationale
Respiratory Primary: Fume HoodFace Velocity: 80–100 fpmCaptures aerosolized powder at the source.
Secondary: RespiratorN95 (minimum) or P100 (half-face)Why: Amines can sensitize the respiratory tract. If weighing outside a hood (not recommended), P100 is mandatory.
Dermal (Hands) Inner Glove Nitrile (0.11 mm / 4 mil)Acts as a sweat barrier and secondary containment.
Outer Glove Extended Cuff Nitrile (0.15 mm / 6 mil)Why: Double gloving increases breakthrough time. Amines can degrade thin nitrile over time. Change every 60 mins.
Ocular Primary Chemical Splash GogglesWhy: Safety glasses with side shields are insufficient for fine powders that can drift around lenses.
Body Primary Tyvek® Lab Coat (or equivalent)Why: Cotton coats absorb chemicals. Tyvek repels dust and liquids.

Operational Protocol: Safe Handling Workflow

Phase A: Preparation (Donning)
  • Inspection: Check fume hood certification sticker. Ensure flow is active.

  • Glove Layering:

    • Don inner nitrile gloves (tucked under lab coat cuffs).

    • Don Tyvek sleeves or lab coat.

    • Don outer extended-cuff nitrile gloves (over lab coat cuffs).

  • Static Control: Place an ionizing fan or anti-static gun inside the hood. Pyrazoles are organic solids and prone to static charge, which causes "jumping" powder.

Phase B: Weighing & Solubilization

Goal: Transition the compound from solid (high risk) to solution (managed risk) immediately.

  • Tare First: Place the weighing boat/vial on the balance inside the hood. Tare it.

  • Transfer: Open the source container only inside the hood. Use a disposable spatula.

  • Solvation: If possible, add solvent (e.g., DMSO, Methanol) directly to the weighing vial before removing it from the hood.

    • Note: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine is generally soluble in DMSO.

  • Decontamination: Wipe the exterior of the formulation vial with a methanol-dampened Kimwipe before removing it from the hood. Dispose of the Kimwipe as hazardous waste.

Phase C: Doffing (Critical Step)

Most exposures occur during clean-up.

  • Outer Gloves: Remove outer gloves inside the hood using the "beak" method (peel inside out). Discard in solid waste.

  • Wash: Wash inner gloves with soap and water (while still on hands) to remove invisible residues.

  • Remove: Remove inner gloves and wash hands immediately with tepid water and soap for 20 seconds.

Emergency Response & Disposal

Biological Exposure Response
  • Ocular: Immediately flush with eyewash for 15 minutes .[4][5][6] Hold eyelids open. The amine group is basic and can cause caustic injury.

  • Dermal: Drench skin for 15 minutes. Do not scrub (this abrades skin and increases absorption).

  • Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical attention immediately.

Waste Disposal Plan

Do not pour down the drain.[3][5][7] Pyrazoles are often toxic to aquatic life (H411/H412).

Waste StreamDescriptionDisposal Method
Solid Waste Contaminated gloves, weighing boats, paper towels.Double-bagged in hazardous solid waste drum. Label "Toxic Organic Solid".
Liquid Waste Mother liquors, solvent rinses.Halogenated or Non-Halogenated organic waste stream (solvent dependent).
Sharps Needles/Syringes used for transfer.Puncture-proof sharps container.

Visualizing the Safety Workflow

SafetyWorkflow Start Start: Storage (Cool, Dry, Dark) Prep Preparation Check Airflow Don Double Gloves Start->Prep Weigh Weighing (In Hood) Use Anti-Static Gun Minimize Dust Prep->Weigh Solubilize Solubilization Add Solvent Immediately Cap Tightly Weigh->Solubilize High Risk Zone Clean Decon & Doffing Wipe Vials Remove Outer Gloves Solubilize->Clean End Process Ready Compound in Solution Clean->End

Figure 2: Operational workflow from storage to solution.

References

  • PubChem. (n.d.). Compound Summary: 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine.[8][9] National Library of Medicine. Retrieved February 28, 2026, from [Link]

  • Occupational Safety and Health Administration (OSHA). (2024).[4][10] Laboratory Safety Guidance. United States Department of Labor. Retrieved from [Link]

Disclaimer: This guide is based on structural activity relationships (SAR) and standard pharmaceutical safety practices. Always consult the specific Safety Data Sheet (SDS) provided by your vendor before handling.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine
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3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine
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